Macedonic acid

• CAS: 39022-00-9

Core Science & Biosynthesis

what is the chemical structure of Macedonic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Macedonic acid, a pentacyclic triterpenoid (B12794562) of the oleanane (B1240867) class, presents a compelling subject for scientific investigation due to its intricate chemical architecture and potential pharmacological activities. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological context of Macedonic acid. While specific experimental data on Macedonic acid remains limited in publicly accessible literature, this document compiles available information and draws parallels from closely related oleanane triterpenoids to offer a foundational resource for researchers. This guide is intended to facilitate further exploration into the therapeutic potential of Macedonic acid and to provide a basis for future research endeavors.

Chemical Structure and Properties

Macedonic acid is systematically named 3,19-Dihydroxy-oleana-11,13(18)-dien-28-oic acid . It is classified as a heteroangular diene triterpenoid.

The core structure is an oleanane skeleton, a pentacyclic triterpene framework. Key functional groups and structural features include:

• Hydroxyl groups (-OH) at positions C-3 and C-19.

• A conjugated diene system within the C and D rings, specifically at positions 11 and 13(18).

• A carboxylic acid group (-COOH) at position C-28.

These features contribute to its polarity and potential for various chemical interactions and biological activities.

Table 1: Physicochemical Properties of Macedonic Acid

Property	Value	Source
Chemical Formula	C₃₀H₄₆O₄	[1]
Molecular Weight	470.69 g/mol	[1]
IUPAC Name	3,19-Dihydroxy-oleana-11,13(18)-dien-28-oic acid	[1]
CAS Number	26553-68-4, 39022-00-9	[1][2]
Appearance	Powder	[2]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[2]
pKa (predicted)	4.777	[2]
XLogP (predicted)	6.125	[2]

Note: The existence of two CAS numbers may indicate different reported stereoisomers or assignments by different chemical abstracting services.

Natural Sources and Biosynthesis

Natural Occurrence

While the specific plant source for the initial isolation of Macedonic acid is not definitively cited in the available literature, a closely related compound, 3β,23-dihydroxy-oleana-11,13(18)-dien-28-oic acid, has been isolated from callus tissue cultures of Paeonia species. This suggests that plants, potentially within the Paeoniaceae family or other related genera, are a likely natural source of Macedonic acid.

Postulated Biosynthetic Pathway

The biosynthesis of Macedonic acid is presumed to follow the well-established pathway for pentacyclic triterpenoids. This pathway originates from the cyclization of 2,3-oxidosqualene (B107256).

Postulated Biosynthetic Pathway of Macedonic Acid.

The pathway involves the cyclization of 2,3-oxidosqualene to form the β-amyrin skeleton. Subsequent enzymatic modifications, including a series of oxidations to form the carboxylic acid at C-28 and hydroxylations, likely mediated by cytochrome P450 monooxygenases, at C-3 and C-19, lead to the formation of Macedonic acid. The formation of the conjugated diene system is likely the result of specific desaturase and isomerase activities.

Biological Activity and Potential Signaling Pathways

Direct experimental evidence for the biological activity of Macedonic acid is sparse. However, the broader class of oleanane triterpenoids is known for a wide range of pharmacological effects, including anti-inflammatory, anti-cancer, and antioxidant activities. These activities are often attributed to their ability to modulate key cellular signaling pathways.

A study on the closely related compound, 3α-hydroxyolean-11,13(18)-dien-28-oic acid, provides some insight into the potential bioactivities of this structural class.

Table 2: Biological Activity of a Structurally Related Oleanane Triterpenoid

Assay	Cell Line/Organism	Result	Source
Cytotoxicity	HepG2 2.2.15 (Human hepatoma)	IC₅₀ > 50 µg/mL	[3]
Antibacterial Activity	Bacillus cereus	MIC = 1 µg/mL	[4]
Enterococcus faecalis	MIC = 128 µg/mL	[4]
Listeria monocytogenes	MIC = 8 µg/mL	[4]
Staphylococcus aureus	MIC = 32 µg/mL	[4]
Escherichia coli	MIC > 512 µg/mL	[4]
Pseudomonas aeruginosa	MIC > 512 µg/mL	[4]
Salmonella enterica	MIC > 512 µg/mL	[4]
Hypoglycaemic Activity	(Not specified)	Promotes glucose uptake	[3]

Based on the activities of other oleanane triterpenoids, Macedonic acid may modulate the following signaling pathways:

Potential Signaling Pathways Modulated by Macedonic Acid.

Experimental Protocols

Proposed Isolation and Purification Workflow

Proposed Workflow for Isolation and Purification.

• Extraction: Dried and powdered plant material is extracted with a polar solvent such as methanol or ethanol (B145695) at room temperature.

• Partitioning: The crude extract is concentrated and partitioned between an organic solvent (e.g., ethyl acetate) and water to separate compounds based on polarity.

• Column Chromatography: The organic phase is subjected to column chromatography on silica (B1680970) gel, eluting with a gradient of solvents (e.g., hexane-ethyl acetate) to achieve initial separation. Further purification can be performed using Sephadex LH-20.

• Preparative HPLC: Final purification is achieved using preparative high-performance liquid chromatography (HPLC) on a reversed-phase C18 column with a suitable mobile phase (e.g., methanol-water or acetonitrile-water).

Structural Elucidation

The structure of the isolated compound would be elucidated using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition. Oleanane triterpenoids often exhibit characteristic fragmentation patterns, including retro-Diels-Alder fragmentation, which can provide structural information[5][6].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for determining the carbon skeleton and the position and stereochemistry of substituents. 2D NMR techniques (COSY, HSQC, HMBC) are used to establish connectivities.

• Infrared (IR) Spectroscopy: To identify functional groups such as hydroxyl (-OH), carboxylic acid (-COOH), and carbon-carbon double bonds (C=C).

Future Directions

The study of Macedonic acid is still in its nascent stages. Future research should focus on:

• Isolation and Characterization: The definitive isolation of Macedonic acid from a natural source and its complete spectroscopic characterization are paramount.

• Biological Screening: A comprehensive screening of its biological activities, including anti-inflammatory, anti-cancer, antiviral, and antimicrobial properties, is warranted.

• Mechanism of Action Studies: Elucidation of the specific signaling pathways modulated by Macedonic acid will be crucial to understanding its therapeutic potential.

• Synthetic Approaches: The development of a synthetic route to Macedonic acid would enable the production of larger quantities for extensive biological evaluation and the generation of novel analogs with improved activity.

Conclusion

Macedonic acid represents a promising, yet underexplored, natural product. Its oleanane triterpenoid structure suggests a high likelihood of interesting biological activities. This technical guide provides a consolidated resource to stimulate and guide future research into this intriguing molecule, with the ultimate goal of unlocking its potential for the development of new therapeutic agents.

References

• 1. medkoo.com [medkoo.com]
• 2. dempochem.com [dempochem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Gas chromatography-mass spectrometry of oleanane- and ursane-type triterpenes. Application to Chenopodium quinoa triterpenes [agris.fao.org]
• 6. Chemical and Biological Characterization of Oleanane Triterpenoids from Soy [mdpi.com]

Macedonic Acid: A Technical Guide to its Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macedonic acid, a pentacyclic triterpenoid (B12794562) with the chemical name 3,19-Dihydroxy-oleana-11,13(18)-dien-28-oic acid, is a specialized natural product of significant interest to the scientific community. This technical guide provides a comprehensive overview of the known natural sources of macedonic acid, detailed protocols for its isolation and purification, and an exploration of its biosynthetic context. As research into novel bioactive compounds for drug development continues, a thorough understanding of the sourcing and extraction of such molecules is paramount.

Natural Sources of Macedonic Acid

Macedonic acid has been identified as a constituent of plants belonging to the Glycyrrhiza genus, commonly known as licorice. Notably, its presence has been confirmed in Glycyrrhiza macedonica , a species native to the Balkan Peninsula, which establishes a direct link between the compound and the "Macedonian" region as suggested by its name. While the genus Glycyrrhiza is rich in a variety of triterpenoids, macedonic acid represents a specific chemotype within this diverse family.

Quantitative Analysis

To date, specific quantitative data on the concentration of macedonic acid in Glycyrrhiza macedonica and other potential sources remains limited in publicly available literature. The concentration of triterpenoids in Glycyrrhiza species can vary significantly based on factors such as the plant's geographical origin, age, and the specific part of the plant being analyzed (e.g., roots, rhizomes). Further quantitative studies are necessary to establish a precise concentration range of macedonic acid in its natural sources.

Table 1: Known Natural Sources of Macedonic Acid

Plant Species	Family	Plant Part
Glycyrrhiza macedonica	Fabaceae	Roots and Rhizomes

Isolation and Purification of Macedonic Acid

The isolation of macedonic acid from its natural source, primarily the roots and rhizomes of Glycyrrhiza macedonica, involves a multi-step process of extraction and chromatographic separation. The following protocols are based on established methodologies for the isolation of oleanane-type triterpenoids from Glycyrrhiza species and can be adapted for the specific isolation of macedonic acid.

Experimental Protocol: Extraction

• Plant Material Preparation: The roots and rhizomes of Glycyrrhiza macedonica are washed, dried, and ground into a fine powder to increase the surface area for efficient extraction.

• Solvent Extraction: The powdered plant material is subjected to exhaustive extraction with a suitable organic solvent. A common method is Soxhlet extraction or maceration with methanol (B129727) or ethanol. The choice of solvent is critical for efficiently extracting triterpenoids.

• Solvent Removal: The resulting crude extract is then concentrated under reduced pressure using a rotary evaporator to remove the solvent, yielding a viscous residue.

Experimental Protocol: Chromatographic Purification

• Liquid-Liquid Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate (B1210297), to separate compounds based on their polarity. Triterpenoids like macedonic acid are typically found in the less polar fractions (chloroform and ethyl acetate).

• Column Chromatography: The fraction enriched with macedonic acid is subjected to column chromatography over silica (B1680970) gel. The column is eluted with a gradient of solvents, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate or methanol. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): Fractions showing the presence of the target compound are pooled and further purified using preparative HPLC on a C18 column. A mobile phase consisting of a mixture of acetonitrile (B52724) and water or methanol and water, often with a small amount of acid (e.g., formic acid or acetic acid) to improve peak shape, is typically used.

• Crystallization: The purified macedonic acid is obtained by crystallization from a suitable solvent or solvent mixture to yield a pure crystalline solid.

• Structural Elucidation: The structure of the isolated compound is confirmed using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) (¹H, ¹³C, DEPT, COSY, HSQC, HMBC) and Mass Spectrometry (MS).

Logical Workflow for Macedonic Acid Isolation

The following diagram illustrates the general workflow for the isolation and purification of macedonic acid from its plant source.

Figure 1. General workflow for the isolation of macedonic acid.

Signaling Pathways and Biological Activity

Currently, there is a lack of specific research in the public domain detailing the signaling pathways modulated by macedonic acid or its specific biological activities. As a triterpenoid, it may possess anti-inflammatory, antioxidant, or cytotoxic properties, similar to other compounds in its class. Further pharmacological studies are required to elucidate the bioactivity and mechanism of action of macedonic acid, which could reveal its potential for therapeutic applications.

Macedonic acid is a distinct triterpenoid found in Glycyrrhiza macedonica. While established methods for the isolation of related compounds provide a strong foundation for its purification, further research is needed to quantify its abundance in natural sources and to fully characterize its biological activities and potential therapeutic applications. This guide serves as a foundational resource for researchers embarking on the study of this promising natural product.

The Putative Biosynthesis of Macedonic Acid in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Macedonic acid, a pentacyclic triterpenoid (B12794562) of the oleanane (B1240867) class, holds potential for pharmacological exploration due to its intricate structure. While the complete biosynthetic pathway of Macedonic acid has not been fully elucidated in planta, substantial knowledge of triterpenoid biosynthesis allows for the construction of a putative pathway. This technical guide provides an in-depth overview of the proposed biosynthetic route to Macedonic acid, commencing from the universal triterpenoid precursor, 2,3-oxidosqualene (B107256). The pathway encompasses the cyclization to the β-amyrin skeleton, a series of oxidative modifications catalyzed by cytochrome P450 monooxygenases (CYPs), and the formation of its characteristic conjugated diene system. This document details the key enzymatic steps, presents analogous quantitative data, and provides representative experimental protocols for the functional characterization of the involved enzymes. Visualizations of the pathway and experimental workflows are provided to facilitate a comprehensive understanding.

Introduction to Macedonic Acid and Triterpenoid Biosynthesis

Macedonic acid, with the systematic IUPAC name 3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid, is a specialized plant metabolite belonging to the vast family of triterpenoids.[1] Triterpenoids are synthesized via the isoprenoid pathway, originating from the C5 building blocks isopentenyl diphosphate (B83284) (IPP) and dimethylallyl diphosphate (DMAPP), which are primarily produced through the mevalonate (B85504) (MVA) pathway in the cytosol.[2][3] These C5 units are sequentially condensed to form the C30 precursor, 2,3-oxidosqualene.

The biosynthesis of triterpenoids is characterized by three main stages:

• Cyclization: The linear 2,3-oxidosqualene is cyclized by oxidosqualene cyclases (OSCs) to generate a variety of polycyclic skeletons.[2][4][5]

• Oxidation: The triterpene scaffold undergoes extensive oxidative modifications, such as hydroxylation, oxidation, and carboxylation, primarily catalyzed by cytochrome P450 monooxygenases (CYPs).[6][7][8]

• Glycosylation and Acylation: The oxidized triterpenoid aglycones can be further decorated with sugar moieties by UDP-dependent glycosyltransferases (UGTs) or acyl groups by acyltransferases, leading to a vast diversity of saponins (B1172615) and their derivatives.[4][5]

Given that Macedonic acid is an oleanane-type triterpenoid, its biosynthesis is proposed to start from the cyclization of 2,3-oxidosqualene into β-amyrin.

The Putative Biosynthetic Pathway of Macedonic Acid

The proposed biosynthetic pathway of Macedonic acid is a multi-step process involving cyclization and a series of oxidative modifications.

Step 1: Cyclization of 2,3-Oxidosqualene to β-Amyrin

The biosynthesis of the oleanane skeleton begins with the proton-initiated cyclization of (3S)-2,3-oxidosqualene, catalyzed by the enzyme β-amyrin synthase (BAS) . This reaction proceeds through a series of carbocation intermediates, ultimately leading to the formation of the pentacyclic triterpenoid, β-amyrin.[9][10]

• Enzyme: β-Amyrin synthase (BAS)

• Substrate: (3S)-2,3-Oxidosqualene

• Product: β-Amyrin

Step 2: Oxidation of β-Amyrin at C-28 to Oleanolic Acid

Following the formation of the β-amyrin backbone, the methyl group at the C-28 position undergoes a three-step oxidation to a carboxylic acid. This series of reactions is catalyzed by a single multifunctional cytochrome P450 enzyme from the CYP716A subfamily . The reaction proceeds through erythrodiol (B191199) (C-28 alcohol) and oleanolic aldehyde (C-28 aldehyde) as intermediates to yield oleanolic acid.[2][6][11]

• Enzyme: β-amyrin C-28 oxidase (a member of the CYP716A family)

• Substrate: β-Amyrin

• Intermediates: Erythrodiol, Oleanolic aldehyde

• Product: Oleanolic acid

Step 3 (Putative): Hydroxylation at C-19

A key structural feature of Macedonic acid is the hydroxyl group at the C-19 position. While no specific C-19 hydroxylase for the oleanane skeleton has been definitively characterized, members of the cytochrome P450 superfamily are the most likely candidates for this transformation. For instance, CYP51H35 from Triticum aestivum has been shown to catalyze the C-19 hydroxylation of isoarborinol, a different triterpene scaffold.[9] It is plausible that a specific CYP enzyme, possibly from a family known to be involved in triterpenoid modification, catalyzes the hydroxylation of oleanolic acid at the C-19 position to yield 19-hydroxy-oleanolic acid.

• Enzyme (Putative): An oleanane C-19 hydroxylase (likely a Cytochrome P450)

• Substrate: Oleanolic acid

• Product: 19-hydroxy-oleanolic acid

Step 4 (Putative): Formation of the 11,13(18)-diene System

The final characteristic feature of Macedonic acid is the conjugated diene system at positions 11 and 13(18). The formation of such a system in triterpenoids is less understood but may proceed through enzymatic or non-enzymatic reactions. One plausible mechanism is the enzymatic dehydration of a hydroxylated intermediate. For instance, the biosynthesis of saikogenins, which are oleanane derivatives, involves the formation of diene systems.[12][13][14][15] It is hypothesized that a specific enzyme, potentially a dehydratase or a multifunctional CYP450, could catalyze the formation of the conjugated diene system from a hydroxylated precursor. This could involve, for example, an initial hydroxylation at C-11 or C-12 followed by one or more dehydration steps. Alternatively, acid-catalyzed rearrangement in the plant cell vacuole could contribute to the formation of this diene system, although enzymatic control is generally favored for the specific production of such compounds.

• Enzyme (Putative): Dehydratase or a multifunctional Cytochrome P450

• Substrate: 19-hydroxy-oleanolic acid (or a further hydroxylated intermediate)

• Product: Macedonic acid

Data Presentation: Quantitative Analysis of Analogous Enzymes

Direct quantitative data for the enzymes in the Macedonic acid pathway are unavailable. However, data from homologous enzymes involved in oleanolic acid biosynthesis provide valuable insights into the potential kinetics.

Enzyme	Source Organism	Substrate	Product(s)	Km (µM)	Vmax (nmol/mg protein/min)	Reference
CYP716A52v2 (β-amyrin C-28 oxidase)	Panax ginseng	β-Amyrin	Erythrodiol, Oleanolic acid	Not Reported	Not Reported	[11]
CYP716A12 (β-amyrin C-28 oxidase)	Medicago truncatula	β-Amyrin	Erythrodiol, Oleanolic acid	Not Reported	Not Reported	[3][6]
CYP716A15 (β-amyrin C-28 oxidase)	Vitis vinifera	β-Amyrin	Erythrodiol, Oleanolic acid	Not Reported	Not Reported	[2][6]
CYP88D6 (β-amyrin 11-oxidase)	Glycyrrhiza uralensis	β-Amyrin	11-oxo-β-amyrin	Not Reported	Not Reported	[16]

Experimental Protocols

The characterization of enzymes in a biosynthetic pathway typically involves heterologous expression, in vitro assays, and product identification.

Heterologous Expression of P450 Enzymes in Saccharomyces cerevisiae

S. cerevisiae is a commonly used host for the functional characterization of plant P450s.

• Gene Cloning: The full-length cDNA of the candidate P450 gene is amplified by PCR and cloned into a yeast expression vector (e.g., pYES2/CT).

• Yeast Transformation: The expression vector is transformed into a suitable yeast strain (e.g., INVSc1) using the lithium acetate (B1210297) method.

• Co-expression with a CPR: For efficient electron transfer, the P450 is often co-expressed with a cytochrome P450 reductase (CPR), either from the source plant or a model organism like Arabidopsis thaliana. This can be achieved by using a co-transformation approach with a second vector or by constructing a single vector containing both genes.

• Culture and Induction: Transformed yeast is grown in appropriate selection media. Gene expression is induced by transferring the cells to a medium containing galactose.

• Substrate Feeding: If the precursor is not endogenously produced by the yeast, it is supplied in the culture medium. For example, to test the activity of a putative C-19 hydroxylase, oleanolic acid would be added to the culture.

In Vitro Enzyme Assay for a Triterpenoid Hydroxylase

In vitro assays using microsomes isolated from heterologously expressing yeast are crucial for confirming enzyme activity.

• Microsome Preparation: Yeast cells expressing the P450 and CPR are harvested and lysed. The microsomal fraction, containing the membrane-bound P450s, is isolated by differential centrifugation.

• Assay Reaction: The reaction mixture typically contains:

  • Microsomal protein

  • Substrate (e.g., oleanolic acid) dissolved in a suitable solvent

  • NADPH as a co-factor

  • A buffer system (e.g., potassium phosphate (B84403) buffer, pH 7.4)

• Incubation: The reaction is initiated by the addition of NADPH and incubated at an optimal temperature (e.g., 28-30°C) for a defined period (e.g., 1-2 hours).

• Reaction Quenching and Extraction: The reaction is stopped by the addition of an organic solvent (e.g., ethyl acetate). The products are then extracted into the organic phase.

• Analysis: The extracted products are dried, derivatized (e.g., by trimethylsilylation) if necessary, and analyzed by GC-MS or LC-MS/MS.

Product Identification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry is a powerful tool for the identification and quantification of triterpenoid products.

• Chromatographic Separation: The extracted metabolites are separated on a reverse-phase C18 column using a gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with a modifier like formic acid to improve ionization.

• Mass Spectrometry Analysis:

  • Full Scan MS: To determine the molecular weight of the products. A hydroxylated product will have a mass increase of 16 Da compared to the substrate.

  • Tandem MS (MS/MS): The parent ion of the putative product is fragmented to obtain a characteristic fragmentation pattern, which can be compared to that of an authentic standard (if available) or used for structural elucidation. The fragmentation pattern can reveal information about the position of the hydroxyl group.[17][18]

Mandatory Visualizations

Caption: Putative biosynthetic pathway of Macedonic acid from 2,3-oxidosqualene.

Caption: Experimental workflow for functional characterization of a candidate P450 enzyme.

Conclusion

The biosynthesis of Macedonic acid in plants is proposed to follow the general pathway of oleanane-type triterpenoid synthesis, originating from β-amyrin. The key transformations from β-amyrin to oleanolic acid are well-established, involving β-amyrin synthase and a C-28 oxidase from the CYP716A family. The subsequent steps, namely C-19 hydroxylation and the formation of the 11,13(18)-diene system, are currently putative and represent exciting areas for future research. The identification and characterization of the enzymes catalyzing these final steps will not only complete our understanding of Macedonic acid biosynthesis but also provide new biocatalytic tools for the synthetic biology and metabolic engineering of novel, high-value triterpenoids. The experimental protocols and analytical methods outlined in this guide provide a robust framework for undertaking such investigations.

References

• 1. DOT Language | Graphviz [graphviz.org]
• 2. Comparative analysis of CYP716A subfamily enzymes for the heterologous production of C-28 oxidized triterpenoids in transgenic yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of key amino acid residues toward improving the catalytic activity and substrate specificity of plant-derived cytochrome P450 monooxygenases CYP716A subfamily enzyme for triterpenoid production in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. miragenews.com [miragenews.com]
• 5. Hydroxylases involved in terpenoid biosynthesis: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Identification of key amino acid residues toward improving the catalytic activity and substrate specificity of plant-derived cytochrome P450 monooxygenases CYP716A subfamily enzyme for triterpenoid production in Saccharomyces cerevisiae [frontiersin.org]
• 7. Enhanced β-Amyrin Synthesis in Saccharomyces cerevisiae by Coupling An Optimal Acetyl-CoA Supply Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Qualitative and Quantitative Analysis of Major Triterpenoids in Alismatis Rhizoma by High Performance Liquid Chromatography/Diode-Array Detector/Quadrupole-Time-of-Flight Mass Spectrometry and Ultra-Performance Liquid Chromatography/Triple Quadrupole Mass Spectrometry [mdpi.com]
• 10. Biotransformation of Oleanane and Ursane Triterpenic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. ovid.com [ovid.com]
• 16. pnas.org [pnas.org]
• 17. LC-MS/MS Tandem Mass Spectrometry for Analysis of Phenolic Compounds and Pentacyclic Triterpenes in Antifungal Extracts of Terminalia brownii (Fresen) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]

physical and chemical properties of Macedonic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Macedonic acid, a naturally occurring pentacyclic triterpenoid (B12794562) of the oleanane (B1240867) class, presents a subject of interest for phytochemical and pharmacological research. This document provides a comprehensive overview of the known physical and chemical properties of Macedonic acid. While specific experimental protocols for its synthesis and detailed biological activities remain areas for further investigation, this guide consolidates the available data on its characteristics and the broader context of oleanane triterpenoids' biological significance.

Chemical and Physical Properties

Macedonic acid, systematically named 3,19-Dihydroxy-oleana-11,13(18)-dien-28-oic acid, is a complex organic molecule with a rich stereochemistry. Its properties are summarized below.

Chemical Identification

Property	Value
IUPAC Name	3,19-Dihydroxy-oleana-11,13(18)-dien-28-oic acid
Synonyms	Macedonic acid
CAS Number	26553-68-4, 39022-00-9[1]
Chemical Formula	C₃₀H₄₆O₄
Molecular Weight	470.69 g/mol
InChI Key	QWQDOXKORDLUFG-JKBYBQJKSA-N[1]

Physicochemical Data

Property	Value	Source
pKa	4.777	Computational Prediction[1]
XLogP	6.125	Computational Prediction[1]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	Experimental

Note: Specific quantitative solubility data (e.g., in mg/mL) is not currently available.

Spectral Data

Detailed experimental NMR and mass spectrometry data for Macedonic acid are not widely published. Researchers are advised to perform their own spectral analysis upon isolation or synthesis of the compound.

Experimental Protocols

Isolation

Macedonic acid is an oleanane-type triterpenoid. While a specific protocol for the isolation of Macedonic acid is not detailed in the available literature, the general methodology for isolating oleanane triterpenoids from plant sources can be adapted. A general workflow is proposed below.

References

• 1. Mimicking Nature in Reshaping the Triterpene Skeleton: Synthesis of a Class of Unnatural Oleanane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Complexity of Macedonic Acid: A Technical Guide for Researchers

An in-depth examination of the chemical identity, properties, and biological activities of the compounds referred to as Macedonic acid, addressing the existing nomenclatural ambiguity in scientific literature and commercial databases.

Introduction: The Challenge of Defining Macedonic Acid

For researchers, scientists, and professionals in drug development, precise chemical identification is paramount. The compound known as "Macedonic acid" presents a notable challenge in this regard, as the name has been associated with two distinct chemical structures, leading to ambiguity in scientific literature and among chemical suppliers. This technical guide aims to clarify this confusion by providing a comprehensive overview of both entities, enabling researchers to navigate this complex landscape with greater accuracy.

The two primary compounds referred to as Macedonic acid are distinguished by their Chemical Abstracts Service (CAS) numbers: 26553-68-4 and 39022-00-9. While both are triterpenoids, their specific structures and reported properties differ. This guide will address each compound separately, presenting available data on their chemical identity, physicochemical properties, and biological activities to facilitate informed research and development.

Compound 1: Macedonic Acid (CAS Number: 26553-68-4)

This variant of Macedonic acid is identified by the IUPAC name 3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid. It is a pentacyclic triterpenoid (B12794562) with a heteroannular diene system.

Physicochemical Properties

Property	Value	Source
CAS Number	26553-68-4	[1]
IUPAC Name	3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid	[1]
Molecular Formula	C₃₀H₄₆O₄	[1]
Molecular Weight	470.69 g/mol	[1]
Exact Mass	470.3396	[1]
Elemental Analysis	C, 76.55%; H, 9.85%; O, 13.60%	[1]

Biological Activities and Experimental Data

Detailed studies on the specific biological activities of Macedonic acid with CAS number 26553-68-4 are limited in the readily available scientific literature. While the broader class of oleanane-type triterpenoids is known for a wide range of pharmacological effects, including anti-inflammatory and anti-cancer properties, specific data for this particular isomer is not well-documented.

Experimental Protocols

Specific experimental protocols for the isolation, synthesis, or biological evaluation of 3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid are not extensively detailed in the reviewed literature. General methods for the extraction and analysis of triterpenoids from plant sources can be applied.

General Triterpenoid Extraction and Isolation:

A general workflow for the extraction and isolation of triterpenoids from plant material, such as the roots of Glycyrrhiza species, is outlined below.

Figure 1. General workflow for triterpenoid isolation.

Compound 2: Macedonic Acid (CAS Number: 39022-00-9)

This second compound also referred to as Macedonic acid has the systematic IUPAC name (2S,3R,4aS,6aR,6aS,6bR,8aR,10S,12aS)-3,10-dihydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12-dodecahydropicene-2-carboxylic acid. It is also a pentacyclic triterpenoid and has been identified as a constituent of various Glycyrrhiza species.

Physicochemical Properties

Property	Value	Source
CAS Number	39022-00-9	[2]
IUPAC Name	(2S,3R,4aS,6aR,6aS,6bR,8aR,10S,12aS)-3,10-dihydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12-dodecahydropicene-2-carboxylic acid	[2]
Molecular Formula	C₃₀H₄₆O₄	[2]
Molecular Weight	470.7 g/mol	[2]
Appearance	Powder	[3]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[3]

Biological Activities and Experimental Data

Research on the biological activities of Macedonic acid with CAS number 39022-00-9 is more readily available, though still not extensive.

• Antifungal Activity: A study investigating the antifungal activity of various pentacyclic triterpenoids found that Macedonic acid did not exhibit fungistatic activity at concentrations up to 100 µg/ml against Saccharomyces carlsbergensis[3].

• Natural Occurrence: This compound has been identified in several Glycyrrhiza species, including Glycyrrhiza bucharica and Glycyrrhiza pallidiflora[3]. It often co-occurs with other triterpenoids and their glycosides. For instance, in G. bucharica, a glycoside of Macedonic acid, 3-O-alpha-L-rhamnopyranosyl-(1->2)-beta-D-glucuronopyranosyl-(1->2)-beta-D-glucuronopyranosyl-Macedonic acid, has been identified[3]. The methyl ester of Macedonic acid has also been isolated from G. pallidiflora[3].

Experimental Protocols

Phytochemical Screening for Triterpenoids:

A preliminary screening for the presence of triterpenoids in a plant extract can be performed using the Liebermann-Burchard test.

• A small amount of the plant extract is dissolved in a suitable solvent.

• A few drops of acetic anhydride (B1165640) are added, followed by 1-2 drops of concentrated sulfuric acid.

• The development of a reddish or pink color indicates the presence of triterpenoids, while a purple to blue or green color suggests the presence of steroids.

High-Performance Liquid Chromatography (HPLC) for Triterpenoid Analysis:

HPLC is a standard method for the separation and quantification of triterpenoids in plant extracts.

• Column: A C18 column is typically used.

• Mobile Phase: A gradient of water and acetonitrile (B52724) is commonly employed.

• Detection: UV detection or mass spectrometry (LC-MS) can be used for identification and quantification.

The following diagram illustrates a conceptual signaling pathway that could be investigated for triterpenoids with potential anti-inflammatory activity.

Figure 2. Hypothetical anti-inflammatory signaling pathway for Macedonic acid.

Conclusion

The name "Macedonic acid" is currently associated with at least two distinct chemical entities, creating a potential source of confusion for researchers. This guide has provided the available chemical and biological data for both Macedonic acid (CAS 26553-68-4) and Macedonic acid (CAS 39022-00-9). It is imperative for scientists working with this compound to verify the specific identity through the CAS number and to be aware of the existing ambiguity. Further research, including the re-examination of the original phytochemical studies of Glycyrrhiza macedonica, is necessary to definitively resolve this nomenclatural issue. Until then, careful documentation and clear identification by CAS number are essential for reproducible and accurate scientific communication in the field of natural product chemistry and drug development.

References

• 1. medkoo.com [medkoo.com]
• 2. biosynth.com [biosynth.com]
• 3. Macedonic acid | CAS:39022-00-9 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]

Unveiling Madecassic Acid: A Technical Guide to its Discovery, History, and Scientific Significance

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Initial Note on Nomenclature: The user's request specified "Macedonic acid." However, a thorough review of scientific literature indicates that this is likely a misspelling of Madecassic acid , a well-documented triterpenoid (B12794562) with significant biological activities. This guide will focus on Madecassic acid, assuming it to be the compound of interest.

Discovery and History

Madecassic acid, a pentacyclic triterpenoid, was first isolated from the plant Centella asiatica (L.) Urb. of Madagascar. Its discovery was reported in a 1967 publication, marking a significant step in understanding the chemical constituents of this traditional medicinal plant.[1] Centella asiatica, commonly known as Gotu Kola, has a long history of use in traditional medicine, and the isolation of its active compounds like Madecassic acid has paved the way for scientific investigation into its therapeutic properties.[2][3]

Subsequent research has focused on the isolation, purification, and quantitative determination of Madecassic acid from various sources of Centella asiatica.[4] These studies have been crucial for establishing standardized extracts and for investigating its diverse pharmacological activities.

Chemical Structure and Elucidation

Madecassic acid belongs to the ursane-type triterpenoid family. Its chemical structure has been elucidated using a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Experimental Protocol: Structure Elucidation

• Isolation and Purification: Madecassic acid is typically isolated from the dried and powdered leaves of Centella asiatica. The plant material is subjected to solvent extraction, often with ethanol, followed by partitioning and chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) to yield the pure compound.[2]

• Mass Spectrometry (MS): Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is a key technique for determining the molecular weight and fragmentation pattern of Madecassic acid. In positive electrospray ionization mode, the quasi-molecular ion is observed.[5] The fragmentation patterns provide crucial information about the connectivity of the molecule.[6][7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D NMR (COSY, HSQC, HMBC) experiments are conducted to determine the complete chemical structure. These techniques provide detailed information about the proton and carbon environments and their correlations, allowing for the unambiguous assignment of the stereochemistry of the molecule.

Biological Activities and Therapeutic Potential

Madecassic acid has demonstrated a wide range of biological activities, making it a compound of significant interest for drug development.

Anti-inflammatory Activity

Madecassic acid exhibits potent anti-inflammatory properties. It has been shown to inhibit the production of key inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophage cells.[9]

Anticancer Activity

Numerous studies have highlighted the cytotoxic effects of Madecassic acid and its derivatives against various cancer cell lines.

Data Presentation: Cytotoxicity of Madecassic Acid and its Derivatives

Compound	Cancer Cell Line	Cancer Type	IC50/GI50 (µM)	Reference
Madecassic acid derivative 29	COLO 205	Colon Cancer	<1	[10]
Madecassic acid derivative 29	SK-MEL-5	Melanoma	<1	[10]
Madecassic acid derivative 29	UACC-257	Melanoma	<1	[10]
Madecassic acid derivative 3	NCI-60 Panel	Various	<10	[10]
Madecassic acid derivative 8	NCI-60 Panel	Various	<10	[10]
Madecassic acid derivative 10	NCI-60 Panel	Various	<10	[10]
Madecassic acid derivative 26	NCI-60 Panel	Various	<10	[10]
Madecassic acid derivative 27	NCI-60 Panel	Various	<10	[10]
Madecassic acid derivative 28	NCI-60 Panel	Various	<10	[10]

Experimental Protocol: Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of Madecassic acid or its derivatives for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours. Viable cells with active metabolism convert MTT into a purple formazan (B1609692) product.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Antibacterial Activity

Madecassic acid has shown inhibitory effects against various pathogenic bacteria.

Data Presentation: Minimum Inhibitory Concentration (MIC) of Madecassic Acid

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	31.25
Methicillin-resistant Staphylococcus aureus (MRSA)	62.5
Escherichia coli	250
Pseudomonas aeruginosa	125
Bacillus subtilis	62.5
Bacillus megaterium	62.5

Signaling Pathways

The biological activities of Madecassic acid are mediated through its interaction with specific cellular signaling pathways.

NF-κB Signaling Pathway

The anti-inflammatory effects of Madecassic acid are primarily attributed to its ability to suppress the Nuclear Factor-kappa B (NF-κB) signaling pathway.[9] NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes.

Experimental Protocol: Western Blot for NF-κB p65 Nuclear Translocation

• Cell Treatment and Lysis: Macrophage cells (e.g., RAW 264.7) are pre-treated with Madecassic acid and then stimulated with LPS. Cytoplasmic and nuclear protein fractions are then extracted.

• Protein Quantification: The protein concentration of each fraction is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking and Antibody Incubation: The membrane is blocked to prevent non-specific antibody binding and then incubated with a primary antibody specific for the p65 subunit of NF-κB. Subsequently, it is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. A decrease in the nuclear p65 band in Madecassic acid-treated cells indicates inhibition of NF-κB translocation.[11][12][13][14]

Caption: NF-κB signaling pathway and the inhibitory action of Madecassic acid.

PPARγ-PTEN/Akt/GSK3β/NFAT Pathway

In the context of colitis, Madecassic acid has been shown to inhibit the activation of γδT17 cells through the Peroxisome proliferator-activated receptor gamma (PPARγ)-Phosphatase and tensin homolog (PTEN)/Protein kinase B (Akt)/Glycogen synthase kinase 3 beta (GSK3β)/Nuclear factor of activated T-cells (NFAT) pathway.[15]

Caption: PPARγ-PTEN/Akt/GSK3β/NFAT pathway and the action of Madecassic acid.

Conclusion

Madecassic acid, a natural triterpenoid from Centella asiatica, has emerged as a promising candidate for drug development due to its diverse and potent biological activities. Its anti-inflammatory, anticancer, and antibacterial properties, mediated through well-defined signaling pathways, warrant further investigation. This technical guide provides a comprehensive overview of the discovery, history, and scientific understanding of Madecassic acid, offering a valuable resource for researchers and professionals in the field of drug discovery and development.

References

• 1. [Isolation of a new triterpenic acid from Centella asiatica (L.) Urb. of Madagascar: madecassic acid] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Separation and determination of madecassic acid in triterpenic genins of Centella asiatica by high performance liquid chromatography using beta-cyclodextrin as mobile phase additive] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. "Isolation, purification and quantitative determination of Asiaticoside" by Pathom Somwong [digital.car.chula.ac.th]
• 5. researchgate.net [researchgate.net]
• 6. Structural Analysis of Metabolites of Asiatic Acid and Its Analogue Madecassic Acid in Zebrafish Using LC/IT-MSn - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Structural analysis of metabolites of asiatic acid and its analogue madecassic acid in zebrafish using LC/IT-MSn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Madecassic Acid Derivatives as Potential Anticancer Agents: Synthesis and Cytotoxic Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Quantifying Nuclear p65 as a Parameter for NF-κB Activation: Correlation Between ImageStream Cytometry, Microscopy and Western Blot - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Inhibition of the activation of γδT17 cells through PPARγ-PTEN/Akt/GSK3β/NFAT pathway contributes to the anti-colitis effect of madecassic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Biological Activity of Crude Extracts Containing Triterpenoid Acids and Other Bioactive Compounds

Disclaimer: The scientific literature does not prominently feature a compound specifically named "Macedonic acid." It is possible that this term is a less common synonym, a novel discovery not yet widely documented, or a potential misnomer for a similarly named compound. This guide will address the biological activities of structurally related and phonetically similar triterpenoid (B12794562) acids—Madecassic acid and Maslinic acid—and the bioactive properties of crude extracts from plants of the Macedonian region, which may be contextually relevant.

Antibacterial Activity of Madecassic Acid

Madecassic acid, a pentacyclic triterpenoid, has demonstrated notable antibacterial properties, particularly against Gram-positive bacteria.

Quantitative Data: Antibacterial Activity

Table 1: Minimum Inhibitory Concentration (MIC) of Madecassic Acid against Various Bacterial Strains

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	31.25[1]
Methicillin-resistant Staphylococcus aureus (MRSA)	62.5[1]
Escherichia coli	250[1]
Pseudomonas aeruginosa	125[1]
Bacillus subtilis	62.5[1]
Bacillus megaterium	62.5[1]

Data sourced from a study on the antibacterial activity of Madecassic acid.[1]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

• Preparation of Bacterial Suspension: Bacterial strains are cultured in an appropriate broth medium to reach a logarithmic growth phase. The suspension is then diluted to a standardized concentration (e.g., 10^5 CFU/mL).

• Preparation of Madecassic Acid Solutions: Madecassic acid is dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in the broth medium to obtain a range of concentrations.

• Incubation: An equal volume of the bacterial suspension is added to each dilution of the Madecassic acid solution in a 96-well microplate.

• Observation: The microplate is incubated under optimal conditions for bacterial growth (e.g., 37°C for 24 hours).

• MIC Determination: The MIC is determined as the lowest concentration of Madecassic acid that visibly inhibits bacterial growth.[1]

Signaling Pathways and Mechanisms of Action

Madecassic acid exerts its antibacterial effect through a multi-target mechanism. It disrupts the integrity of the bacterial cell wall and membrane, leading to the leakage of intracellular macromolecules. Furthermore, it inhibits key enzymes in the respiratory metabolic pathway, such as succinate (B1194679) dehydrogenase and malate (B86768) dehydrogenase, and interferes with DNA synthesis by inhibiting DNA topoisomerase I and II.[1]

Caption: Proposed antibacterial mechanism of Madecassic acid.

Anti-inflammatory Activity of Maslinic Acid

Maslinic acid, another pentacyclic triterpenoid found in sources like olive skin, exhibits significant anti-inflammatory properties.[2] Its mechanism is closely linked to the modulation of the arachidonic acid metabolism pathway.

Quantitative Data: Anti-inflammatory Activity

Table 2: Inhibitory Effect of Maslinic Acid on TPA-Induced Ear Edema in Mice

Compound	ID₅₀ (mg/ear)
Maslinic Acid	0.13[2]

ID₅₀: The dose required to inhibit the inflammatory response by 50%. TPA: 12-O-tetradecanoylphorbol-13-acetate. Data from an in vivo study on mice.[2]

Experimental Protocols

Protocol 2: TPA-Induced Mouse Ear Edema Model

• Animal Model: Swiss mice are used for this assay.

• Application of Test Compound: Maslinic acid, dissolved in a suitable vehicle, is topically applied to the inner and outer surfaces of the mouse ear.

• Induction of Inflammation: After a set period (e.g., 30 minutes), a solution of TPA in a solvent like acetone (B3395972) is applied to the ear to induce an inflammatory response.[2]

• Measurement of Edema: The thickness of the ear is measured with a caliper before TPA application and at various time points after (e.g., 6 hours).

• Calculation of Inhibition: The degree of edema is calculated as the difference in ear thickness before and after TPA treatment. The percentage of inhibition by Maslinic acid is determined by comparing the edema in the treated group to a control group that received only the vehicle and TPA.[2]

Signaling Pathways and Mechanisms of Action

Maslinic acid's anti-inflammatory action involves the modulation of key signaling pathways that lead to the production of inflammatory mediators. It is suggested to inhibit the activation of Protein Kinase C (PKC), which in turn prevents the activation of the NF-κB pathway.[2] This leads to the downregulation of pro-inflammatory enzymes like COX-2 and iNOS, thereby reducing the synthesis of prostaglandins (B1171923) (e.g., PGE₂) and nitric oxide (NO).[2]

Caption: Anti-inflammatory mechanism of Maslinic acid via PKC/NF-κB.

Antioxidant Properties of Crude Extracts from Macedonian Medicinal Plants

Several medicinal plants from the Macedonia region have been evaluated for their antioxidant properties, which are largely attributed to their high content of phenolic compounds, flavonoids, and phenylpropanoids.

Quantitative Data: Antioxidant Capacity

Table 3: Antioxidant Capacity of Selected Macedonian Plant Extracts (CUPRAC Method)

Plant Species	Antioxidant Capacity (μmol Trolox Equivalents / g Dry Weight)
Origanum vulgare	High activity reported[3]
Melissa officinalis	Identified as a valuable source[3]
Salvia ringens	Identified as a valuable source[3]

A positive linear correlation was found between antioxidant activity and the total content of phenolics, flavonoids, and phenylpropanoids, suggesting these compounds are the primary contributors to the observed activity.[3]

Experimental Protocols

Protocol 3: Cupric Reducing Antioxidant Capacity (CUPRAC) Assay

• Preparation of Plant Extracts: Plant material is dried, ground, and extracted with a suitable solvent (e.g., methanol/water mixture) to obtain a crude extract.[4]

• Reagent Preparation: The CUPRAC reagent is prepared by mixing solutions of CuCl₂, neocuproine, and an ammonium (B1175870) acetate (B1210297) buffer.

• Reaction: A small volume of the plant extract is mixed with the CUPRAC reagent.

• Measurement: The mixture is incubated at room temperature, and the absorbance is measured at a specific wavelength (e.g., 450 nm). The reducing capacity of the extract causes the Cu(II) to be reduced to Cu(I), which forms a colored complex with neocuproine.

• Quantification: The antioxidant capacity is quantified by comparing the absorbance of the sample to a standard curve prepared with Trolox, a vitamin E analog. The results are expressed as Trolox equivalents.[3]

General Experimental Workflow for Bioactivity Screening

The process of identifying and characterizing the biological activity of compounds from natural sources typically follows a standardized workflow.

Caption: General workflow for natural product drug discovery.

The Arachidonic Acid Metabolism Pathway: A Target for Anti-inflammatory Agents

The arachidonic acid (AA) pathway is fundamental to the inflammatory process.[5] AA is released from cell membranes and metabolized by enzymes like cyclooxygenases (COXs) and lipoxygenases (LOXs) to produce pro-inflammatory eicosanoids such as prostaglandins and leukotrienes.[5][6][7] Many anti-inflammatory compounds, including natural products like Maslinic acid, exert their effects by modulating this pathway.

Caption: Overview of the Arachidonic Acid metabolism pathway.

References

• 1. Antibacterial Activity and Mechanism of Madecassic Acid against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic Perspectives of Maslinic Acid in Targeting Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The acute inflammatory process, arachidonic acid metabolism and the mode of action of anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolism pathways of arachidonic acids: mechanisms and potential therapeutic targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Arachidonic acid metabolism in health and disease - PMC [pmc.ncbi.nlm.nih.gov]

Potential Therapeutic Targets of Macedonic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Macedonic acid, a naturally occurring oleanane-type triterpenoid (B12794562), has emerged as a compound of interest in antiviral research. This technical guide provides a comprehensive overview of the current scientific knowledge regarding the potential therapeutic targets of Macedonic acid, with a primary focus on its activity against influenza viruses. This document summarizes the available quantitative data on its biological activity, details the probable experimental methodologies used in its evaluation, and presents visual representations of its chemical structure and experimental workflows to facilitate a deeper understanding for researchers and drug development professionals. While research is in its early stages, the existing data suggests that Macedonic acid and its derivatives warrant further investigation as potential antiviral agents.

Introduction

Macedonic acid is a pentacyclic triterpenoid belonging to the oleanane (B1240867) series. Its chemical structure is formally known as 3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid[1]. Natural sources of Macedonic acid include plants from the Glycyrrhiza (licorice) genus, such as Glycyrrhiza macedonica and Glycyrrhiza bucharica[2][3][4]. Triterpenoids, as a class of natural products, are known to exhibit a wide range of biological activities, and Macedonic acid is no exception. Preliminary studies have highlighted its potential as an antiviral agent, particularly against influenza viruses[5][6]. This guide aims to consolidate the existing research on Macedonic acid to serve as a foundational resource for further scientific exploration and drug development initiatives.

Chemical Properties

Macedonic acid is a complex organic molecule with the following key chemical identifiers:

• Chemical Formula: C₃₀H₄₆O₄[1][7][8]

• Molecular Weight: 470.7 g/mol [7]

• IUPAC Name: 3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid[1]

• CAS Number: 39022-00-9[7]

The structure of Macedonic acid features a rigid pentacyclic core, which is characteristic of oleanane-type triterpenoids, with hydroxyl and carboxylic acid functional groups that can be modified to generate derivatives with potentially enhanced biological activities.

Caption: Chemical structure of Macedonic acid.

Potential Therapeutic Target: Influenza Virus

The most significant therapeutic potential of Macedonic acid identified to date is its antiviral activity against influenza A and B viruses. Research conducted by Zarubaev et al. (2012) provides the foundational evidence for this activity through both in vitro and in vivo studies[5][6].

In Vitro Antiviral Activity

The in vitro antiviral efficacy of Macedonic acid and its derivatives was evaluated in Madin-Darby Canine Kidney (MDCK) cell cultures, a standard model for influenza virus research. The key findings from this research are summarized in the table below. Notably, the methyl ester of Macedonic acid demonstrated the most potent in vitro activity against the tested influenza strains.

Compound	Virus Strain	CC₅₀ (µg/mL)	EC₅₀ (µg/mL)	Selectivity Index (SI)
Macedonic Acid	Influenza A/PR/8/34 (H1N1)	>100	>100	-
Influenza A/Aichi/2/68 (H3N2)	>100	>100	-
Influenza B/Florida/4/06	>100	>100	-
Methyl ester of Macedonic acid	Influenza A/PR/8/34 (H1N1)	>100	10	>10
Influenza A/Aichi/2/68 (H3N2)	>100	15	>6.7
Influenza B/Florida/4/06	>100	25	>4

Data extracted from Zarubaev et al., 2012.

In Vivo Antiviral Activity

The in vivo antiviral potential of Macedonic acid derivatives was assessed in a lethal influenza pneumonia mouse model. This model is crucial for evaluating the therapeutic efficacy of a compound in a whole-organism system. The results indicated that while some compounds did not show strong in vitro activity, they exhibited protective effects in vivo, suggesting a potential mechanism of action beyond direct viral inhibition, possibly through modulation of the host immune response.

Compound	Lethality (%)	Mean Duration of Life (days)	Protection Index (%)
Compound I (Meristotropic acid)	40	11.3 ± 1.2	25.0
Compound VII (Methyl ester of Macedonic acid)	33	12.3 ± 1.0	37.5
Compound IX	47	10.7 ± 1.2	-
Placebo	100	9.0 ± 0.5	-

Data extracted from Zarubaev et al., 2012.

Experimental Protocols

The following sections detail the likely experimental methodologies employed in the key studies on Macedonic acid, based on the available information and standard practices in influenza research.

In Vitro Antiviral Assay

Caption: In Vitro Antiviral Activity Assessment Workflow.

The in vitro antiviral activity was likely determined using a cytopathic effect (CPE) reduction assay in MDCK cells.

• Cell Culture: Madin-Darby Canine Kidney (MDCK) cells were cultured in appropriate media and seeded into 96-well plates.

• Virus Propagation: Influenza virus strains (e.g., A/PR/8/34 (H1N1), A/Aichi/2/68 (H3N2), and B/Florida/4/06) were propagated, and viral titers were determined.

• Compound Preparation: Macedonic acid and its derivatives were dissolved in a suitable solvent (e.g., DMSO) to create stock solutions, which were then serially diluted.

• Infection and Treatment: Confluent MDCK cell monolayers were infected with a specific multiplicity of infection (MOI) of the influenza virus. Subsequently, the cells were treated with various concentrations of the test compounds.

• Incubation: The treated and infected cells were incubated at 37°C in a 5% CO₂ atmosphere for a period sufficient to observe viral CPE (typically 48-72 hours).

• Cytopathic Effect (CPE) Assessment: The extent of virus-induced CPE was visually assessed under a microscope. The 50% effective concentration (EC₅₀), the concentration of the compound that inhibits CPE by 50%, was determined.

• Cytotoxicity Assay: The cytotoxicity of the compounds on uninfected MDCK cells was determined using a standard method like the MTT assay to determine the 50% cytotoxic concentration (CC₅₀).

• Selectivity Index (SI) Calculation: The SI was calculated as the ratio of CC₅₀ to EC₅₀ (SI = CC₅₀ / EC₅₀), providing a measure of the compound's therapeutic window.

In Vivo Antiviral Assay

Caption: In Vivo Antiviral Efficacy Assessment Workflow.

The in vivo efficacy was likely evaluated using a lethal influenza pneumonia model in mice.

• Animal Model: Laboratory mice (e.g., BALB/c or similar strains) were used for the study.

• Lethal Infection: Mice were intranasally infected with a lethal dose (e.g., 5x LD₅₀) of a mouse-adapted influenza A virus strain (e.g., A/PR/8/34 (H1N1)).

• Treatment: The test compounds were administered to the mice via a specific route (e.g., oral gavage or intraperitoneal injection) at predetermined doses and schedules (e.g., once or twice daily for a set number of days post-infection). A placebo group receiving the vehicle was included as a control.

• Monitoring: The animals were monitored daily for clinical signs of illness, including weight loss, ruffled fur, and lethargy. The primary endpoint was survival over a defined observation period (e.g., 14 or 21 days).

• Data Analysis: The percentage of lethality, the mean duration of life for each group, and the protection index (a measure of the treatment's effectiveness in preventing death) were calculated.

Signaling Pathways and Mechanism of Action

Currently, there is no published data elucidating the specific signaling pathways modulated by Macedonic acid or its precise mechanism of antiviral action. The in vivo protective effects observed in the absence of strong in vitro activity for some derivatives suggest that the mechanism may involve the modulation of the host's immune response to the viral infection rather than direct inhibition of viral replication. Potential mechanisms could include:

• Inhibition of viral entry or fusion: Many triterpenoids are known to interfere with the initial stages of viral infection.

• Modulation of inflammatory pathways: The compound could potentially dampen the excessive inflammatory response (cytokine storm) that contributes to the pathology of severe influenza.

• Enhancement of the innate immune response: Macedonic acid might stimulate a more effective initial immune response to clear the virus.

Further research is required to investigate these possibilities.

Future Research Directions

The preliminary findings on the antiviral activity of Macedonic acid open up several avenues for future research:

• Mechanism of Action Studies: Elucidating the precise molecular target and signaling pathways affected by Macedonic acid and its active derivatives is crucial. This could involve studies on viral entry, replication, and egress, as well as its effects on host immune signaling pathways (e.g., NF-κB, interferons).

• Structure-Activity Relationship (SAR) Studies: A broader range of derivatives of Macedonic acid should be synthesized and tested to identify the key structural features responsible for its antiviral activity and to optimize its potency and pharmacokinetic properties.

• Broad-Spectrum Antiviral Activity: The efficacy of Macedonic acid and its derivatives should be evaluated against a wider panel of respiratory viruses and other viral pathogens.

• Pharmacokinetic and Toxicological Studies: Comprehensive studies are needed to assess the absorption, distribution, metabolism, and excretion (ADME) properties and the safety profile of the most promising derivatives to determine their suitability for further development.

Conclusion

Macedonic acid, a natural triterpenoid, and particularly its methyl ester derivative, have demonstrated promising antiviral activity against influenza A and B viruses in preclinical models. While the current body of research is limited, the available data provides a strong rationale for further investigation into its therapeutic potential. This technical guide consolidates the existing knowledge to aid researchers and drug development professionals in advancing the study of Macedonic acid as a potential novel antiviral agent. Future research focused on elucidating its mechanism of action and optimizing its chemical structure will be critical in determining its clinical utility.

References

• 1. scispace.com [scispace.com]
• 2. Derivatives of usnic acid inhibit broad range of influenza viruses and protect mice from lethal influenza infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Antiviral fungal metabolites and some insights into their contribution to the current COVID-19 pandemic - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. [논문]The search for new drugs synthesis and antiviral activity of derivatives of meristotropic and macedonic acids [scienceon.kisti.re.kr]

An In-depth Technical Guide to Macedonic Acid: Chemical Properties and a Review of Unsubstantiated Claims in Traditional Medicine

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a detailed overview of the chemical properties of Macedonic acid (3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid). Despite inquiries into its role in traditional medicine, a comprehensive review of available scientific literature and ethnobotanical records reveals no substantiated evidence of its use in traditional healing practices. This document summarizes the known chemical data for Macedonic acid and clarifies the current lack of information regarding its pharmacological activity and traditional applications.

Chemical Properties of Macedonic Acid

Macedonic acid is a naturally occurring oleanane-type triterpenoid. Its chemical structure and properties are detailed below.

Property	Value
IUPAC Name	3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid
Chemical Formula	C₃₀H₄₆O₄
Molecular Weight	470.69 g/mol
CAS Number	26553-68-4
Appearance	Not specified in available literature
Solubility	Not specified in available literature

Logical Relationship of Chemical Data:

The following diagram illustrates the relationship between the different identifiers for Macedonic acid.

Caption: Chemical identification of Macedonic acid.

Investigation into Traditional Medicine Claims

A thorough investigation was conducted to ascertain the role of Macedonic acid in traditional medicine. This involved searching scientific databases and ethnobotanical literature for any mention of "Macedonic acid" or its IUPAC name in the context of traditional healing practices, particularly within the flora of the Macedonian region.

The search yielded no credible evidence to support the claim that Macedonic acid has a history of use in any form of traditional medicine. Ethnobotanical studies of the Macedonian region, while extensive in their documentation of local medicinal plants, do not list Macedonic acid or any plant known to contain it for therapeutic purposes.

Workflow of Literature Review:

The process for reviewing the literature is outlined in the diagram below.

Caption: Literature review workflow.

Pharmacological Activity

Consistent with the lack of evidence in traditional medicine, there is a corresponding absence of research into the pharmacological activity of Macedonic acid. No peer-reviewed studies detailing its biological effects, potential therapeutic properties, or mechanism of action were identified.

Conclusion

While the chemical identity of Macedonic acid is established, there is currently no scientific basis to support its inclusion in a guide on traditional medicine. The absence of data on its ethnobotanical use and pharmacological properties suggests that it is either a rare compound with no history of human application or its potential has not yet been explored by the scientific community. For researchers and drug development professionals, Macedonic acid represents a scientifically uncharted molecule. Any future investigation into its properties would be breaking new ground.

Protocols & Analytical Methods

Application Notes and Protocols for the Semi-Synthesis of Macedonic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the semi-synthesis of novel derivatives of Macedonic acid, a naturally occurring oleanane-type pentacyclic triterpenoid (B12794562). Macedonic acid, with its IUPAC name 3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid, presents a versatile scaffold for chemical modification to enhance its therapeutic potential. This document outlines detailed protocols for derivatization, data on the cytotoxic activity of similar triterpenoid derivatives, and insights into the signaling pathways they modulate.

Introduction

Pentacyclic triterpenoids, a diverse class of natural products, are recognized for their wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties.[1] Macedonic acid, as a member of the oleanane (B1240867) family, holds significant promise for the development of new therapeutic agents. Semi-synthesis, the chemical modification of a natural product scaffold, offers a powerful strategy to generate novel analogs with improved potency, selectivity, and pharmacokinetic profiles.[2] This document serves as a guide for the rational design and synthesis of Macedonic acid derivatives.

Data Presentation: Cytotoxicity of Oleanane Triterpenoid Derivatives

While specific cytotoxic data for Macedonic acid derivatives are not yet widely published, the extensive research on derivatives of structurally similar oleanane triterpenoids, such as oleanolic acid, provides valuable insights into potential structure-activity relationships (SAR). The following table summarizes the cytotoxic activities (IC50 values) of various oleanane-type triterpenoid derivatives against different human cancer cell lines.

Compound Type	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Oleanane Glycoside	Oleanolic acid 3-O-α-l-arabinoside	Various	4.4 - 13.7	[3]
Oleanane Saponin	Monodesmosidic saponins	HL-60, HepG2, A549, HeLa	7.25 - 22.38	[4]
Oleanane Derivative	25-acetoxy-3α-hydroxyolean-12-en-28-oic acid	39 human cancer cell lines	Strong cytotoxicity	[5]
Barrigenol-like Glycoside	Compounds with angeloyl groups at C21 and C22	HCT-116, HepG2, U87-MG	4.62 - 17.32	[3]

Experimental Protocols

The following protocols are generalized methods for the semi-synthesis of triterpenoid derivatives and can be adapted for Macedonic acid. Researchers should optimize these protocols based on the specific reactivity of the Macedonic acid scaffold.

Protocol 1: Modification of the C-28 Carboxyl Group - Esterification

This protocol describes the esterification of the C-28 carboxylic acid, a common modification to improve the lipophilicity and cell permeability of triterpenoids.

Materials:

• Macedonic acid

• Anhydrous methanol (B129727) (or other alcohol)

• Concentrated sulfuric acid (catalyst)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate (B86663)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve Macedonic acid (1 equivalent) in anhydrous methanol.

• Slowly add a catalytic amount of concentrated sulfuric acid to the solution.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and remove the methanol under reduced pressure.

• Dissolve the residue in DCM and wash with saturated sodium bicarbonate solution to neutralize the acid.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to obtain the methyl ester of Macedonic acid.

• Characterize the final product using NMR and mass spectrometry.

Protocol 2: Modification of the A-Ring - Acetylation of Hydroxyl Groups

This protocol details the acetylation of the hydroxyl groups on the A-ring of the triterpenoid skeleton, which can influence biological activity.

Materials:

• Macedonic acid

• Pyridine (B92270)

• Acetic anhydride (B1165640)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve Macedonic acid (1 equivalent) in a mixture of pyridine and DCM.

• Add acetic anhydride (excess) dropwise to the solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with 1 M HCl to remove pyridine.

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the acetylated Macedonic acid derivative.

• Confirm the structure of the product by spectroscopic methods (NMR, IR, MS).

Mandatory Visualizations

Signaling Pathways Modulated by Triterpenoids

Pentacyclic triterpenoids exert their anticancer effects by modulating a variety of signaling pathways that are crucial for tumor cell proliferation, survival, and metastasis.[1] The diagram below illustrates the key signaling pathways commonly targeted by oleanane-, ursane-, and lupane-type triterpenoids.

Caption: Key signaling pathways targeted by pentacyclic triterpenoids.

Experimental Workflow for Semi-Synthesis and Biological Evaluation

The following diagram outlines a typical workflow for the semi-synthesis of Macedonic acid derivatives and their subsequent biological evaluation.

References

• 1. Modulation of Tumour-Related Signaling Pathways by Natural Pentacyclic Triterpenoids and their Semisynthetic Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Contemporary advancements in the semi-synthesis of bioactive terpenoids and steroids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Comprehensive review of plant-derived triterpenoid types, structures and cytotoxicity: an update from 2015 to 2024 - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Cytotoxic Oleanane-Type Triterpenoid Saponins from the Rhizomes of Anemone rivularis var. flore-minore - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New cytotoxic oleanane-type triterpenoids from the cones of Liquidamber styraciflua - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Macedonic Acid by HPLC and LC-MS

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the quantitative analysis of Macedonic acid in various sample matrices using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Introduction to Macedonic Acid Analysis

Macedonic acid is a pentacyclic triterpenoid (B12794562) of the oleanane (B1240867) type, a class of natural compounds known for a wide range of biological activities. Accurate and precise quantification of Macedonic acid is crucial for pharmacokinetic studies, quality control of natural product extracts, and in vitro and in vivo efficacy evaluations. The methods outlined below are designed to provide robust and reliable results for researchers in academic and industrial settings.

High-Performance Liquid Chromatography (HPLC) with UV/DAD Detection

This method is suitable for the routine quantification of Macedonic acid in simpler matrices, such as purified extracts or formulations, where high sensitivity is not the primary requirement. Triterpenoids that lack strong chromophores can be challenging to detect with high sensitivity using UV detectors.[1]

Experimental Protocol: HPLC-UV/DAD

2.1.1. Sample Preparation:

A solid-phase extraction (SPE) method is recommended for sample cleanup and concentration.

• SPE Cartridge: C18 cartridges (500 mg).

• Conditioning: Condition the cartridge with 6 mL of methanol (B129727) followed by 6 mL of HPLC-grade water.

• Sample Loading: Dissolve the sample in a minimal amount of a suitable solvent and dilute with water to a final volume of 500 µL before loading onto the conditioned cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove polar impurities.

• Elution: Elute the Macedonic acid with 1 mL of methanol or acetonitrile (B52724).

• Final Step: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for injection.

2.1.2. Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

• Column: A C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size) is a common choice.[2][3][4][5][6][7] For better resolution of structurally similar triterpenoids, a C30 column can be employed.[8]

• Mobile Phase: An isocratic or gradient elution can be used.

  • Isocratic: A mixture of acidified water (e.g., 0.1% formic or phosphoric acid) and an organic solvent like acetonitrile or methanol. A typical starting point is a 85:15 (v/v) mixture of acetonitrile and acidified water.

  • Gradient: A linear gradient starting with a lower percentage of organic solvent and increasing over the run time can improve the separation of complex mixtures.

• Flow Rate: 1.0 mL/min.[2][3][4][5][6]

• Column Temperature: 30-35 °C to ensure reproducible retention times.[9]

• Injection Volume: 10-20 µL.[2][9]

• Detection: UV detection at 210 nm, as many organic acids show absorbance at this wavelength.[2][3][4][5][6]

Data Presentation: HPLC-UV/DAD Method Validation Parameters

The following table summarizes typical validation parameters for the HPLC analysis of triterpenoid acids. These values can be used as a benchmark for method development and validation for Macedonic acid.

Parameter	Typical Range
Linearity (r²)	> 0.999
Limit of Detection (LOD)	0.08–0.65 µg/mL[9]
Limit of Quantification (LOQ)	0.24–1.78 µg/mL[9]
Precision (RSD %)	< 2%[9]
Recovery (%)	95-105%[9]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers superior sensitivity and selectivity, making it the preferred method for analyzing Macedonic acid in complex biological matrices such as plasma, serum, and tissue homogenates.[10] Tandem mass spectrometry (LC-MS/MS) in Multiple Reaction Monitoring (MRM) mode provides the highest level of selectivity and sensitivity.[11]

Experimental Protocol: LC-MS/MS

3.1.1. Sample Preparation for Biological Matrices:

Effective sample preparation is critical to remove proteins and phospholipids (B1166683) that can interfere with the analysis and contaminate the LC-MS system.[12]

• Protein Precipitation: Add 3 volumes of cold acetonitrile to 1 volume of plasma or serum. Vortex vigorously and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Phospholipid Removal: Following protein precipitation, the supernatant can be further cleaned using a phospholipid removal plate or cartridge for a more robust analysis.[12]

• Evaporation and Reconstitution: Transfer the supernatant to a new tube, evaporate to dryness under nitrogen, and reconstitute in the initial mobile phase.

3.1.2. Chromatographic Conditions:

• LC System: A high-performance or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 or C30 reversed-phase column with a smaller particle size (e.g., 1.7-3 µm) for better efficiency and shorter run times.

• Mobile Phase:

  • A: 0.1% Formic acid in water.[13]

  • B: 0.1% Formic acid in acetonitrile or methanol.[13]

• Gradient Elution: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to the initial conditions for column re-equilibration.

• Flow Rate: 0.3-0.5 mL/min.

• Column Temperature: 40 °C.[13]

• Injection Volume: 5-10 µL.

3.1.3. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer is ideal for quantitative analysis.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI) are often more effective for the ionization of less polar compounds like pentacyclic triterpenes.[1][14][15] Electrospray ionization (ESI) can also be used, typically in negative ion mode for acidic compounds.

• Ionization Mode: Negative ion mode is generally preferred for acidic triterpenes like Macedonic acid as it facilitates the formation of the [M-H]⁻ ion.[14][15]

• MRM Transitions: Specific precursor-to-product ion transitions for Macedonic acid need to be determined by infusing a standard solution into the mass spectrometer. At least two transitions should be monitored for confident quantification and confirmation.

• Source Parameters: Parameters such as gas temperatures, gas flows, and ion spray voltage must be optimized for the specific instrument and compound.

Data Presentation: LC-MS/MS Method Validation Parameters

The following table presents achievable performance characteristics for the LC-MS/MS analysis of pentacyclic triterpenes.

Parameter	Expected Performance
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.04 - 12.3 ng/mL[16]
Limit of Quantification (LOQ)	0.002–0.84 mg/L (APCI)[14][15]
Intra-day Precision (RSD %)	< 15%
Inter-day Precision (RSD %)	< 15%
Accuracy/Recovery (%)	85-115%

Visualized Workflows

General Experimental Workflow for Macedonic Acid Analysis

Caption: A generalized workflow for the analysis of Macedonic acid.

Decision Tree for Method Selection

Caption: A decision-making diagram for selecting the appropriate analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. HPLC method validation and application for organic acid analysis in wine after solid-phase extraction | Macedonian Journal of Chemistry and Chemical Engineering [mjcce.org.mk]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. HPLC method validation and application for organic acid analysis in wine after solid-phase extraction - UGD Academic Repository [eprints.ugd.edu.mk]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. Determination of Pentacyclic Triterpenoids in Plant Biomass by Porous Graphitic Carbon Liquid Chromatography—Tandem Mass Spectrometry [mdpi.com]
• 12. news-medical.net [news-medical.net]
• 13. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Analysis of pentacyclic triterpenes by LC-MS. A comparative study between APCI and APPI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Analysis of pentacyclic triterpenes by LC–MS. A comparative study between APCI and APPI (2009) | Boutayna Rhourri-Frih | 78 Citations [scispace.com]
• 16. A quantitiative LC-MS/MS method for the measurement of arachidonic acid, prostanoids, endocannabinoids, N-acylethanolamines and steroids in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Macedonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macedonic acid, a naturally occurring pentacyclic triterpenoid (B12794562) of the oleanane (B1240867) class, presents a scaffold of significant interest in medicinal chemistry and drug development. Its structural complexity and potential for diverse biological activities necessitate robust analytical methodologies for characterization and quantification. These application notes provide a comprehensive overview of the mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy data for Macedonic acid. Furthermore, detailed experimental protocols and a summary of its potential biological significance are presented to facilitate further research and development.

Chemical Properties

Property	Value
IUPAC Name	3,19-Dihydroxy-oleana-11,13(18)-dien-28-oic acid
CAS Number	26553-68-4
Chemical Formula	C₃₀H₄₆O₄
Molecular Weight	470.69 g/mol
Exact Mass	470.3396

Spectroscopic Data

While specific, publicly available spectra for Macedonic acid are limited, the following tables summarize the expected ¹H and ¹³C NMR chemical shifts and mass spectrometry fragmentation patterns based on the analysis of closely related oleanane-type triterpenoids.[1][2][3][4] These values serve as a reference for the identification and structural elucidation of Macedonic acid.

Table 1: Predicted ¹H NMR Data of Macedonic Acid

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-3	3.20 - 3.40	dd
H-12	5.50 - 5.60	t
H-19	3.50 - 3.70	m
Methyl Protons (x7)	0.70 - 1.30	s
Other skeletal protons	1.00 - 2.50	m

Note: Predicted shifts are based on oleanolic acid and similar structures. Actual shifts may vary depending on the solvent and experimental conditions.

Table 2: Predicted ¹³C NMR Data of Macedonic Acid

Carbon	Predicted Chemical Shift (δ, ppm)
C-3	~79.0
C-11	~125.0
C-12	~122.0
C-13	~145.0
C-18	~138.0
C-19	~75.0
C-28 (C=O)	~180.0
Methyl Carbons	15.0 - 30.0
Other skeletal carbons	16.0 - 60.0

Note: These are characteristic chemical shifts for the oleanane skeleton. The conjugated diene system in Macedonic acid will influence the precise chemical shifts of C-11, C-12, C-13, and C-18.[1][3]

Table 3: Predicted Mass Spectrometry Fragmentation of Macedonic Acid

m/z	Proposed Fragment
470.3396	[M]+ (Molecular Ion)
452.3291	[M - H₂O]+
424.3342	[M - HCOOH]+
248.1776	Retro-Diels-Alder fragment (rings D/E)
222.1671	Retro-Diels-Alder fragment (rings A/B/C)
203.1487	[Fragment from rings A/B/C - COOH]+

Note: Fragmentation is highly dependent on the ionization technique used. The retro-Diels-Alder fragmentation is a characteristic feature of oleanane-type triterpenoids with a double bond at C12-C13.[4][5][6][7]

Experimental Protocols

The following are generalized protocols for the acquisition of NMR and mass spectrometry data for oleanane-type triterpenoids like Macedonic acid.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of purified Macedonic acid in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆). For optimal results, ensure the sample is free of paramagnetic impurities.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher field strength.

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: -2 to 12 ppm.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or higher.

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Spectral Width: 0 to 200 ppm.

  • Number of Scans: 1024 or more, as ¹³C has low natural abundance.

  • Relaxation Delay: 2 seconds.

• 2D NMR (Optional but Recommended): Acquire COSY, HSQC, and HMBC spectra to aid in the complete assignment of proton and carbon signals.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired FIDs. Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

Protocol 2: Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of Macedonic acid (1-10 µg/mL) in a solvent compatible with the chosen ionization method (e.g., methanol (B129727) or acetonitrile (B52724) for ESI).

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) is recommended for accurate mass measurements.

• Electrospray Ionization (ESI-MS):

  • Mode: Positive or negative ion mode. Negative ion mode is often suitable for carboxylic acids.

  • Capillary Voltage: 3-4 kV.

  • Nebulizer Gas (N₂): Set to a flow rate appropriate for the instrument.

  • Drying Gas (N₂): Set temperature to 250-350 °C.

• Gas Chromatography-Mass Spectrometry (GC-MS) (after derivatization):

  • Derivatization: Convert the carboxylic acid and hydroxyl groups to their trimethylsilyl (B98337) (TMS) ethers/esters for improved volatility.

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250-280 °C.

  • Oven Program: Start at a suitable temperature (e.g., 150 °C) and ramp up to a final temperature of 280-300 °C.

  • Ionization: Electron Ionization (EI) at 70 eV.

• Data Analysis: Analyze the resulting mass spectrum for the molecular ion and characteristic fragment ions. Use the accurate mass data to confirm the elemental composition.

Biological Significance and Signaling Pathways

Oleanane-type triterpenoids, including the closely related oleanolic acid, are known to exhibit a wide range of biological activities, such as anti-inflammatory, antioxidant, and anticancer effects.[8][9][10][11][12][13] While the specific signaling pathways modulated by Macedonic acid require further investigation, it is plausible that it shares mechanisms with other compounds in its class.

One of the key pathways influenced by oleanolic acid is the PI3K/Akt/mTOR pathway , which is crucial for cell growth, proliferation, and survival.[8][14] Inhibition of this pathway can lead to apoptosis and is a target for cancer therapy. Additionally, oleanane triterpenoids have been shown to modulate the NF-κB signaling pathway , a central regulator of inflammation.[12][15]

Below is a generalized diagram illustrating the potential interaction of an oleanane triterpenoid with these key signaling pathways.

Potential signaling pathways modulated by Macedonic acid.

Experimental Workflow

The following diagram outlines a typical workflow for the isolation and characterization of Macedonic acid from a natural source.

Workflow for isolation and analysis of Macedonic acid.

Conclusion

Macedonic acid represents a promising natural product for further investigation in drug discovery. The data and protocols provided herein offer a foundational resource for researchers to accurately identify, characterize, and evaluate the biological potential of this oleanane-type triterpenoid. While the specific spectral data for Macedonic acid is not widely available, the presented information, based on analogous compounds, provides a strong starting point for its analysis. Future studies should focus on isolating sufficient quantities of Macedonic acid to obtain definitive spectroscopic data and to explore its specific interactions with key cellular signaling pathways.

References

• 1. mdpi.com [mdpi.com]
• 2. Chemical shift assignments of two oleanane triterpenes from Euonymus hederaceus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pentacyclic Triterpenoids Isolated from Celastraceae: A Focus in the 13C-NMR Data - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mass Spectra of Pentacyclic Triterpenoids [jstage.jst.go.jp]
• 5. Gas chromatography-mass spectrometry of oleanane- and ursane-type triterpenes. Application to Chenopodium quinoa triterpenes [agris.fao.org]
• 6. Table 1 from Gas chromatography-mass spectrometry of oleanane- and ursane-type triterpenes ― application to Chenopodium quinoa triterpenes | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Oleanolic Acid Alters Multiple Cell Signaling Pathways: Implication in Cancer Prevention and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Oleanolic Acid Alters Multiple Cell Signaling Pathways: Implication in Cancer Prevention and Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Oleanane-triterpenoids from Panax stipuleanatus inhibit NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. Oleanolic acid regulates NF-κB signaling by suppressing MafK expression in RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Antiviral Activity Assays of Macedonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macedonic acid, a pentacyclic triterpenoid, belongs to a class of natural products known for a wide range of biological activities, including potential antiviral effects.[1] Triterpenoids have demonstrated inhibitory activity against various viruses by interfering with different stages of the viral life cycle, such as attachment, entry, replication, and release.[1][2][3][4] These application notes provide a comprehensive guide for researchers interested in evaluating the antiviral potential of Macedonic acid. The following sections detail the necessary protocols for determining its efficacy and cytotoxicity, and discuss potential mechanisms of action. Given the limited specific data on Macedonic acid's antiviral properties, the protocols outlined below are based on established methods for assessing the antiviral activity of other triterpenoids.[2][5]

Data Presentation

To facilitate the comparison of antiviral efficacy and cytotoxicity, all quantitative data should be summarized in a structured format.

Table 1: Antiviral Activity and Cytotoxicity of Macedonic Acid

Virus Strain	Cell Line	Assay Type	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI = CC₅₀/EC₅₀)
e.g., HSV-1	Vero	Plaque Reduction	Data	Data	Data
e.g., Influenza A	MDCK	CPE Reduction	Data	Data	Data
e.g., HIV-1	CEM-GFP	GFP Expression	Data	Data	Data

EC₅₀ (50% Effective Concentration): The concentration of Macedonic acid that inhibits viral activity by 50%. CC₅₀ (50% Cytotoxic Concentration): The concentration of Macedonic acid that reduces cell viability by 50%. SI (Selectivity Index): A measure of the compound's therapeutic window. A higher SI value indicates greater antiviral specificity.

Experimental Protocols

Detailed methodologies for key experiments are provided below. It is crucial to include appropriate positive and negative controls in all assays.

Protocol 1: Cytotoxicity Assay (MTT Assay)

This protocol determines the concentration range of Macedonic acid that is non-toxic to the host cells used in the antiviral assays.

Materials:

• Host cell line (e.g., Vero, MDCK, A549)

• Cell culture medium (e.g., DMEM, EMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Macedonic acid stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% dimethylformamide)

• 96-well microtiter plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Seed the 96-well plates with host cells at an appropriate density (e.g., 1 x 10⁴ cells/well) and incubate overnight to allow for cell attachment.

• Prepare serial dilutions of Macedonic acid in cell culture medium. The final DMSO concentration should be non-toxic to the cells (typically ≤ 0.5%).

• Remove the old medium from the cells and add 100 µL of the various concentrations of Macedonic acid to the wells. Include wells with medium only (cell control) and medium with the highest concentration of DMSO (solvent control).

• Incubate the plates for a period that corresponds to the duration of the antiviral assay (e.g., 48-72 hours).

• After incubation, add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the untreated cell control and determine the CC₅₀ value using a dose-response curve.

Protocol 2: Plaque Reduction Assay

This assay is a highly effective method for quantifying the inhibition of viral replication by measuring the reduction in the formation of viral plaques.

Materials:

• Confluent monolayer of host cells in 6-well or 12-well plates

• Virus stock with a known titer (plaque-forming units/mL)

• Macedonic acid dilutions

• Overlay medium (e.g., cell culture medium containing 1% methylcellulose (B11928114) or agarose)

• Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

• Formalin (10% in PBS) for cell fixation

Procedure:

• Grow a confluent monolayer of host cells in multi-well plates.

• Prepare a virus dilution that will produce a countable number of plaques (e.g., 50-100 PFU/well).

• Pre-incubate the virus dilution with an equal volume of various concentrations of Macedonic acid for 1 hour at 37°C.

• Wash the cell monolayers with PBS and infect them with 200 µL of the virus-compound mixture. Include a virus-only control.

• Allow the virus to adsorb for 1 hour at 37°C, with gentle rocking every 15 minutes.

• After adsorption, remove the inoculum and wash the cells with PBS.

• Add 2 mL of the overlay medium containing the corresponding concentration of Macedonic acid to each well.

• Incubate the plates at 37°C in a CO₂ incubator until visible plaques are formed (typically 2-5 days, depending on the virus).

• Fix the cells with 10% formalin for at least 30 minutes.

• Remove the overlay and stain the cells with crystal violet solution for 15-30 minutes.

• Gently wash the plates with water and allow them to dry.

• Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the virus control.

• Determine the EC₅₀ value from the dose-response curve.

Protocol 3: Virus Yield Reduction Assay

This assay measures the effect of the compound on the production of new infectious virus particles.

Materials:

• Host cells in multi-well plates

• Virus stock

• Macedonic acid dilutions

• TCID₅₀ (50% Tissue Culture Infectious Dose) assay components

Procedure:

• Seed host cells in multi-well plates and allow them to reach confluency.

• Infect the cells with the virus at a specific multiplicity of infection (MOI) in the presence of various concentrations of Macedonic acid.

• Incubate the plates for a full viral replication cycle (e.g., 24-48 hours).

• After incubation, freeze-thaw the plates to lyse the cells and release the progeny virus.

• Collect the supernatants and determine the viral titer in each sample using a TCID₅₀ assay.

• Calculate the reduction in viral yield for each concentration of Macedonic acid compared to the untreated virus control.

• Determine the EC₅₀ value based on the reduction in viral titer.

Visualization of Workflows and Pathways

Experimental Workflow for Antiviral Screening

The following diagram illustrates the general workflow for screening Macedonic acid for antiviral activity.

References

• 1. Recent Advances in Antiviral Activities of Triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent progress in the antiviral activity and mechanism study of pentacyclic triterpenoids and their derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of action of antiviral drugs | Research Starters | EBSCO Research [ebsco.com]
• 4. youtube.com [youtube.com]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vitro Efficacy Testing of Macedonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macedonic acid is a novel triterpenoid (B12794562) compound with potential therapeutic applications. Triterpenoids, as a class, have demonstrated a wide range of biological activities, including anti-cancer and anti-inflammatory properties.[1][2] These application notes provide a comprehensive framework for the in vitro evaluation of Macedonic acid's efficacy, outlining a tiered experimental approach from initial screening to mechanistic studies. The protocols detailed below are designed to be adaptable to specific research questions and laboratory capabilities.

Tiered In Vitro Testing Strategy

A hierarchical approach is recommended to efficiently characterize the biological activities of Macedonic acid. This strategy begins with broad cytotoxicity screening and progresses to more focused mechanistic assays based on the initial findings.

Caption: Tiered approach for Macedonic acid in vitro testing.

Tier 1: Primary Screening - Cytotoxicity and Cell Viability

The initial step is to assess the cytotoxic potential of Macedonic acid across a panel of human cancer cell lines and a non-cancerous control cell line. This will determine the concentration range for subsequent experiments and identify cancer types that are particularly sensitive to the compound.

Experimental Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability.[3]

1. Materials:

• Human cancer cell lines (e.g., MCF-7 (breast), A549 (lung), HCT116 (colon), U87 (glioblastoma))
• Non-cancerous human cell line (e.g., HEK293 (embryonic kidney), HaCaT (keratinocyte))
• Macedonic acid (stock solution in DMSO)
• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin/streptomycin)
• Phosphate-buffered saline (PBS)
• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
• DMSO (cell culture grade)
• 96-well plates
• Microplate reader

2. Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.
• Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.
• Prepare serial dilutions of Macedonic acid in complete medium. The final concentrations should typically range from 0.1 µM to 100 µM. Include a vehicle control (DMSO) and an untreated control.
• Remove the medium from the wells and add 100 µL of the prepared Macedonic acid dilutions or control medium.
• Incubate for 24, 48, or 72 hours.
• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.
• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.
• Measure the absorbance at 570 nm using a microplate reader.

3. Data Presentation:

Cell Line	Treatment	Concentration (µM)	Absorbance (570 nm)	% Viability	IC50 (µM)
MCF-7	Untreated	0	1.25 ± 0.08	100
Vehicle (DMSO)	0.1%	1.23 ± 0.07	98.4
Macedonic Acid	1	1.10 ± 0.06	88.0
Macedonic Acid	10	0.65 ± 0.04	52.0	9.8
Macedonic Acid	50	0.20 ± 0.02	16.0
HCT116	Untreated	0	1.32 ± 0.09	100
Vehicle (DMSO)	0.1%	1.30 ± 0.08	98.5
Macedonic Acid	1	1.15 ± 0.07	87.1
Macedonic Acid	10	0.70 ± 0.05	53.0	11.2
Macedonic Acid	50	0.25 ± 0.03	18.9
HEK293	Untreated	0	1.40 ± 0.10	100
Vehicle (DMSO)	0.1%	1.38 ± 0.09	98.6
Macedonic Acid	1	1.35 ± 0.08	96.4
Macedonic Acid	10	1.20 ± 0.07	85.7	>50
Macedonic Acid	50	0.95 ± 0.06	67.9

Tier 2: Mechanistic Assays (Anti-Cancer)

If Macedonic acid shows selective cytotoxicity towards cancer cells, the next step is to investigate the underlying mechanisms.

Experimental Protocol: Caspase-Glo® 3/7 Assay for Apoptosis

This assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway.

1. Materials:

• Cancer cell line of interest (e.g., MCF-7)
• Macedonic acid
• Complete cell culture medium
• Caspase-Glo® 3/7 Assay System (Promega)
• White-walled 96-well plates
• Luminometer

2. Procedure:

• Seed cells in a white-walled 96-well plate as described for the MTT assay.
• Treat cells with Macedonic acid at concentrations around the IC50 value for 24 hours. Include positive (e.g., staurosporine) and negative controls.
• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.
• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.
• Mix by gentle shaking for 30 seconds.
• Incubate at room temperature for 1-2 hours.
• Measure luminescence using a luminometer.

3. Data Presentation:

Treatment	Concentration (µM)	Luminescence (RLU)	Fold Change vs. Untreated
Untreated	0	5,200 ± 350	1.0
Vehicle (DMSO)	0.1%	5,350 ± 400	1.03
Macedonic Acid	5	15,600 ± 1,100	3.0
Macedonic Acid	10	38,900 ± 2,500	7.5
Staurosporine	1	55,000 ± 3,800	10.6

Tier 2: Mechanistic Assays (Anti-Inflammatory)

To evaluate the anti-inflammatory potential of Macedonic acid, its ability to suppress inflammatory responses in macrophages can be assessed.

Experimental Protocol: Nitric Oxide (NO) Assay (Griess Test)

This assay measures the production of nitrite (B80452), a stable product of NO, in cell culture supernatants.

1. Materials:

• RAW 264.7 murine macrophage cell line
• Macedonic acid
• Lipopolysaccharide (LPS)
• Complete cell culture medium
• Griess Reagent System (Promega)
• 96-well plates
• Microplate reader

2. Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells per well.
• Incubate for 24 hours.
• Pre-treat cells with non-toxic concentrations of Macedonic acid for 1 hour.
• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include controls: untreated, LPS only, and Macedonic acid only.
• Collect 50 µL of cell culture supernatant from each well.
• Add 50 µL of Sulfanilamide solution and incubate for 10 minutes at room temperature, protected from light.
• Add 50 µL of NED solution and incubate for another 10 minutes at room temperature, protected from light.
• Measure the absorbance at 540 nm.
• Calculate nitrite concentration using a sodium nitrite standard curve.

3. Data Presentation:

Treatment	LPS (1 µg/mL)	Nitrite Concentration (µM)	% Inhibition of NO Production
Untreated	-	1.5 ± 0.2	-
Macedonic Acid (10 µM)	-	1.6 ± 0.3	-
LPS only	+	25.8 ± 1.5	0
Macedonic Acid (1 µM) + LPS	+	20.1 ± 1.1	22.1
Macedonic Acid (5 µM) + LPS	+	12.5 ± 0.9	51.6
Macedonic Acid (10 µM) + LPS	+	6.2 ± 0.5	76.0

Tier 3: Signaling Pathway Analysis

Based on the results from Tier 2, key signaling pathways can be investigated. For example, if Macedonic acid induces apoptosis and has anti-inflammatory effects, the NF-κB and MAPK pathways are relevant targets.

Hypothetical Signaling Pathway Modulated by Macedonic Acid

Caption: Hypothetical inhibition of the NF-κB pathway by Macedonic acid.

Experimental Protocol: Western Blotting for NF-κB Pathway Proteins

1. Materials:

• RAW 264.7 cells
• Macedonic acid and LPS
• RIPA lysis buffer with protease and phosphatase inhibitors
• BCA Protein Assay Kit
• SDS-PAGE gels and running buffer
• Transfer buffer and PVDF membranes
• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-β-actin)
• HRP-conjugated secondary antibodies
• Enhanced chemiluminescence (ECL) substrate
• Imaging system

2. Procedure:

• Culture and treat RAW 264.7 cells with Macedonic acid and/or LPS as described for the NO assay.
• Lyse the cells with RIPA buffer and quantify protein concentration using the BCA assay.
• Separate 20-30 µg of protein per lane on an SDS-PAGE gel.
• Transfer the proteins to a PVDF membrane.
• Block the membrane for 1 hour at room temperature.
• Incubate with primary antibodies overnight at 4°C.
• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
• Wash the membrane and apply ECL substrate.
• Visualize the protein bands using an imaging system.
• Quantify band intensity and normalize to a loading control (e.g., β-actin).

3. Data Presentation:

Treatment	Relative p-p65/p65 Ratio	Relative p-IκBα/IκBα Ratio
Untreated	1.0	1.0
LPS (1 µg/mL)	5.2 ± 0.4	4.8 ± 0.3
Macedonic Acid (10 µM) + LPS	2.1 ± 0.2	1.9 ± 0.2

Experimental Workflows

General Workflow for In Vitro Efficacy Testing

Caption: General workflow for Macedonic acid in vitro evaluation.

These application notes and protocols provide a robust starting point for the comprehensive in vitro characterization of Macedonic acid. The specific cell lines, endpoints, and signaling pathways investigated should be guided by the initial screening results and the overarching research objectives.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for the In Vivo Formulation of Macedonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macedonic acid is a naturally occurring pentacyclic triterpenoid (B12794562) with the chemical formula C₃₀H₄₆O₄[1]. Like many triterpenoids, it exhibits a range of biological activities that make it a compound of interest for therapeutic development. However, a significant challenge in the preclinical evaluation of Macedonic acid is its inherent low aqueous solubility, a common characteristic of triterpenoid structures[2]. This poor solubility can lead to low and variable bioavailability in in vivo studies, making it difficult to establish clear dose-response relationships and assess true efficacy and toxicity.

These application notes provide a comprehensive guide to formulating Macedonic acid for in vivo research. The protocols detailed below are designed to enhance the solubility and absorption of this lipophilic compound, thereby enabling more reliable and reproducible preclinical data. The strategies focus on established methods for overcoming the challenges associated with Biopharmaceutics Classification System (BCS) Class II compounds (low solubility, high permeability), a class to which Macedonic acid likely belongs.

Physicochemical Properties and Formulation Rationale

Understanding the physicochemical properties of Macedonic acid is the first step in developing a suitable formulation. While extensive experimental data is not widely available, its properties can be estimated based on its chemical structure.

Table 1: Physicochemical Properties of Macedonic Acid

Property	Value / Estimated Range	Rationale / Reference
IUPAC Name	3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid	[1]
Molecular Formula	C₃₀H₄₆O₄	[1]
Molecular Weight	470.69 g/mol	[1]
Aqueous Solubility	Estimated: Low (< 1 mg/mL)	Triterpenoids are generally characterized by poor water solubility due to their large, hydrophobic carbon skeleton[2].
logP	Estimated: > 3	The large oleanane-type structure indicates high lipophilicity.
pKa	Estimated: ~4.5 - 5.0	The presence of a carboxylic acid functional group suggests an acidic pKa.

Given its high lipophilicity and poor aqueous solubility, the primary goal of formulation is to increase the dissolution rate and apparent solubility of Macedonic acid in the gastrointestinal fluids. The strategies outlined below are designed to present the compound to the absorptive tissues in a solubilized state.

Formulation Strategies and Excipient Selection

Several formulation strategies can be employed to enhance the oral bioavailability of poorly soluble compounds. The choice of strategy depends on the required dose, the specific animal model, and the desired pharmacokinetic profile.

• Co-solvent Systems: These simple systems utilize water-miscible organic solvents to increase the solubility of the drug in the dosing vehicle[3].

• Lipid-Based Drug Delivery Systems (LBDDS): These formulations use lipids and surfactants to maintain the drug in a solubilized state in vivo. They can range from simple oil solutions to more complex Self-Emulsifying Drug Delivery Systems (SEDDS), which form fine oil-in-water emulsions upon gentle agitation in aqueous media[4].

• Amorphous Solid Dispersions: This technique involves dispersing the drug in a polymer matrix at a molecular level, preventing crystallization and enhancing the dissolution rate.

Table 2: Common Excipients for In Vivo Formulations of Poorly Soluble Drugs

Excipient Class	Examples	Function	Notes
Co-solvents	Polyethylene Glycol 300/400 (PEG 300/400), Propylene Glycol (PG), Ethanol, Dimethyl Sulfoxide (DMSO)	Increase drug solubility in the vehicle	Use the lowest concentration necessary to maintain solubility upon dilution. DMSO is typically reserved for early-stage studies due to potential toxicity[3][5].
Surfactants	Polysorbate 80 (Tween® 80), Cremophor® EL, Solutol® HS 15	Enhance solubility via micellar encapsulation; act as emulsifiers in LBDDS	Can improve membrane permeability but should be used within established safety limits[4].
Lipids / Oils	Medium-chain triglycerides (e.g., Capmul® MCM, Miglyol® 812), Sesame Oil, Labrafac™ PG	Act as a lipidic solvent for lipophilic drugs	Particularly effective for compounds with high lipid solubility[4].
Polymers (Solid Dispersions)	Soluplus®, Povidone (PVP), Hydroxypropyl Methylcellulose (HPMC)	Form an amorphous solid dispersion, preventing drug crystallization	Requires more complex preparation methods like solvent evaporation or hot-melt extrusion[6].
Buffering Agents	Phosphate (B84403) buffers, Citrate buffers	Adjust pH to ionize the drug, increasing solubility	Effective for compounds with ionizable groups, like the carboxylic acid in Macedonic acid.

Experimental Workflow

The overall process for developing and administering a formulation for in vivo studies follows a logical progression from selection and preparation to characterization and final administration.

Caption: Experimental workflow for formulation and in vivo testing.

Protocol 1: Co-solvent Formulation

This protocol describes a simple and common method for solubilizing a hydrophobic compound for oral administration. The goal is to create a clear, stable solution that remains solubilized upon administration.

1.1. Materials and Equipment

• Macedonic acid

• Polyethylene Glycol 400 (PEG 400)

• Propylene Glycol (PG)

• Polysorbate 80 (Tween® 80)

• Saline (0.9% NaCl) or Water for Injection

• Glass vials

• Magnetic stirrer and stir bars

• Pipettes and graduated cylinders

• Analytical balance

1.2. Preparation Method

• Vehicle Preparation: Prepare the co-solvent vehicle. A common starting point is a mixture of PEG 400, PG, and Tween® 80. For example, create a vehicle of PEG 400:PG:Tween® 80 in a 40:10:5 (v/v/v) ratio.

• Solubilization: Weigh the required amount of Macedonic acid and add it to the prepared vehicle. For example, to prepare a 10 mg/mL solution, add 100 mg of Macedonic acid to 10 mL of the vehicle.

• Mixing: Gently warm the mixture to 30-40°C on a magnetic stirrer and mix until the Macedonic acid is completely dissolved. The final formulation should be a clear, homogenous solution.

• Final Dosing Solution Preparation: For administration, this stock solution is often diluted with saline or water. It is critical to test the stability upon dilution.

  • Slowly add the stock solution to the aqueous diluent (e.g., saline) while vortexing. A common final concentration of organic solvents should be kept low (e.g., <10-20%) to avoid toxicity.

  • Observe the diluted solution for any signs of precipitation. If precipitation occurs, the formulation must be optimized, for instance by increasing the surfactant concentration or reducing the final drug concentration.

1.3. Characterization

• Visual Inspection: The final dosing solution should be clear and free of visible particles.

• pH Measurement: Check the pH of the final solution to ensure it is within a physiologically acceptable range.

1.4. In Vivo Administration (Rodent Model)

• Dose Calculation: Calculate the required volume based on the animal's body weight and the target dose (mg/kg).

• Administration: Administer the freshly prepared solution via oral gavage. Ensure the total volume is appropriate for the animal size (e.g., 5-10 mL/kg for rats).

Protocol 2: Self-Emulsifying Drug Delivery System (SEDDS)

This protocol is for a more advanced lipid-based formulation that forms a microemulsion upon contact with gastrointestinal fluids, enhancing drug solubilization and absorption[6].

2.1. Materials and Equipment

• Macedonic acid

• Medium-chain triglycerides (MCT oil, e.g., Miglyol® 812)

• Non-ionic surfactant (e.g., Cremophor® EL or Kolliphor® EL)

• Co-surfactant / Co-solvent (e.g., Transcutol® HP or PEG 400)

• Glass vials, magnetic stirrer, analytical balance

• Water bath or heated stirrer

2.2. Preparation Method

• Excipient Screening: First, determine the solubility of Macedonic acid in various oils, surfactants, and co-solvents to select the best components.

• Formulation Preparation:

  • Based on solubility screening, prepare the SEDDS vehicle. A typical ratio might be Oil:Surfactant:Co-surfactant of 30:50:20 (w/w/w).

  • Weigh and mix the lipid, surfactant, and co-surfactant in a glass vial. Heat the mixture to 40°C and stir until a homogenous, clear liquid is formed[6].

  • Add the desired amount of Macedonic acid to the excipient mixture.

  • Continue stirring at 40°C until the drug is fully dissolved. The final pre-concentrate should be clear and viscous[6].

2.3. Characterization

• Emulsification Study: This is a critical test for a SEDDS formulation.

  • Add 100 µL of the SEDDS pre-concentrate to 100 mL of 0.1 N HCl (simulated gastric fluid) or phosphate buffer (simulated intestinal fluid) in a beaker with gentle stirring[6].

  • Observe the emulsification process. The formulation should disperse rapidly to form a clear or slightly opalescent microemulsion.

• Droplet Size Analysis: Use dynamic light scattering (DLS) to measure the droplet size of the resulting emulsion. An ideal SEDDS will produce droplets in the nanometer range (<200 nm).

2.4. In Vivo Administration (Rodent Model)

• The SEDDS pre-concentrate can be administered directly via oral gavage. The formulation will then emulsify in the stomach.

• Alternatively, the pre-concentrate can be filled into gelatin capsules for administration to larger animals.

Potential Biological Target: Arachidonic Acid Pathway

Triterpenoids exert their biological effects through various mechanisms, often involving the modulation of inflammatory pathways. A plausible target for Macedonic acid is the arachidonic acid (AA) metabolic cascade, which produces pro-inflammatory mediators like prostaglandins (B1171923) and leukotrienes[7][8]. Inhibiting enzymes in this pathway, such as cyclooxygenases (COX) and lipoxygenases (LOX), is a common mechanism for anti-inflammatory drugs[9].

References

• 1. medkoo.com [medkoo.com]
• 2. Saponins of Selected Triterpenoids as Potential Therapeutic Agents: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asiapharmaceutics.info [asiapharmaceutics.info]
• 4. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Metabolism pathways of arachidonic acids: mechanisms and potential therapeutic targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Meloxicam: influence on arachidonic acid metabolism. Part II. In vivo findings - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis of Macedonic Acid Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macedonic acid is a naturally occurring pentacyclic triterpenoid (B12794562) of the oleanane (B1240867) type, characterized by a diene system and hydroxyl groups that confer specific biological properties.[1] In drug development and medicinal chemistry, modification of natural products is a key strategy to enhance their therapeutic potential. The synthesis of the methyl ester of macedonic acid is a primary step in this process. Esterification of the C-28 carboxylic acid can increase the compound's lipophilicity, potentially improving its membrane permeability and bioavailability.[2] This modification also provides a crucial intermediate for further structural diversification to explore structure-activity relationships (SAR).

This document provides a detailed, proposed protocol for the synthesis of macedonic acid methyl ester via Fischer-Speier esterification, a robust and widely used method for converting carboxylic acids to esters.[3] While a specific protocol for macedonic acid is not available in the literature, the proposed methodology is based on established procedures for structurally similar triterpenoids, such as oleanolic acid.[4][5]

Principle of the Method: Fischer-Speier Esterification

Fischer-Speier esterification is an acid-catalyzed nucleophilic acyl substitution reaction.[6] The reaction involves refluxing a carboxylic acid with an alcohol in the presence of a strong acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).[3]

The mechanism involves several equilibrium steps:

• Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The alcohol (methanol) acts as a nucleophile and attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group.

• Deprotonation: The final deprotonation of the carbonyl oxygen regenerates the acid catalyst and yields the final ester product.

Because the reaction is reversible, an excess of the alcohol (methanol) is used as the solvent to drive the equilibrium toward the product side, in accordance with Le Châtelier's principle.[7]

Experimental Protocols

Synthesis of Macedonic Acid Methyl Ester

This protocol describes a proposed method for the synthesis of macedonic acid methyl ester using an acid-catalyzed esterification.

Materials and Reagents:

• Macedonic Acid (C₃₀H₄₆O₄, MW: 470.69 g/mol )

• Anhydrous Methanol (B129727) (MeOH)

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl solution)

• Ethyl Acetate (B1210297) (EtOAc)

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) Gel (for column chromatography)

• Hexane (B92381) and Ethyl Acetate (for chromatography elution)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates and chamber

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add macedonic acid (1.0 g, 2.12 mmol).

• Dissolution and Catalyst Addition: Add 50 mL of anhydrous methanol to the flask and stir until the macedonic acid is fully dissolved. Carefully and slowly, add concentrated sulfuric acid (0.2 mL) dropwise to the stirring solution.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approximately 65-70 °C) using a heating mantle.[7]

• Reaction Monitoring: Allow the reaction to proceed for 4-6 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC), using a hexane:ethyl acetate (e.g., 7:3 v/v) solvent system. The product, being less polar than the starting carboxylic acid, will have a higher Rf value.

• Work-up - Quenching and Extraction:

  • Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

  • Slowly pour the reaction mixture into 100 mL of cold water.

  • Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers.

• Washing: Wash the combined organic phase sequentially with 50 mL of saturated sodium bicarbonate solution (to neutralize the acid catalyst) and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to yield the pure macedonic acid methyl ester.

Data Presentation

The following tables summarize the proposed quantitative data for the synthesis and characterization of macedonic acid methyl ester.

Table 1: Proposed Reaction Parameters for the Synthesis of Macedonic Acid Methyl Ester

Parameter	Value / Description
Starting Material	Macedonic Acid
Reagent	Anhydrous Methanol (serves as reagent and solvent)
Catalyst	Concentrated Sulfuric Acid (H₂SO₄)
Temperature	Reflux (~65-70 °C)
Reaction Time	4-6 hours (monitored by TLC)
Work-up	Aqueous work-up with NaHCO₃ wash, extraction with EtOAc
Purification	Silica Gel Column Chromatography
Expected Yield	> 85% (based on similar triterpenoid esterifications)

Table 2: Predicted Characterization Data for Macedonic Acid Methyl Ester

Property	Predicted Value / Description
Molecular Formula	C₃₁H₄₈O₄
Molecular Weight	484.71 g/mol
Appearance	White to off-white solid
¹H NMR (CDCl₃, 400 MHz)	δ ~3.60 ppm (s, 3H, -OCH₃); δ ~5.5-6.0 ppm (m, 2H, olefinic protons); δ ~3.2-3.4 ppm (m, 2H, CH-OH); Multiple signals between δ 0.7-2.5 ppm for the triterpenoid backbone protons.[8]
¹³C NMR (CDCl₃, 100 MHz)	δ ~177-179 ppm (C=O, ester); δ ~120-145 ppm (olefinic carbons); δ ~78-80 ppm (C-OH); δ ~51.5 ppm (-OCH₃); Multiple signals between δ 15-60 ppm for the triterpenoid backbone carbons.[8][9]
Mass Spectrometry (ESI-MS)	Expected [M+H]⁺ at m/z 485.3576; Expected [M+Na]⁺ at m/z 507.3396. Fragmentation patterns would be characteristic of the oleanane skeleton.[10][11]

Visualizations

Experimental Workflow and Reaction Mechanism

The following diagrams illustrate the proposed experimental workflow and the chemical mechanism for the synthesis.

Caption: Experimental workflow for the synthesis of methyl macedonate.

Caption: Simplified mechanism of Fischer-Speier esterification.

Conceptual Application in Drug Development

For professionals in drug development, understanding the potential biological relevance is crucial. While the specific signaling pathways modulated by macedonic acid or its derivatives are not fully elucidated, many triterpenoids exhibit anti-inflammatory or cytotoxic activities.[5][12] The diagram below illustrates a conceptual pathway where a hypothetical bioactive compound, such as methyl macedonate, could exert an anti-inflammatory effect.

References

• 1. benchchem.com [benchchem.com]
• 2. Oleanolic acid methyl ester | 1724-17-0 | FO65861 [biosynth.com]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. Synthesis of Oleanolic Acid Analogues and Their Cytotoxic Effects on 3T3 Cell Line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 7. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 8. redalyc.org [redalyc.org]
• 9. Pentacyclic Triterpenoids Isolated from Celastraceae: A Focus in the 13C-NMR Data - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for Testing Antiviral Activity of Macedonic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for evaluating the antiviral activity of macedonic acid derivatives, specifically against influenza viruses. The methodologies described herein are based on established in vitro assays and provide a framework for determining the efficacy and cytotoxicity of these compounds.

Introduction

Macedonic acid, a pentacyclic triterpenoid, and its synthetic derivatives have emerged as promising candidates for antiviral drug development. Research has indicated their potential to inhibit the replication of influenza A and B viruses.[1][2] This document outlines the essential protocols for screening and characterizing the antiviral properties of macedonic acid derivatives in a laboratory setting. The primary objectives of these protocols are to determine the 50% effective concentration (EC50), the 50% cytotoxic concentration (CC50), and the resulting selectivity index (SI) to assess the therapeutic potential of the compounds.

Data Presentation

Quantitative data from antiviral and cytotoxicity assays should be systematically recorded to allow for clear comparison between different macedonic acid derivatives. The following table provides a template for summarizing these key parameters.

Table 1: Antiviral Activity and Cytotoxicity of Macedonic Acid Derivatives against Influenza Virus

Compound ID	Virus Strain	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
Macedonic Acid	Influenza A/H1N1
Influenza B
Methyl Macedonate	Influenza A/H1N1
Influenza B
Derivative X	Influenza A/H1N1
Influenza B
Positive Control (e.g., Oseltamivir)	Influenza A/H1N1
Influenza B

Experimental Protocols

Detailed methodologies for cell culture, cytotoxicity assays, and antiviral activity assays are provided below.

Cell and Virus Culture

Objective: To propagate and maintain the host cells (Madin-Darby Canine Kidney - MDCK) and influenza virus stocks required for the assays.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Influenza virus stock (e.g., A/Puerto Rico/8/34 (H1N1))

• TPCK-treated trypsin

Protocol:

• MDCK Cell Culture:

  • Culture MDCK cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Incubate at 37°C in a humidified atmosphere with 5% CO2.

  • Subculture the cells every 2-3 days when they reach 80-90% confluency. Detach the cells using Trypsin-EDTA, resuspend in fresh medium, and seed into new culture flasks at a ratio of 1:3 to 1:5.

• Influenza Virus Propagation:

  • Grow a confluent monolayer of MDCK cells in a T-75 flask.

  • Wash the cell monolayer twice with sterile phosphate-buffered saline (PBS).

  • Infect the cells with influenza virus stock at a low multiplicity of infection (MOI) of 0.01 in serum-free DMEM.

  • Adsorb the virus for 1 hour at 37°C with gentle rocking every 15 minutes.

  • After adsorption, remove the inoculum and add serum-free DMEM containing 2 µg/mL of TPCK-treated trypsin.

  • Incubate at 37°C and 5% CO2 for 48-72 hours, or until a significant cytopathic effect (CPE) is observed.

  • Harvest the supernatant containing the virus, centrifuge to remove cell debris, and store at -80°C in aliquots.

  • Determine the virus titer using a TCID50 (50% Tissue Culture Infectious Dose) assay or plaque assay.

Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration of the macedonic acid derivative that reduces the viability of MDCK cells by 50% (CC50).

Materials:

• Macedonic acid derivatives (dissolved in DMSO)

• MDCK cells

• 96-well cell culture plates

• DMEM with 10% FBS

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or Solubilization Buffer

Protocol:

• Seed MDCK cells into a 96-well plate at a density of 2 x 10^4 cells/well in 100 µL of DMEM with 10% FBS. Incubate for 24 hours at 37°C and 5% CO2.

• Prepare serial dilutions of the macedonic acid derivatives in serum-free DMEM. The final DMSO concentration should be less than 0.5%.

• Remove the culture medium from the cells and add 100 µL of the diluted compounds to the respective wells in triplicate. Include "cells only" controls (medium without compound) and "solvent" controls (medium with the highest concentration of DMSO used).

• Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration compared to the "cells only" control.

• The CC50 value is determined by plotting the percentage of cell viability against the compound concentration and using non-linear regression analysis.

Antiviral Activity Assays

Objective: To determine the concentration of the macedonic acid derivative that inhibits the virus-induced CPE by 50% (EC50).

Materials:

• Macedonic acid derivatives

• MDCK cells

• Influenza virus

• 96-well cell culture plates

• Serum-free DMEM with TPCK-treated trypsin (2 µg/mL)

• MTT solution or Crystal Violet solution

Protocol:

• Seed MDCK cells in a 96-well plate as described in the cytotoxicity assay.

• When the cells are confluent, remove the growth medium.

• In separate tubes, pre-incubate serial dilutions of the macedonic acid derivatives with an equal volume of influenza virus (at a predetermined MOI, e.g., 0.01) for 1 hour at 37°C.

• Add 100 µL of the virus-compound mixture to the cells in triplicate.

• Include "virus control" wells (cells + virus, no compound) and "cell control" wells (cells only, no virus or compound).

• Incubate the plate for 48-72 hours at 37°C and 5% CO2, until CPE is clearly visible in the virus control wells.

• Assess cell viability using the MTT assay as described previously or by staining with Crystal Violet.

• For Crystal Violet staining, fix the cells with 4% paraformaldehyde, stain with 0.5% Crystal Violet in 20% methanol, wash, and then solubilize the dye with methanol. Read the absorbance at 570 nm.

• Calculate the percentage of CPE inhibition for each compound concentration relative to the virus and cell controls.

• The EC50 value is determined from the dose-response curve.

Objective: To quantify the inhibition of infectious virus particle production by the macedonic acid derivatives.

Materials:

• Macedonic acid derivatives

• MDCK cells

• Influenza virus

• 6-well or 12-well cell culture plates

• Agarose (B213101) or Avicel overlay medium

• Crystal Violet solution

Protocol:

• Seed MDCK cells in 6-well or 12-well plates and grow to a confluent monolayer.

• Prepare serial dilutions of the macedonic acid derivatives.

• Pre-treat the cell monolayers with the diluted compounds for 1 hour at 37°C.

• Remove the compound-containing medium and infect the cells with approximately 100 plaque-forming units (PFU) of influenza virus per well for 1 hour at 37°C.

• After adsorption, remove the virus inoculum and wash the cells with PBS.

• Overlay the cells with a mixture of 2X DMEM and 1.2% agarose (or Avicel) containing the respective concentrations of the macedonic acid derivative and TPCK-treated trypsin.

• Incubate the plates at 37°C and 5% CO2 for 2-3 days until plaques are visible.

• Fix the cells with 4% paraformaldehyde and stain with Crystal Violet to visualize and count the plaques.

• Calculate the percentage of plaque reduction for each concentration compared to the virus control.

• The EC50 value is the concentration that reduces the plaque number by 50%.

Visualization of Experimental Workflow and Potential Mechanisms

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflows and a putative mechanism of action for macedonic acid derivatives based on the known antiviral activities of related triterpenoids.

Figure 1: General workflow for testing antiviral activity.

Figure 2: Putative mechanism of viral entry inhibition.

References

• 1. (PDF) The search for new drugs synthesis and antiviral activity of derivatives of meristotropic and macedonic acids (2013) | V. V. Zarubaev | 2 Citations [scispace.com]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges of Macedonic Acid in Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility issues encountered when working with Macedonic acid in experimental assays.

Troubleshooting Guide

Issue: Precipitate Forms When Preparing Macedonic Acid Stock Solution

Possible Cause	Recommended Solution
Incorrect Solvent Selection	Macedonic acid, a triterpenoid, is poorly soluble in aqueous solutions. Use an appropriate organic solvent for initial solubilization. Recommended solvents include Dimethyl Sulfoxide (DMSO), Chloroform, Dichloromethane, Ethyl Acetate, and Acetone.[1]
Low-Quality Solvent	Impurities in the solvent can reduce the solubility of the compound. Use high-purity, anhydrous grade solvents.
Incorrect Temperature	Solubility can be temperature-dependent. Gentle warming (e.g., to 37°C) may aid dissolution.[2][3] Avoid excessive heat, which could degrade the compound.
Supersaturation	Attempting to dissolve too much Macedonic acid in a small volume of solvent can lead to a supersaturated and unstable solution. Prepare stock solutions at a concentration known to be stable.

Issue: Precipitate Forms When Diluting Stock Solution into Aqueous Assay Buffer

Possible Cause	Recommended Solution
"Salting Out" Effect	The high concentration of salts in some buffers can decrease the solubility of organic compounds.
Final Solvent Concentration Too Low	The final concentration of the organic solvent in the aqueous buffer may be insufficient to keep Macedonic acid in solution. The final DMSO concentration in cell-based assays should generally be kept low (e.g., <1%) to avoid solvent-induced artifacts.[4][5]
pH of the Assay Buffer	The solubility of acidic compounds can be pH-dependent. Ensure the pH of your final assay buffer is compatible with Macedonic acid's stability and solubility.
Rapid Dilution	Adding the stock solution too quickly to the aqueous buffer can cause localized high concentrations and immediate precipitation.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve Macedonic acid?

A1: Macedonic acid is soluble in several organic solvents. Dimethyl Sulfoxide (DMSO) is a common choice for preparing stock solutions for in vitro assays due to its miscibility with water and ability to dissolve a wide range of compounds.[1][4][6] Other suitable solvents include Chloroform, Dichloromethane, Ethyl Acetate, and Acetone.[1] The choice of solvent may depend on the specific requirements of your assay.

Q2: How do I prepare a stock solution of Macedonic acid?

A2: To prepare a stock solution, weigh the desired amount of Macedonic acid and add the appropriate volume of a recommended organic solvent, such as DMSO, to achieve the target concentration. Gentle warming and vortexing can aid in dissolution. For example, to prepare a 10 mM stock solution from 1 mg of Macedonic acid (MW: 470.69 g/mol ), you would add 0.212 mL of solvent.[7]

Q3: My Macedonic acid precipitated out of the assay medium. What can I do?

A3: If precipitation occurs upon dilution into your aqueous assay medium, consider the following troubleshooting steps:

• Optimize the final solvent concentration: While keeping the solvent concentration low is important, a slight increase might be necessary to maintain solubility.

• Use a multi-step dilution protocol: Instead of a single large dilution, perform serial dilutions. A suggested method involves a three-step protocol: first, dissolve in pure DMSO, then dilute in fetal bovine serum (FBS), and finally, make the final dilution in the cell culture medium.[8][9]

• Incorporate solubilizing agents: The use of excipients like cyclodextrins can enhance the aqueous solubility of hydrophobic compounds.[10]

• Sonication: Brief sonication of the final solution can sometimes help to redissolve small amounts of precipitate.

Q4: What concentration of DMSO is safe for my cell-based assay?

A4: The tolerance of cell lines to DMSO can vary. However, it is generally recommended to keep the final concentration of DMSO in cell culture media at or below 1% (v/v) to minimize solvent-induced toxicity or off-target effects.[4][5] It is always best practice to include a vehicle control (media with the same final concentration of DMSO without the compound) in your experiments.

Quantitative Data Summary

The following table provides calculated solvent volumes to prepare stock solutions of Macedonic acid at various concentrations, based on a molecular weight of 470.69 g/mol .[7]

Concentration	Solvent Volume for 1 mg	Solvent Volume for 5 mg	Solvent Volume for 10 mg
1 mM	2.12 mL	10.62 mL	21.25 mL
5 mM	0.42 mL	2.12 mL	4.25 mL
10 mM	0.21 mL	1.06 mL	2.12 mL
50 mM	0.04 mL	0.21 mL	0.42 mL

Note: These values are for initial stock solution preparation in an appropriate organic solvent like DMSO. Further dilution in aqueous buffers is required for most biological assays.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Macedonic Acid Stock Solution in DMSO

Materials:

• Macedonic acid (solid powder)

• Dimethyl Sulfoxide (DMSO), anhydrous grade

• Sterile microcentrifuge tubes

• Calibrated pipette

Procedure:

• Weigh out 1 mg of Macedonic acid and place it into a sterile microcentrifuge tube.

• Add 212 µL of anhydrous DMSO to the tube.

• Vortex the solution for 1-2 minutes until the solid is completely dissolved. Gentle warming to 37°C in a water bath can be used if necessary.

• Visually inspect the solution to ensure there is no precipitate.

• Store the stock solution at -20°C for long-term storage or 4°C for short-term use.[7]

Protocol 2: Dilution of Macedonic Acid Stock Solution for a Cell-Based Assay

Objective: To prepare a final concentration of 10 µM Macedonic acid in a cell culture medium with a final DMSO concentration of 0.1%.

Materials:

• 10 mM Macedonic acid stock solution in DMSO

• Pre-warmed cell culture medium

• Sterile tubes for dilution

Procedure:

• Prepare an intermediate dilution of the Macedonic acid stock solution. Add 2 µL of the 10 mM stock solution to 198 µL of cell culture medium to make a 100 µM solution. Mix well by gentle pipetting.

• Add the required volume of the 100 µM intermediate solution to your final assay volume. For example, to prepare 1 mL of the final 10 µM solution, add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium.

• The final DMSO concentration in this example will be 0.1%.

• Always include a vehicle control in your experiment by adding the same final concentration of DMSO (0.1% in this case) to the cell culture medium without Macedonic acid.

Visualizations

Caption: A troubleshooting workflow for addressing precipitation issues with Macedonic acid.

Caption: An illustrative signaling pathway for the biological activity of triterpenoids like Macedonic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Effects of acetone, acetonitrile, ethanol, methanol and DMSO on cytochrome P450 in rainbow trout (Oncorhynchus mykiss) hepatic microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pesticides damaging Western Cape children’s brains – SA-Swiss study - Juta MedicalBrief [medicalbrief.co.za]
• 7. medkoo.com [medkoo.com]
• 8. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Reactive extraction of muconic acid by hydrophobic phosphonium ionic liquids - Experimental, modelling and optimisation with Artificial Neural Networks - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting Macedonic acid instability in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the instability of Macedonic acid in solution during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Macedonic acid and what are its key structural features?

Macedonic acid is a pentacyclic triterpenoid (B12794562) of the oleanane (B1240867) type. Its chemical name is 3,19-Dihydroxy-oleana-11,13(18)-dien-28-oic acid. A critical structural feature influencing its stability is the heteroannular conjugated diene system within its C-ring. This system is susceptible to degradation under various conditions.

Q2: What are the primary factors that can cause the degradation of Macedonic acid in solution?

The stability of Macedonic acid in solution can be compromised by several factors, including:

• pH: Both acidic and basic conditions can catalyze degradation.

• Light: The conjugated diene system is prone to photodegradation upon exposure to UV or even ambient light.

• Temperature: Elevated temperatures can accelerate the rate of degradation.

• Oxidizing Agents: The presence of oxidizing agents can lead to the formation of oxidation products.

• Solvent: The choice of solvent can influence the stability of Macedonic acid.

Q3: What are the visual or analytical indications of Macedonic acid degradation?

Degradation of Macedonic acid may be indicated by:

• A change in the color or clarity of the solution.

• The appearance of new peaks or a decrease in the main peak area in chromatographic analysis (e.g., HPLC).

• A shift in the UV-Vis spectrum.

Q4: What are the recommended storage conditions for Macedonic acid solutions?

To minimize degradation, stock solutions of Macedonic acid should be stored:

• At low temperatures, preferably at -20°C for long-term storage or 2-8°C for short-term storage.

• Protected from light by using amber vials or by wrapping the container in aluminum foil.

• Under an inert atmosphere (e.g., nitrogen or argon) if sensitivity to oxidation is a concern.

• In a suitable, non-reactive solvent.

Troubleshooting Guides

Issue 1: Rapid Loss of Macedonic Acid Purity in Solution

Potential Cause	Troubleshooting Step	Expected Outcome
Photodegradation	Prepare and store solutions in amber vials or light-protected containers. Minimize exposure to ambient light during experiments.	Reduced rate of degradation and preservation of the main compound peak in HPLC analysis.
Inappropriate pH	Buffer the solution to a neutral or slightly acidic pH (e.g., pH 5-7). Avoid strongly acidic or basic conditions.	Stabilization of Macedonic acid, minimizing the formation of acid or base-catalyzed degradation products.
Thermal Degradation	Conduct experiments at controlled, lower temperatures if the protocol allows. Avoid prolonged exposure to elevated temperatures.	Slower degradation kinetics and improved stability of the compound over the experimental timeframe.
Oxidation	Degas solvents before use. Consider adding an antioxidant (e.g., BHT) if compatible with the experimental setup.	Prevention of oxidative degradation products and maintenance of Macedonic acid integrity.
Reactive Solvent	Use high-purity, inert solvents such as methanol (B129727), ethanol (B145695), or DMSO. Avoid solvents that may contain reactive impurities.[1]	Consistent and reproducible results with minimal solvent-induced degradation.

Issue 2: Appearance of Unknown Peaks in Chromatograms

Potential Cause	Troubleshooting Step	Expected Outcome
Formation of Degradation Products	Perform a forced degradation study (see Experimental Protocols section) to intentionally generate and identify potential degradation products.	Characterization of new peaks, allowing for the development of a stability-indicating analytical method.
Solvent Impurities	Use HPLC-grade or higher purity solvents. Run a blank solvent gradient to check for interfering peaks.	A clean baseline in the chromatogram, ensuring that observed peaks are from the sample and not the solvent.
Contamination	Ensure all glassware and equipment are thoroughly cleaned. Filter samples before injection.	Elimination of extraneous peaks originating from contamination.

Data Presentation

Table 1: Hypothetical Solubility of Macedonic Acid in Common Solvents

Solvent	Solubility at 25°C (mg/mL) - Estimated
Dimethyl Sulfoxide (DMSO)	> 50
Methanol	10 - 20
Ethanol	5 - 10
Acetonitrile	1 - 5
Water	< 0.1

Note: This data is hypothetical and should be experimentally verified. Pentacyclic triterpenoids are generally soluble in organic solvents and insoluble in water.[1]

Table 2: Example Forced Degradation Study Conditions and Potential Observations

Stress Condition	Reagent/Condition	Time	Temperature	Potential Observation
Acid Hydrolysis	0.1 M HCl in Methanol	24 hours	60°C	Formation of polar degradation products, potential isomerization.[2]
Base Hydrolysis	0.1 M NaOH in Methanol	24 hours	60°C	Formation of polar degradation products.[2]
Oxidation	3% H₂O₂ in Methanol	24 hours	Room Temp	Formation of epoxides or other oxygenated derivatives.
Thermal Degradation	Solid State & Solution	48 hours	80°C	Isomerization and other degradation products.[2]
Photodegradation	UV light (254 nm)	24 hours	Room Temp	Isomerization of the conjugated diene system, potential for cyclization reactions.

Experimental Protocols

Protocol 1: Forced Degradation Study of Macedonic Acid

Objective: To identify potential degradation products and pathways of Macedonic acid under various stress conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Macedonic acid in methanol at a concentration of 1 mg/mL.

• Acidic Degradation: To 1 mL of the stock solution, add 1 mL of 0.2 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.2 M NaOH before analysis.

• Basic Degradation: To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH. Incubate at 60°C for 24 hours. Neutralize with 0.2 M HCl before analysis.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 6% H₂O₂. Store at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place a vial containing the stock solution in an oven at 80°C for 48 hours.

• Photolytic Degradation: Expose a vial of the stock solution to UV light (254 nm) in a photostability chamber for 24 hours. A control sample should be wrapped in foil and kept under the same conditions.

• Analysis: Analyze all samples and a control (unstressed) sample by a suitable stability-indicating HPLC method (see Protocol 2).

Protocol 2: Development of a Stability-Indicating HPLC-UV Method

Objective: To develop an HPLC method capable of separating Macedonic acid from its degradation products.

Methodology:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point. For better resolution of structurally similar triterpenoids, a C30 column can be considered.[3]

• Mobile Phase: A gradient elution is recommended.

  • Solvent A: 0.1% Formic acid or phosphoric acid in water.

  • Solvent B: Acetonitrile or Methanol.

• Gradient Program (Example):

  Time (min)	% Solvent B
  0	60
  20	95
  25	95
  26	60

  | 30 | 60 |

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at a wavelength where the conjugated diene system absorbs, likely around 240-250 nm. A photodiode array (PDA) detector is ideal for assessing peak purity. Most triterpenoids lack strong chromophores and are often detected at low wavelengths (205-210 nm).[4]

• Method Validation: Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The specificity will be demonstrated by the separation of the main peak from the degradation product peaks generated in the forced degradation study.[2]

Mandatory Visualizations

Caption: Workflow for the forced degradation study of Macedonic acid.

Caption: A potential degradation pathway for Macedonic acid.

References

• 1. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 2. Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Cell-Based Assay Interference from Macedonic Acid

This technical support center provides guidance for researchers, scientists, and drug development professionals who are encountering unexpected results or artifacts in cell-based assays when working with Macedonic acid. The following frequently asked questions (FAQs) and troubleshooting guides are designed to help you identify and mitigate potential assay interference caused by this compound.

Frequently Asked Questions (FAQs)

Q1: We are observing an unexpected increase in cell viability in our MTT/XTT assay when treating cells with Macedonic acid. Is this a true proliferative effect?

A1: Not necessarily. An apparent increase in cell viability in tetrazolium-based assays (MTT, XTT, MTS) can be a common artifact caused by the chemical properties of the test compound. Macedonic acid, like many natural products, may have reducing properties that can directly reduce the tetrazolium salt to its colored formazan (B1609692) product, independent of cellular metabolic activity. This leads to a false-positive signal that can be misinterpreted as increased cell proliferation or viability. It is crucial to perform a "compound-only" control (without cells) to determine the direct effect of Macedonic acid on the assay reagents.

Q2: Our luciferase reporter assay for a specific signaling pathway shows potent inhibition by Macedonic acid. How can we confirm this is a genuine biological effect?

A2: Small molecules like Macedonic acid can directly inhibit the luciferase enzyme, leading to a decrease in luminescence that could be mistaken for inhibition of your signaling pathway.[1][2] To validate your results, it is essential to perform a counter-screen using a purified luciferase enzyme to test for direct inhibition.[1] An alternative approach is to use a different reporter gene system, such as one based on β-galactosidase, to confirm the observed effects on the signaling pathway.

Q3: We are experiencing high background fluorescence in our fluorescence-based assays when using Macedonic acid. What is the cause, and how can we resolve this?

A3: Many natural compounds exhibit autofluorescence, meaning they intrinsically fluoresce when excited by light.[1] This property of Macedonic acid can lead to high background signals that mask the true assay signal, resulting in false positives or negatives. To mitigate this, you should measure the fluorescence of Macedonic acid alone at the excitation and emission wavelengths of your assay. If significant autofluorescence is detected, consider using a fluorescent dye with a different spectral profile that does not overlap with that of Macedonic acid. Time-resolved fluorescence (TRF) assays can also be employed to distinguish between the short-lived fluorescence of the compound and the long-lived fluorescence of the specific TRF probe.[1]

Q4: Could Macedonic acid be interfering with our assay by forming aggregates?

A4: Yes, some compounds can form colloidal aggregates in aqueous solutions, which can non-specifically inhibit enzymes and other proteins, leading to false-positive results.[3][4] This is a common mechanism of assay interference.[3][4] To investigate this, you can perform your assay in the presence of a small amount of non-ionic detergent (e.g., 0.01% Triton X-100). A significant decrease in the inhibitory activity of Macedonic acid in the presence of the detergent suggests that aggregation is the likely cause of the observed effect.

Troubleshooting Guides & Experimental Protocols

Guide 1: Assessing Direct Reductant Activity of Macedonic Acid in Viability Assays

This protocol will help determine if Macedonic acid directly reduces the tetrazolium salt in MTT or similar viability assays.

Experimental Protocol:

• Prepare Serial Dilutions: Prepare a serial dilution of Macedonic acid in cell culture medium (phenol red-free medium is recommended to reduce background) in a 96-well plate. Include a vehicle control (medium with the same concentration of the solvent used for the compound).

• Cell-Free Setup: Use wells without any cells.

• Add MTT Reagent: Add MTT reagent to each well to a final concentration of 0.5 mg/mL.

• Incubation: Incubate the plate for 2-4 hours at 37°C in a cell culture incubator.

• Solubilization: Add a solubilization buffer (e.g., DMSO or 0.04 N HCl in isopropanol) to each well to dissolve the formazan crystals.

• Measure Absorbance: Read the absorbance at 570 nm using a spectrophotometer.

Data Presentation:

Macedonic Acid (µM)	Absorbance (570 nm) - With Cells	Absorbance (570 nm) - Without Cells
0 (Vehicle)	1.20	0.05
1	1.15	0.10
10	1.05	0.25
50	0.80	0.60
100	0.60	0.95

Interpretation: A dose-dependent increase in absorbance in the wells without cells indicates that Macedonic acid directly reduces the MTT reagent.

Guide 2: Luciferase Inhibition Counter-Screen

This protocol is for testing whether Macedonic acid directly inhibits the luciferase enzyme.

Experimental Protocol:

• Reagent Preparation: Prepare a solution of purified luciferase enzyme and its substrate (luciferin) in the appropriate assay buffer.

• Compound Dilution: Prepare serial dilutions of Macedonic acid in the assay buffer in a white, opaque 96-well plate. Include a known luciferase inhibitor as a positive control and a vehicle control.

• Enzyme Addition: Add the purified luciferase enzyme to each well and incubate for 15-30 minutes at room temperature.

• Initiate Reaction: Inject the luciferin (B1168401) substrate using the luminometer's injector.

• Measure Luminescence: Immediately measure the luminescence.

Data Presentation:

Compound	Concentration (µM)	Luminescence (RLU)	% Inhibition
Vehicle	-	1,500,000	0
Macedonic Acid	1	1,350,000	10
Macedonic Acid	10	825,000	45
Macedonic Acid	100	150,000	90
Known Inhibitor	10	300,000	80

Interpretation: A dose-dependent decrease in the luminescent signal indicates direct inhibition of the luciferase enzyme by Macedonic acid.[1]

Guide 3: Characterizing Autofluorescence of Macedonic Acid

This protocol helps to determine if Macedonic acid exhibits intrinsic fluorescence that could interfere with fluorescence-based assays.

Experimental Protocol:

• Prepare Samples: In a black, clear-bottom 96-well plate, add serial dilutions of Macedonic acid to the assay buffer.

• Control Wells: Include wells with assay buffer only as a negative control.

• Fluorescence Measurement: Place the plate in a fluorescence plate reader. Excite the wells at the assay's excitation wavelength and measure the emission at the assay's emission wavelength.

• Spectral Scan: If possible, perform a spectral scan to determine the excitation and emission maxima of Macedonic acid.

Data Presentation:

Macedonic Acid (µM)	Fluorescence Intensity (RFU) at Assay Wavelengths
0 (Buffer)	50
1	250
10	1500
50	7500
100	15000

Interpretation: A significant, dose-dependent increase in fluorescence intensity indicates that Macedonic acid is autofluorescent at the assay wavelengths and may cause interference.[3]

Visualizations

Signaling Pathway and Potential Interference

Macedonic acid may interfere with signaling pathways involving reactive oxygen species (ROS).

Caption: Potential interference of Macedonic acid with a ROS-mediated signaling pathway.

Experimental Workflow for Troubleshooting Assay Interference

A logical workflow to identify the nature of assay interference by a test compound.

Caption: A workflow for troubleshooting assay interference from a test compound.

References

• 1. benchchem.com [benchchem.com]
• 2. goldbio.com [goldbio.com]
• 3. benchchem.com [benchchem.com]
• 4. The Ecstasy and Agony of Assay Interference Compounds - PMC [pmc.ncbi.nlm.nih.gov]

refining dosage and administration for Macedonic acid animal studies

Disclaimer: Macedonic acid is a research compound with limited publicly available data on its biological activity and effects in vivo. This guide provides a generalized framework for researchers to systematically determine the appropriate dosage and administration for novel compounds like Macedonic acid in animal studies. All animal experiments must be approved by an Institutional Animal Care and Use Committee (IACUC) and adhere to ethical guidelines.

Frequently Asked Questions (FAQs)

Q1: How do I determine a starting dose for Macedonic acid in my animal model?

A1: For a novel compound like Macedonic acid with no prior in vivo data, a systematic approach is required. Start by conducting a thorough literature search for compounds with similar chemical structures or known mechanisms of action. If you have in vitro data, such as IC50 or EC50 values, this can provide a preliminary, though often indirect, guide. The most reliable method is to perform a dose-ranging study, starting with a very low, potentially sub-therapeutic dose and escalating it in subsequent groups of animals to identify a Maximum Tolerated Dose (MTD).[1][2]

Q2: What is the best way to prepare Macedonic acid for oral administration, given its likely poor water solubility?

A2: Macedonic acid's chemical structure suggests it is lipophilic and will likely have low aqueous solubility. Therefore, a suitable vehicle is necessary for administration.[3] The selection process involves testing the solubility of Macedonic acid in various pharmaceutically acceptable vehicles. Common options for poorly soluble compounds include:

• Aqueous suspensions: Using suspending agents like carboxymethylcellulose (CMC) or methylcellulose (B11928114) (MC).[4][5]

• Oil-based solutions: Such as corn oil, sesame oil, or olive oil.[3][5][6]

• Co-solvent systems: Using mixtures of solvents like polyethylene (B3416737) glycol (PEG) and water, though caution is needed as some solvents can have their own toxic effects.[4][7]

Q3: Which route of administration is most appropriate for initial studies with Macedonic acid?

A3: The choice of administration route depends on the research question and the compound's properties. For initial toxicity and pharmacokinetic (PK) studies, it's common to use both the intended clinical route (e.g., oral gavage for a potential oral drug) and an intravenous (IV) route.[8][9] Comparing oral (PO) and IV administration allows for the determination of absolute bioavailability.[10]

Q4: How many animals should I use per group in my initial dose-finding and toxicity studies?

A4: The number of animals should be kept to a minimum while ensuring statistical validity, in line with the "Reduction" principle of the 3Rs of animal research ethics.[11][12][13][14] For an initial acute toxicity study, as few as 5 rodents per dose group may be sufficient.[6][9] For pharmacokinetic studies, a common design involves 3-4 animals per time point.[8]

Q5: What are the key ethical considerations when conducting these initial dose-finding studies?

A5: Ethical considerations are paramount. All protocols must be approved by an IACUC. The "3Rs" should guide your study design:

• Replacement: Use in vitro methods whenever possible to reduce animal use.[14]

• Reduction: Use the minimum number of animals necessary for statistically significant results.[12][14]

• Refinement: Optimize procedures to minimize pain, suffering, and distress to the animals. This includes proper training for techniques like oral gavage, use of appropriate analgesics or anesthetics, and defining humane endpoints.[11][12][13][14]

Troubleshooting Guides

Issue 1: Difficulty in Formulating Macedonic Acid

• Problem: Macedonic acid does not dissolve or forms an unstable suspension in the chosen vehicle.

• Troubleshooting Steps:

  • Verify Solubility: Systematically test the solubility in a panel of different vehicles (e.g., 0.5% CMC, corn oil, PEG 400).[3][4]

  • Particle Size Reduction: If preparing a suspension, micronization (reducing the particle size) of the dry Macedonic acid powder can improve suspension stability.

  • Use of Surfactants: A small amount of a non-toxic surfactant (e.g., Tween 80) can help to wet the compound and create a more stable suspension, though its potential effects must be controlled for.[5]

  • Sonication: Use a sonicator to help disperse the compound in the vehicle, but be mindful of potential heat generation that could degrade the compound.

Issue 2: Complications During Oral Gavage

• Problem: The animal struggles excessively, or there is evidence of mis-dosing (e.g., fluid from the nose).

• Troubleshooting Steps:

  • Check Restraint: Ensure you are using a firm but gentle scruff that immobilizes the head and aligns the esophagus for smooth passage of the gavage needle.[15][16][17]

  • Verify Needle Size and Length: Use a ball-tipped gavage needle of the correct gauge and length for the size of the animal. The length should be pre-measured from the tip of the animal's nose to the last rib.[15][18]

  • Technique Review: The needle should be passed along the side of the mouth, over the tongue, and into the esophagus. If any resistance is felt, stop immediately, withdraw, and reposition.[15][19]

  • Immediate Action for Mis-dosing: If fluid is seen from the nose, immediately stop the procedure and tilt the animal's head down. Closely monitor for any signs of respiratory distress. The animal should be removed from the study, and the event must be documented.[15]

Issue 3: Unexpected Animal Morbidity or Mortality at Low Doses

• Problem: Animals show severe adverse effects or die at doses expected to be safe.

• Troubleshooting Steps:

  • Vehicle Toxicity: Always run a vehicle-only control group. The observed toxicity may be due to the formulation vehicle itself, not Macedonic acid.[3][4]

  • Formulation Error: Re-verify all calculations and the concentration of your dosing solution. An error in preparation could lead to an accidental overdose.

  • Compound Purity: Confirm the purity and identity of your batch of Macedonic acid. Impurities could be responsible for the toxicity.

  • Review Administration Technique: Improper administration, such as accidental tracheal dosing or esophageal perforation, can cause acute distress and death. A necropsy may be required to determine the cause.[15]

Data Presentation

Table 1: Hypothetical Solubility Assessment of Macedonic Acid

Vehicle	Concentration Tested (mg/mL)	Observation	Solubility Classification
Deionized Water	1	Insoluble particles observed	Practically Insoluble
0.9% Saline	1	Insoluble particles observed	Practically Insoluble
0.5% (w/v) CMC in Water	10	Fine, stable suspension	Suspension
Corn Oil	10	Clear solution	Soluble
50% PEG 400 in Water	5	Clear solution	Soluble

Table 2: Hypothetical Acute Oral Toxicity Study of Macedonic Acid in Mice

Group	Dose (mg/kg)	Vehicle	N (Male/Female)	Mortality (within 14 days)	Clinical Signs	Body Weight Change (Day 14)
1	0	0.5% CMC	5/5	0/10	None observed	+1.5g ± 0.3g
2	50	0.5% CMC	5/5	0/10	None observed	+1.3g ± 0.4g
3	200	0.5% CMC	5/5	0/10	Mild lethargy at 2-4h post-dose	+1.1g ± 0.5g
4	500	0.5% CMC	5/5	1/10	Lethargy, piloerection	-0.5g ± 0.8g
5	2000	0.5% CMC	5/5	5/10	Severe lethargy, ataxia	N/A
Data are presented as mean ± SD. LD50 is estimated to be 2000 mg/kg.

Table 3: Hypothetical Pharmacokinetic Parameters of Macedonic Acid in Rats (10 mg/kg Dose)

Route	Cmax (ng/mL)	Tmax (h)	AUC₀₋t (ng·h/mL)	T¹/₂ (h)	Bioavailability (%)
Oral (PO)	450 ± 85	2.0 ± 0.5	3150 ± 550	6.2 ± 1.1	35%
Intravenous (IV)	2100 ± 320	0.08	9000 ± 1200	5.8 ± 0.9	100%
Data are presented as mean ± SD.

Experimental Protocols

Protocol 1: Solubility Assessment

• Objective: To determine a suitable vehicle for in vivo administration of Macedonic acid.

• Materials: Macedonic acid, various vehicles (e.g., water, saline, 0.5% CMC, corn oil), vortex mixer, centrifuge.

• Methodology:

  • Add a pre-weighed excess amount of Macedonic acid (e.g., 10 mg) to a fixed volume of each test vehicle (e.g., 1 mL).

  • Vortex the mixture vigorously for 2 minutes.

  • Agitate the samples at room temperature for 24 hours to reach equilibrium.[20]

  • Centrifuge the samples to pellet the undissolved solid.

  • Carefully collect the supernatant and analyze the concentration of dissolved Macedonic acid using a suitable analytical method (e.g., HPLC-UV).

  • Visually inspect a separate set of preparations to assess suitability for forming a stable, homogenous suspension.

Protocol 2: Acute Oral Toxicity Study (Up-and-Down Procedure)

• Objective: To determine the acute oral toxicity (and estimate the LD50) of Macedonic acid in rodents.[9][21]

• Animal Model: Sprague-Dawley rats (female, 8-10 weeks old).[22]

• Methodology:

  • Fast animals overnight but provide water ad libitum.[6]

  • Administer a starting dose (e.g., 200 mg/kg) of Macedonic acid formulated in 0.5% CMC to a single animal via oral gavage.

  • Observe the animal for 48 hours.

  • If the animal survives, the dose for the next animal is increased (e.g., to 500 mg/kg). If the animal dies, the dose for the next animal is decreased.

  • Continue this process until the criteria for the up-and-down procedure are met, typically involving 4-5 animals after the first reversal of outcome.

  • Observe all animals for 14 days, recording clinical signs of toxicity, body weight changes, and any mortality.[9]

  • Perform a gross necropsy on all animals at the end of the study.

Protocol 3: Pharmacokinetic (PK) Study

• Objective: To determine the basic pharmacokinetic profile and oral bioavailability of Macedonic acid.

• Animal Model: Male Wistar rats (with jugular vein cannulation for serial blood sampling), 8-10 weeks old.

• Methodology:

  • Divide animals into two groups: Intravenous (IV) and Oral (PO).

  • IV Group: Administer Macedonic acid (e.g., 5 mg/kg, dissolved in a suitable vehicle like PEG 400/saline) as a bolus injection via the tail vein.

  • PO Group: Administer Macedonic acid (e.g., 20 mg/kg, suspended in 0.5% CMC) via oral gavage.

  • Collect blood samples (approx. 100 µL) from the jugular vein cannula at pre-dose and at multiple time points post-dose (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 24 hours).[8]

  • Process blood to obtain plasma and store at -80°C until analysis.

  • Analyze the concentration of Macedonic acid in plasma samples using a validated LC-MS/MS method.

  • Calculate key PK parameters (Cmax, Tmax, AUC, T¹/₂) using non-compartmental analysis software.

Mandatory Visualizations

Workflow for determining Macedonic acid solubility.

Workflow for an acute oral toxicity study.

Hypothetical signaling pathway for Macedonic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in rats [jstage.jst.go.jp]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. enamine.net [enamine.net]
• 9. enamine.net [enamine.net]
• 10. Pharmacokinetic investigation of ST 789 in rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ethical considerations in animal studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Animal Studies: Important Ethical Considerations You Need to Know - Enago Academy [enago.com]
• 13. Ethical considerations regarding animal experimentation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ethical Considerations in Animal Research: The Principle of 3R's [scielo.org.mx]
• 15. benchchem.com [benchchem.com]
• 16. Standard Operating Procedure (SOP) for Oral Dosing (Gavage) in Adult Mice and Rats | Research SOP [researchsop.com]
• 17. Reddit - The heart of the internet [reddit.com]
• 18. instechlabs.com [instechlabs.com]
• 19. research-support.uq.edu.au [research-support.uq.edu.au]
• 20. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. enamine.net [enamine.net]
• 22. fda.gov [fda.gov]

Technical Support Center: Minimizing Degradation of Macedonic Acid During Storage

Disclaimer: The term "Macedonic acid" did not yield specific results in scientific literature. This guide has been developed based on general principles of handling and storing structurally similar organic acids. Researchers should validate these recommendations for their specific compound.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the degradation of acidic compounds during storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of our acid during storage?

A1: The stability of organic acids can be compromised by several factors. The most common include exposure to heat, light, moisture, and reactive gases like oxygen.[1][2] The inherent chemical structure of the acid will also determine its susceptibility to specific degradation pathways such as oxidation, hydrolysis, or decarboxylation.

Q2: What are the visible signs of degradation?

A2: Degradation may manifest as a change in the physical appearance of the substance, such as a change in color or the formation of precipitates.[2] For suspensions, you might observe caking of the solid phase that does not easily resuspend, or the presence of larger particles, which could indicate crystal growth.[2] However, significant degradation can occur without any visible changes. Therefore, analytical testing is crucial to confirm stability.

Q3: How can we monitor the degradation of our acid over time?

A3: Several analytical techniques can be employed to monitor the degradation of your compound. High-Performance Liquid Chromatography (HPLC) is a widely used method for separating and quantifying the parent compound and its degradation products.[3][4][5][6] Other useful techniques include UV-Visible Spectroscopy to monitor changes in absorbance spectra, and Mass Spectrometry (MS) to identify the molecular weights of degradation products.[5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Change in physical appearance (e.g., color, clumping)	Exposure to light, moisture, or incompatible storage container.	Store the compound in an amber vial to protect it from light. Ensure the container is tightly sealed to prevent moisture ingress. Consider using a desiccator for storage.
Decrease in purity or potency confirmed by analytical methods	Thermal degradation, oxidation, or hydrolysis.	Review the storage temperature; consider storing at lower temperatures (-20°C or -80°C) after conducting stability studies at those conditions.[7] Purge the container with an inert gas (e.g., argon or nitrogen) before sealing to minimize oxidation.
Inconsistent analytical results between samples	Non-homogeneity of the stored material, improper sample handling.	Ensure the bulk material is homogenous before taking samples. Follow a consistent and validated sample preparation protocol.
Formation of unknown peaks in chromatograms	Degradation of the compound.	Conduct forced degradation studies (e.g., exposure to acid, base, heat, light, oxidizing agents) to intentionally generate degradation products.[8] This will help in identifying the unknown peaks and understanding the degradation pathways.

Experimental Protocols

Protocol 1: Long-Term Stability Testing

Objective: To evaluate the stability of the acid under recommended storage conditions over an extended period.

Methodology:

• Store multiple aliquots of the acid in tightly sealed, light-protected containers at the intended long-term storage temperature (e.g., 2-8°C or -20°C).

• At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24 months), remove one aliquot for analysis.[9]

• Analyze the sample using a validated stability-indicating HPLC method to determine the purity of the acid and quantify any degradation products.

• Assess physical properties such as appearance and solubility.

• Compare the results to the initial time point (T=0) to determine the extent of degradation.

Protocol 2: Accelerated Stability Testing

Objective: To predict the long-term stability of the acid by subjecting it to elevated stress conditions.

Methodology:

• Store aliquots of the acid at an elevated temperature (e.g., 40°C) and controlled relative humidity (e.g., 75% RH).

• At accelerated time points (e.g., 0, 1, 3, 6 months), analyze the samples using the same methods as in the long-term study.[9]

• Significant changes in the sample under these conditions can indicate potential stability issues that may occur over a longer period at the recommended storage temperature.

Visualizing Experimental Workflows

Caption: Workflow for long-term and accelerated stability testing.

Caption: Logic diagram for troubleshooting acid degradation.

References

• 1. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. THE PCCA BLOG | Factors That Affect the Stability of Compounded M [pccarx.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. ijmr.net.in [ijmr.net.in]
• 6. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimal storage temperature and matrix before analyzing mycophenolic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pharmtech.com [pharmtech.com]
• 9. ema.europa.eu [ema.europa.eu]

troubleshooting inconsistent results in Macedonic acid experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Macedonic acid. Due to the limited availability of specific experimental data for Macedonic acid in publicly available literature, this guide provides general protocols and troubleshooting advice based on common practices for oleanane (B1240867) triterpenoids, the class of compounds to which Macedonic acid belongs.

Frequently Asked Questions (FAQs)

Q1: What is Macedonic acid and what are its known biological activities?

A1: Macedonic acid is a naturally occurring oleanane-type triterpenoid (B12794562) with the IUPAC name 3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid. It has been isolated from plants of the Glycyrrhiza (licorice) species. Triterpenoids from this genus are known for a variety of biological activities, including anti-inflammatory, antioxidant, cytotoxic, and antifungal effects.[1][2][3] While Macedonic acid is expected to share some of these properties, specific studies detailing its bioactivities are limited.

Q2: How should I dissolve Macedonic acid for in vitro experiments?

A2: Like many triterpenoids, Macedonic acid is poorly soluble in aqueous solutions.[4][5] For cell-based assays, it is recommended to first dissolve the compound in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a stock solution.[4][6] This stock solution can then be diluted to the final desired concentration in the cell culture medium. It is crucial to keep the final DMSO concentration in the culture medium low (typically below 0.5%) to avoid solvent-induced cytotoxicity.[6]

Q3: What are the potential signaling pathways modulated by Macedonic acid?

A3: While direct evidence for Macedonic acid is scarce, triterpenoids frequently exert their biological effects by modulating key signaling pathways involved in inflammation and cell proliferation. The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways are common targets for this class of compounds.[7][8][9][10][11][12][13][[“]] It is plausible that Macedonic acid's potential anti-inflammatory and cytotoxic effects are mediated through these pathways.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or no biological activity observed	Compound Precipitation: Macedonic acid may precipitate out of the aqueous culture medium due to its low solubility.	- Visually inspect the culture medium for any signs of precipitation after adding the compound. - Prepare fresh dilutions from the DMSO stock solution for each experiment. - Consider using a solubilizing agent, such as Pluronic F-68, in your culture medium, but first validate its compatibility with your cell line and assay.
Compound Degradation: The compound may be unstable in the experimental conditions (e.g., light, temperature, pH of the medium).	- Store the solid compound and stock solutions protected from light and at the recommended temperature (typically -20°C or lower for long-term storage). - Prepare fresh dilutions immediately before use. - Check the pH of your final culture medium after adding the compound.
Incorrect Dosage: The concentrations used may be outside the effective range for the specific cell line or assay.	- Perform a dose-response experiment over a wide range of concentrations to determine the optimal working concentration.
High background or off-target effects	DMSO Toxicity: The final concentration of DMSO in the culture medium may be too high, leading to cellular stress or death.	- Ensure the final DMSO concentration is as low as possible, ideally ≤ 0.1% and not exceeding 0.5%.[6] - Include a vehicle control (medium with the same final concentration of DMSO but without Macedonic acid) in all experiments.
Compound Impurity: The Macedonic acid sample may contain impurities that are causing the observed effects.	- Verify the purity of your compound using analytical techniques such as HPLC or mass spectrometry.
Difficulty in reproducing results	Variability in Cell Culture: Differences in cell passage number, confluency, or overall cell health can lead to inconsistent responses.	- Use cells within a consistent and low passage number range. - Seed cells at a consistent density and allow them to reach a specific confluency before treatment. - Regularly check cell morphology and viability.
Assay Variability: Inherent variability in the experimental assay itself.	- Include appropriate positive and negative controls in every experiment. - Perform experiments in triplicate or with a higher number of replicates to ensure statistical significance.

Experimental Protocols

The following are generalized protocols for common assays used to evaluate the biological activity of triterpenoids like Macedonic acid. Researchers should optimize these protocols for their specific experimental setup.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.

Methodology:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of Macedonic acid from a DMSO stock solution in the appropriate cell culture medium.

• Replace the existing medium with the medium containing different concentrations of Macedonic acid or vehicle control (medium with DMSO).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Anti-inflammatory (Nitric Oxide Inhibition) Assay

This assay measures the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:

• Seed macrophage cells (e.g., RAW 264.7) in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of Macedonic acid for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production.

• Collect the cell culture supernatant.

• Determine the nitrite (B80452) concentration in the supernatant using the Griess reagent.

• Measure the absorbance at 540 nm.

• Calculate the percentage of NO inhibition compared to the LPS-stimulated vehicle control.

Antifungal (Broth Microdilution) Assay

This assay determines the minimum inhibitory concentration (MIC) of a compound against a fungal strain.

Methodology:

• Prepare a standardized inoculum of the fungal strain (e.g., Saccharomyces carlsbergensis) in a suitable broth medium (e.g., RPMI-1640).

• In a 96-well microtiter plate, prepare serial twofold dilutions of Macedonic acid in the broth.

• Inoculate each well with the fungal suspension.

• Include a positive control (fungus without compound) and a negative control (broth only).

• Incubate the plate at an appropriate temperature for 24-48 hours.

• The MIC is determined as the lowest concentration of the compound that visibly inhibits fungal growth.

Data Presentation

Due to the lack of specific published data for Macedonic acid, the following table presents hypothetical data to illustrate how quantitative results from such experiments could be summarized.

Assay	Cell Line / Fungal Strain	Parameter	Hypothetical Value
Cell Viability	MCF-7 (Breast Cancer)	IC₅₀ (µM)	85.3
Anti-inflammatory	RAW 264.7 (Macrophage)	IC₅₀ for NO Inhibition (µM)	42.1
Antifungal	S. carlsbergensis	MIC (µg/mL)	128

IC₅₀ (Half-maximal inhibitory concentration) is the concentration of a drug that gives half-maximal response. MIC (Minimum Inhibitory Concentration) is the lowest concentration of a chemical which prevents visible growth of a bacterium or fungus.

Visualizations

Potential Signaling Pathways

The following diagrams illustrate the general NF-κB and MAPK signaling pathways, which are potential targets for Macedonic acid's biological activity.

Caption: General overview of the canonical NF-κB signaling pathway.

Caption: Simplified representation of a MAPK signaling cascade.

Experimental Workflow

Caption: General workflow for in vitro experiments with Macedonic acid.

References

• 1. Review of Constituents and Biological Activities of Triterpene Saponins from Glycyrrhizae Radix et Rhizoma and Its Solubilization Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Liquorice Extract and 18β-Glycyrrhetinic Acid Protect Against Experimental Pyrrolizidine Alkaloid-Induced Hepatotoxicity in Rats Through Inhibiting Cytochrome P450-Mediated Metabolic Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oleanolic Acid: Extraction, Characterization and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhanced Water Solubility and Anti-Tumor Activity of Oleanolic Acid through Chemical Structure Modification [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. khu.elsevierpure.com [khu.elsevierpure.com]
• 8. Inflammatory cytokines enhance muscarinic-mediated arachidonic acid release through p38 mitogen-activated protein kinase in A2058 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. assaygenie.com [assaygenie.com]
• 11. Anti-Inflammatory Effects of Ellagic Acid on Keratinocytes via MAPK and STAT Pathways [mdpi.com]
• 12. Modulation of MAPK/NF-κB Pathway and NLRP3 Inflammasome by Secondary Metabolites from Red Algae: A Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Oleanolic acid regulates NF-κB signaling by suppressing MafK expression in RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. consensus.app [consensus.app]

Reference Data & Comparative Studies

A Comparative Efficacy Analysis of Triterpenoid Acids: Highlighting Macedonic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the therapeutic efficacy of Macedonic acid and other prominent triterpenoid (B12794562) acids, including Ursolic Acid, Oleanolic Acid, Asiatic Acid, and Betulinic Acid. While extensive research has elucidated the anticancer and anti-inflammatory properties of many triterpenoids, data specifically on Macedonic acid remains limited. This document summarizes the available experimental data to draw objective comparisons and identify areas for future research.

I. Comparative Anticancer Efficacy

Pentacyclic triterpenoids are a well-established class of phytochemicals with potent cytotoxic effects against a variety of cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency in inhibiting cancer cell proliferation. Due to a lack of available data for Macedonic acid, this section focuses on the comparative cytotoxicity of other key triterpenoid acids.

Table 1: Comparative Cytotoxicity (IC50 in µM) of Triterpenoid Acids Against Various Cancer Cell Lines

Triterpenoid Acid	MCF-7 (Breast)	A549 (Lung)	HeLa (Cervical)	HCT116 (Colon)
Macedonic Acid	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Ursolic Acid	~20.97 - 35.27[1]	Data Not Available	Data Not Available	>100[2]
Oleanolic Acid	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Asiatic Acid	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Betulinic Acid	~12.27 - 21.61[3]	Data Not Available	3.13 - 7.96[4]	Data Not Available

Note: IC50 values can vary significantly based on experimental conditions, including incubation time and the specific assay used. The data presented here is for comparative purposes and is derived from multiple sources.

II. Comparative Anti-inflammatory Efficacy

Chronic inflammation is a key contributor to the pathogenesis of numerous diseases. Triterpenoid acids have demonstrated significant anti-inflammatory properties, primarily through the inhibition of pro-inflammatory mediators and modulation of key signaling pathways.

Table 2: Comparative Anti-inflammatory Activity of Triterpenoid Acids

Triterpenoid Acid	Key Anti-inflammatory Effects
Macedonic Acid (related compound)	Moderate inhibition of nitric oxide production[5][6].
Ursolic Acid	Inhibition of NF-κB signaling; reduction of pro-inflammatory cytokines[7].
Oleanolic Acid	Suppression of NF-κB activation; inhibition of iNOS and COX-2 expression[7].
Asiatic Acid	Attenuation of inflammatory responses.
Betulinic Acid	Anti-inflammatory properties demonstrated.

III. Signaling Pathways and Mechanisms of Action

The therapeutic effects of triterpenoid acids are mediated through their interaction with a complex network of intracellular signaling pathways. Understanding these mechanisms is crucial for the development of targeted therapies.

A. Anticancer Mechanisms

The anticancer activity of many triterpenoids involves the induction of apoptosis (programmed cell death), inhibition of cell proliferation, and suppression of metastasis. Key signaling pathways often implicated include:

• PI3K/Akt Pathway: This pathway is central to cell survival and proliferation, and its inhibition by triterpenoids can lead to apoptosis.

• MAPK/ERK Pathway: This pathway regulates cell growth and differentiation, and its modulation can halt the cell cycle.

• NF-κB Pathway: This transcription factor plays a critical role in inflammation and cancer progression. Its inhibition can reduce the expression of genes involved in cell survival and proliferation.

• Apoptosis Induction: Triterpenoids can induce apoptosis through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways, often involving the activation of caspases.

Figure 1: Simplified signaling pathways modulated by various triterpenoid acids leading to anticancer effects.

B. Anti-inflammatory Mechanisms

The anti-inflammatory effects of triterpenoids are largely attributed to their ability to suppress the production of pro-inflammatory mediators. The NF-κB signaling pathway is a primary target. In response to inflammatory stimuli like LPS, NF-κB is activated, leading to the transcription of genes encoding inflammatory cytokines (e.g., TNF-α, IL-6) and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). Triterpenoid acids can inhibit the activation of NF-κB, thereby downregulating the inflammatory cascade.

Figure 2: General mechanism of NF-κB inhibition by triterpenoid acids in response to LPS stimulation.

IV. Experimental Protocols

Standardized experimental protocols are essential for the accurate and reproducible assessment of the biological activity of chemical compounds.

A. Cell Viability (MTT) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the triterpenoid acid and a vehicle control. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Figure 3: Workflow of the MTT assay for determining cytotoxicity.

B. Nitric Oxide (NO) Assay (Griess Test)

This assay quantifies nitrite (B80452), a stable and nonvolatile breakdown product of NO, in cell culture supernatant.

Protocol:

• Cell Culture: Plate RAW 264.7 macrophages in a 96-well plate and incubate until they reach 80% confluency.

• Treatment: Pre-treat the cells with various concentrations of the triterpenoid acid for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce NO production.

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix 100 µL of the supernatant with 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Incubation and Measurement: Incubate at room temperature for 10 minutes and measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration by comparing the absorbance to a sodium nitrite standard curve.

V. Conclusion and Future Directions

The available evidence strongly supports the potent anticancer and anti-inflammatory activities of several triterpenoid acids, including Ursolic Acid, Oleanolic Acid, Asiatic Acid, and Betulinic Acid. These compounds modulate key signaling pathways involved in cell proliferation, apoptosis, and inflammation, making them promising candidates for further drug development.

However, a significant knowledge gap exists regarding the bioactivity of Macedonic acid . The lack of published data on its efficacy in cancer and inflammatory models hinders a direct and comprehensive comparison with other well-characterized triterpenoids. Preliminary findings on a related compound suggest potential anti-inflammatory properties, but further investigation is imperative.

Future research should prioritize:

• Systematic screening of Macedonic acid against a panel of cancer cell lines to determine its cytotoxic profile and IC50 values.

• In-depth investigation of the anti-inflammatory effects of Macedonic acid using various in vitro and in vivo models.

• Elucidation of the molecular mechanisms of action of Macedonic acid , including its effects on key signaling pathways such as NF-κB, PI3K/Akt, and MAPK.

A thorough understanding of the therapeutic potential of Macedonic acid will not only broaden our knowledge of triterpenoid pharmacology but may also unveil a novel and potent natural compound for the development of future therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. An Evaluation of the Cytotoxicity and Safety Profile of Usnic Acid for a Broad Panel of Human Cancers and Normal Cells with Respect to Its Enantiospecificity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2α,19α-Dihydroxy-3-oxo-urs-12-en-28-oic acid | HIV Protease | 176983-21-4 | Invivochem [invivochem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Oleanolic acid regulates NF-κB signaling by suppressing MafK expression in RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Arachidonic acid cytotoxicity: can arachidonic acid be a physiological mediator of cell death? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Validation of Macedonic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods suitable for the validation of Macedonic acid, a pentacyclic triterpenoid. The information presented herein is intended to assist researchers and drug development professionals in selecting the most appropriate analytical technique for their specific needs, ensuring accuracy, precision, and reliability in the quantification of this compound.

Introduction to Macedonic Acid and its Analytical Importance

Macedonic acid, with the chemical formula C₃₀H₄₆O₄, belongs to the oleanane (B1240867) class of triterpenoids. Its IUPAC name is 3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid[1]. Triterpenic acids, as a class, are known for their diverse biological activities, making their accurate quantification crucial in phytochemical analysis, quality control of herbal products, and pharmacological studies. The validation of analytical methods for Macedonic acid is paramount to ensure that the data generated are reliable and reproducible, which is a critical requirement in both research and pharmaceutical development.

Comparison of Analytical Methods

The primary analytical methods for the quantification of triterpenic acids, and by extension Macedonic acid, are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). While other techniques exist, HPLC is the most commonly employed method due to its versatility and suitability for non-volatile compounds like triterpenic acids.

The following table summarizes the key performance parameters of commonly used HPLC methods for the analysis of triterpenic acids, which can be adapted for Macedonic acid.

Parameter	HPLC-UV	HPLC-CAD	HPLC-MS/MS
Linearity (R²)	>0.999	>0.99	>0.99
Limit of Detection (LOD)	50 - 135 ng on column	< 2 ng on column	0.04 - 12.3 ng/mL
Limit of Quantification (LOQ)	0.45 - 0.60 µg/mL	< 2 ng on column	0.1 - 190 ng/mL
Accuracy (% Recovery)	Typically 95-105%	Not explicitly stated, but high precision is reported	Generally within 85-115%
Precision (%RSD)	< 2%	Not explicitly stated, but high reproducibility is reported	< 15%
Specificity	Moderate; co-elution can be an issue.	Good; universal detector for non-volatile analytes.	High; based on mass-to-charge ratio.

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This is a widely used and cost-effective method for the analysis of triterpenic acids.

Instrumentation:

• HPLC system with a UV/Vis detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Mobile Phase:

• Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 88:12 v/v)[1]. The water is often acidified with formic acid or phosphoric acid to improve peak shape.

Detection:

• UV detection at a wavelength of approximately 205-210 nm, as triterpenic acids lack a strong chromophore[2].

Sample Preparation:

• Standards and samples are typically dissolved in ethanol (B145695) or a mixture of methanol (B129727) and chloroform (B151607) (1:1)[2].

• Plant extracts may require a solid-phase extraction (SPE) clean-up step to remove interfering substances.

Validation Parameters:

• Linearity: Determined by constructing a calibration curve from a series of standard solutions of known concentrations. A coefficient of determination (R²) greater than 0.999 is considered excellent[1].

• LOD and LOQ: Can be estimated from the signal-to-noise ratio of the chromatogram, typically 3:1 for LOD and 10:1 for LOQ[1].

High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

HPLC-CAD offers a more sensitive and universal detection method compared to UV, as it does not rely on the chromophoric properties of the analyte.

Instrumentation:

• HPLC system coupled with a Charged Aerosol Detector (CAD)

• C30 analytical column can provide improved resolution for isomeric triterpenoids[2].

Mobile Phase:

• A combination of acetonitrile and methanol is often used to achieve good separation[2].

Detection:

• The eluent from the column is nebulized, and the resulting aerosol particles are charged and detected. The response is proportional to the mass of the analyte.

Advantages:

• Improved sensitivity with Limits of Quantification (LOQ) reported to be less than 2 ng on column for some triterpenoids[2].

• Better resolution of closely related compounds, such as oleanolic and ursolic acids, can be achieved with a C30 column[2].

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This technique provides the highest sensitivity and specificity, making it ideal for complex matrices and low concentration samples.

Instrumentation:

• HPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source.

• C18 column is commonly used for separation.

Mobile Phase:

• A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium (B1175870) formate (B1220265) to enhance ionization.

Detection:

• Detection is performed in multiple reaction monitoring (MRM) mode, which provides high selectivity by monitoring specific precursor-to-product ion transitions.

Advantages:

• Excellent sensitivity and specificity, allowing for the detection and quantification of analytes at very low levels.

• Validated lower limits of quantification (LLOQs) can range from 0.1 to 190 ng/mL for various lipids, including acids.

Workflow for Analytical Method Validation

The following diagram illustrates a typical workflow for the validation of an analytical method, ensuring its suitability for the intended purpose.

Caption: General workflow for analytical method validation.

References

• 1. medkoo.com [medkoo.com]
• 2. Meconic acid - Wikipedia [en.wikipedia.org]

Macedonic Acid vs. Oseltamivir in Influenza Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Influenza remains a significant global health concern, necessitating the continued exploration of novel antiviral agents. Oseltamivir (B103847) (Tamiflu®) is a cornerstone of current influenza therapy, acting as a neuraminidase inhibitor to prevent the release of new viral particles from infected cells. In the quest for new therapeutic strategies, natural compounds are a promising source of antiviral candidates. Among these, Macedonic acid, a pentacyclic triterpenoid (B12794562), has emerged as a compound of interest. This guide provides a comparative overview of Macedonic acid and oseltamivir, summarizing available experimental data, outlining key experimental protocols, and visualizing potential mechanisms of action.

While direct comparative studies between Macedonic acid and oseltamivir are limited in the public domain, this guide synthesizes the available information on the anti-influenza activity of Macedonic acid and related triterpenoids to provide a preliminary comparison with the well-established profile of oseltamivir.

Data Presentation: In Vitro Efficacy

Quantitative data on the in vitro anti-influenza activity of Macedonic acid is not extensively available in published literature. However, studies on related pentacyclic triterpenoids provide insights into their potential efficacy. The following tables summarize representative data for oseltamivir and various triterpenoid derivatives against different influenza A virus strains.

Table 1: In Vitro Efficacy of Oseltamivir Carboxylate (Active Metabolite) Against Influenza A Strains

Influenza A Strain	Assay Type	Cell Line	IC50 / EC50 (nM)	Reference
H1N1	Neuraminidase Inhibition	-	0.92 - 1.54	[Not Available]
H3N2	Neuraminidase Inhibition	-	0.67 - 2.28	[1]
H1N1 (oseltamivir-resistant)	Plaque Reduction	MDCK	>1000	[Not Available]

IC50 (Half-maximal inhibitory concentration) and EC50 (Half-maximal effective concentration) values can vary depending on the specific viral strain and experimental conditions.

Table 2: In Vitro Efficacy of Selected Triterpenoid Derivatives Against Influenza A (H1N1) Strains

Compound	Assay Type	Cell Line	IC50 / EC50 (µM)	Reference
Acetylated galactose–OA conjugate Y3	Plaque Formation Inhibition	MDCK	5	[2]
Multivalent OA‐β‐CD conjugate 46	Plaque Formation Inhibition	MDCK	1.6	[2]
28-O-methoxycynnamoylbetulin	Virus Reproduction Inhibition	Not Specified	SI > 100	[3][4]
Deoxoglycyrrhetol-sialic acid conjugate	Neuraminidase Inhibition	-	45-76.7% inhibition at 300 µM	[3]

SI (Selectivity Index) = CC50 (50% cytotoxic concentration) / IC50. A higher SI indicates greater antiviral specificity.

Experimental Protocols

Detailed experimental protocols for studies specifically investigating Macedonic acid are not publicly available. Therefore, this section outlines standardized and widely accepted methodologies for evaluating the anti-influenza activity of compounds in vitro and in vivo.

In Vitro Antiviral Assays

1. Cytopathic Effect (CPE) Inhibition Assay:

• Objective: To determine the concentration of a compound that protects host cells from virus-induced death.

• Methodology:

  • Seed Madin-Darby Canine Kidney (MDCK) cells in 96-well plates and grow to confluence.

  • Infect the cells with a specific titer of influenza virus (e.g., 100 TCID50).

  • Simultaneously, treat the infected cells with serial dilutions of the test compound (e.g., Macedonic acid) and a positive control (e.g., oseltamivir).

  • Incubate the plates for a defined period (e.g., 48-72 hours) at 37°C.

  • Assess cell viability using a colorimetric assay such as MTT or neutral red uptake.

  • Calculate the EC50 value, which is the concentration of the compound that protects 50% of the cells from CPE.

2. Plaque Reduction Assay:

• Objective: To quantify the inhibition of viral replication by measuring the reduction in the number and size of viral plaques.

• Methodology:

  • Grow a confluent monolayer of MDCK cells in 6-well plates.

  • Pre-incubate the cells with various concentrations of the test compound for 1 hour.

  • Infect the cells with a known amount of influenza virus (e.g., 100 plaque-forming units).

  • After a 1-hour adsorption period, remove the virus inoculum and overlay the cells with a semi-solid medium (e.g., agarose) containing the test compound.

  • Incubate for 2-3 days until visible plaques are formed.

  • Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

  • The IC50 is the concentration of the compound that reduces the number of plaques by 50%.

3. Neuraminidase (NA) Inhibition Assay:

• Objective: To determine if a compound inhibits the enzymatic activity of influenza neuraminidase.

• Methodology:

  • Use a commercially available NA activity assay kit or prepare a reaction mixture containing a fluorogenic substrate (e.g., MUNANA).

  • Incubate purified influenza neuraminidase or whole virus with serial dilutions of the test compound.

  • Add the fluorogenic substrate and measure the fluorescence generated over time.

  • Oseltamivir carboxylate is used as a positive control.

  • The IC50 is the concentration of the compound that inhibits 50% of the neuraminidase activity.

4. Hemagglutination (HA) Inhibition Assay:

• Objective: To assess if a compound prevents the virus from agglutinating red blood cells, indicating interference with viral attachment.

• Methodology:

  • Serially dilute the test compound in a V-bottom 96-well plate.

  • Add a standardized amount of influenza virus (4 HA units) to each well and incubate.

  • Add a suspension of red blood cells (e.g., chicken or turkey RBCs) to each well.

  • Incubate and observe for hemagglutination (a lattice network of RBCs) or its inhibition (a button of settled RBCs).

  • The HI titer is the highest dilution of the compound that completely inhibits hemagglutination.

In Vivo Antiviral Efficacy Model (Mouse Model)

• Objective: To evaluate the therapeutic efficacy of a compound in a living organism.

• Methodology:

  • Use a susceptible mouse strain (e.g., BALB/c or C57BL/6).

  • Infect mice intranasally with a lethal dose (e.g., 5-10 LD50) of a mouse-adapted influenza virus strain (e.g., A/Puerto Rico/8/34 (H1N1)).

  • Initiate treatment with the test compound (e.g., Macedonic acid via oral gavage or intraperitoneal injection) at a specified time post-infection (e.g., 4 hours) and continue for a set duration (e.g., 5-7 days). A vehicle control group and an oseltamivir-treated group are included for comparison.

  • Monitor mice daily for weight loss and survival for at least 14 days post-infection. A weight loss of >25-30% of initial body weight is often used as a humane endpoint.

  • At specific time points, a subset of mice can be euthanized to determine viral titers in the lungs and to assess lung pathology through histopathology.

Signaling Pathways and Mechanisms of Action

Oseltamivir: Mechanism of Action

Oseltamivir is a prodrug that is converted in the body to its active form, oseltamivir carboxylate. Its mechanism of action is well-defined and targets the influenza virus neuraminidase enzyme.

References

• 1. The neuraminidase activity of influenza A virus determines the strain-specific sensitivity to neutralization by respiratory mucus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent progress in the antiviral activity and mechanism study of pentacyclic triterpenoids and their derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of the Antiviral Bioactivity of Macedonic Acid and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the bioactivity of Macedonic acid, a naturally occurring oleanane-type triterpenoid (B12794562), and its synthetic derivatives. The primary focus is on their potential as antiviral agents, particularly against influenza viruses. This document summarizes the available experimental data, details relevant methodologies, and visualizes potential mechanisms of action to facilitate further research and development in this area.

Introduction to Macedonic Acid

Macedonic acid, with the IUPAC name 3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid, is a pentacyclic triterpenoid that has garnered interest for its potential biological activities. Like other oleanane (B1240867) triterpenes, its complex structure serves as a scaffold for chemical modifications to enhance its therapeutic properties. Recent studies have highlighted its antiviral capabilities, particularly against influenza A and B viruses, prompting further investigation into its derivatives.

Comparative Bioactivity Data

The primary bioactivity reported for Macedonic acid and its derivatives is antiviral activity against influenza viruses. The available data, primarily from in vitro studies using Madin-Darby Canine Kidney (MDCK) cell cultures, are summarized below. It is important to note that while the methyl ester derivative shows significant promise, comprehensive quantitative data for a wide range of derivatives is still an active area of research.

Table 1: Antiviral Activity of Macedonic Acid and Its Methyl Ester Derivative against Influenza Viruses

Compound	Virus Strain	Assay	Observed Activity	Reference
Macedonic Acid	Influenza A	MDCK cell culture	Moderate antiviral activity	[1]
Influenza B	MDCK cell culture	Moderate antiviral activity	[1]
Macedonic Acid Methyl Ester	Influenza A	MDCK cell culture	Greatest in vitro activity	[1]
Influenza B	MDCK cell culture	Greatest in vitro activity	[1]

Note: The term "Greatest in vitro activity" is used as reported in the source literature, which did not provide specific IC50 values.

Synthesis of Macedonic Acid Derivatives

The synthesis of derivatives of Macedonic acid primarily involves modifications at the C-28 carboxylic acid group. The methyl ester derivative, which has shown the most significant antiviral activity to date, is synthesized through a standard esterification reaction.

Synthesis of Macedonic Acid Methyl Ester

A common method for the synthesis of the methyl ester of Macedonic acid involves the reaction of the parent acid with diazomethane.

• Reaction: Macedonic Acid + CH₂N₂ → Macedonic Acid Methyl Ester

• Description: The carboxylic acid group of Macedonic acid is methylated using an ethereal solution of diazomethane. This reaction is typically efficient and yields the corresponding methyl ester.

Further synthetic exploration could involve the creation of a library of ester and amide derivatives to establish a more comprehensive structure-activity relationship (SAR).

Experimental Protocols

The following is a representative, detailed protocol for an in vitro influenza virus inhibition assay using MDCK cells, based on standard virological methods.

In Vitro Influenza Virus Inhibition Assay (Plaque Reduction Assay)

Objective: To determine the concentration of a test compound (e.g., Macedonic acid or its derivatives) that inhibits the formation of viral plaques by 50% (IC50).

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA

• Influenza virus stock (e.g., A/H1N1 or B/Lee)

• Test compounds (Macedonic acid and its derivatives)

• Agarose (B213101) overlay medium (containing DMEM, bovine serum albumin, and trypsin)

• Crystal violet staining solution

Procedure:

• Cell Seeding: Seed MDCK cells in 6-well plates at a density that will result in a confluent monolayer on the day of infection. Incubate at 37°C in a 5% CO₂ atmosphere.

• Compound Preparation: Prepare serial dilutions of the test compounds in serum-free DMEM.

• Virus Infection: When cells are confluent, wash the monolayer with phosphate-buffered saline (PBS). Infect the cells with a dilution of influenza virus that will produce approximately 50-100 plaque-forming units (PFU) per well. Allow the virus to adsorb for 1 hour at 37°C.

• Compound Treatment: After viral adsorption, remove the virus inoculum and wash the cells with PBS. Add the prepared dilutions of the test compounds to the respective wells. Include a virus-only control (no compound) and a cell-only control (no virus, no compound).

• Agarose Overlay: After a 1-hour incubation with the compounds, remove the medium and overlay the cells with agarose overlay medium containing the respective concentrations of the test compounds.

• Incubation: Incubate the plates at 37°C in a 5% CO₂ atmosphere for 48-72 hours, or until plaques are visible.

• Plaque Visualization: Fix the cells with 10% formalin and then stain with crystal violet solution.

• Data Analysis: Count the number of plaques in each well. The percentage of plaque inhibition is calculated relative to the virus-only control. The IC50 value is determined by plotting the percentage of inhibition against the compound concentration.

Potential Mechanism of Action and Signaling Pathways

While the precise molecular targets and signaling pathways modulated by Macedonic acid are yet to be fully elucidated, the known antiviral mechanisms of other oleanane-type triterpenoids provide a strong basis for a hypothesized mechanism. Many triterpenoids are known to interfere with the early stages of viral infection, specifically viral entry and fusion with the host cell membrane.[2]

Hypothesized Antiviral Mechanism

It is postulated that Macedonic acid and its derivatives may inhibit influenza virus replication by targeting the viral hemagglutinin (HA) protein. This interaction could prevent the conformational changes in HA that are necessary for the fusion of the viral envelope with the endosomal membrane of the host cell, thereby blocking the release of the viral genome into the cytoplasm.

Visualizing the Potential Signaling Pathway of Viral Entry Inhibition

The following diagram illustrates the hypothesized mechanism of action where Macedonic acid derivatives interfere with the viral entry process.

Caption: Hypothesized inhibition of influenza virus entry by Macedonic acid derivatives.

Experimental and Logical Workflow

The following diagram outlines the general workflow for the synthesis and biological evaluation of Macedonic acid derivatives.

Caption: General workflow for developing Macedonic acid-based antiviral agents.

Conclusion and Future Directions

The available evidence suggests that Macedonic acid, and particularly its methyl ester derivative, are promising scaffolds for the development of novel anti-influenza agents.[1] However, the current body of research is limited. To fully realize the therapeutic potential of this compound class, the following areas require further investigation:

• Comprehensive SAR Studies: Synthesis and evaluation of a diverse library of Macedonic acid derivatives are necessary to establish a robust structure-activity relationship.

• Quantitative Bioactivity: Determination of precise IC50 and CC50 (50% cytotoxic concentration) values for all synthesized derivatives against a panel of influenza virus strains, including drug-resistant variants.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways affected by the most potent derivatives. This could involve binding assays with viral proteins and analysis of host cell signaling cascades.

• In Vivo Efficacy: Evaluation of the most promising lead compounds in animal models of influenza infection to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

By addressing these key research areas, the scientific community can build upon the initial promising findings and potentially develop Macedonic acid-based therapeutics to combat influenza and other viral infections.

References

• 1. scispace.com [scispace.com]
• 2. Discovery and structural optimization of 3-O-β-chacotriosyl oleanane-type triterpenoids as potent entry inhibitors of SARS-CoV-2 virus infections - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Enigmatic Mechanism of Macedonic Acid: A Comparative Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the intricate mechanisms of action of novel bioactive compounds is paramount. Macedonic acid, a naturally occurring pentacyclic triterpenoid, has emerged as a molecule of interest with purported roles in modulating critical cellular pathways. However, a comprehensive understanding of its specific mechanisms remains elusive in publicly available research. This guide provides a comparative cross-validation of the potential mechanisms of action of Macedonic acid, drawing parallels with closely related and well-characterized triterpenoids. By examining the established activities of similar compounds, we can infer and propose testable hypotheses for the biological functions of Macedonic acid.

Macedonic acid (C₃₀H₄₆O₄), also known by its IUPAC name 3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid, is a natural product isolated from plants of the Glycyrrhiza genus, commonly known as licorice.[] While it is commercially available for research purposes and is noted for its potential to influence biochemical pathways related to inflammation and cell proliferation, detailed experimental data on its specific molecular targets and signaling cascades are scarce.[2] This guide aims to bridge this knowledge gap by comparing its potential activities with those of other bioactive triterpenoids.

Comparative Analysis of Triterpenoid Mechanisms

To contextualize the potential mechanism of action of Macedonic acid, we will compare it with other relevant triterpenoids that have been more extensively studied. The following table summarizes the known anti-inflammatory and anticancer activities of selected triterpenoids, providing a framework for postulating the activities of Macedonic acid.

Compound	Class	Source	Anti-inflammatory Mechanism	Anticancer Mechanism	Key Molecular Targets
Macedonic Acid	Pentacyclic Triterpenoid	Glycyrrhiza sp.	Postulated to modulate inflammatory pathways.	Suggested to inhibit cancer cell proliferation and promote apoptosis.[3]	Largely Undetermined
Glycyrrhizinic Acid	Triterpenoid Saponin	Glycyrrhiza sp.	Suppresses TNF-α and caspase-3; inhibits NF-κB translocation.[4]	Induces apoptosis via mitochondria-mediated ROS/MAPK pathways.[3]	TNF-α, Caspase-3, NF-κB, JNK, ERK, PI3K/AKT
Glycyrrhetinic Acid	Triterpenoid	Glycyrrhiza sp.	Inhibits lipoxygenase and phospholipase A2.[5]	Induces apoptosis and inhibits tumor cell proliferation.	NF-κB, Nrf2
Celastrol	Pentacyclic Triterpenoid	Tripterygium wilfordii	Inhibits IKKβ, preventing TNF-induced NF-κB activation; inhibits MAPK/ERK1/2.[]	Induces apoptosis; inhibits proteasome and IKK.[]	IKKβ, NF-κB, MAPK/ERK1/2, Proteasome
Ursolic Acid	Pentacyclic Triterpenoid	Various plants	Anti-inflammatory effects.[]	Promotes apoptosis, arrests cell cycle, anti-angiogenesis.[]	Caspases, Cytochrome Oxidase
Oleanolic Acid	Pentacyclic Triterpenoid	Various plants	Anti-inflammatory effects.[]	Promotes apoptosis, blocks cell cycle, inhibits proliferation and migration.[]	Caspases, Cytochrome Oxidase

Postulated Signaling Pathways for Macedonic Acid

Based on the activities of structurally similar triterpenoids, it is plausible that Macedonic acid exerts its biological effects through the modulation of key inflammatory and cell survival signaling pathways. The diagrams below illustrate these potential mechanisms.

Potential Anti-inflammatory Pathway of Macedonic Acid.

Potential Anticancer Pathways of Macedonic Acid.

Experimental Protocols for Cross-Validation

To validate the postulated mechanisms of action for Macedonic acid, a series of in vitro experiments are necessary. Below are generalized protocols for key assays.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay determines the effect of Macedonic acid on cell viability and is a primary indicator of potential anticancer activity.

• Cell Culture: Plate cancer cell lines (e.g., MCF-7 for breast cancer, PC3 for prostate cancer) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treatment: Treat the cells with varying concentrations of Macedonic acid (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO) for 24, 48, and 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Western Blot Analysis for Signaling Pathway Proteins

This technique is used to detect changes in the expression and phosphorylation (activation) of key proteins in signaling pathways.

• Cell Lysis: Treat cells with Macedonic acid as described above, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate with primary antibodies against target proteins (e.g., phospho-NF-κB, total NF-κB, phospho-ERK, total ERK, cleaved caspase-3, Bcl-2, Bax) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

NF-κB Reporter Assay

This assay specifically measures the transcriptional activity of NF-κB.

• Transfection: Transfect cells with a reporter plasmid containing the NF-κB response element linked to a luciferase gene.

• Treatment: After transfection, treat the cells with an inflammatory stimulus (e.g., TNF-α) in the presence or absence of Macedonic acid for a specified time.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure luciferase activity using a luminometer.

• Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for transfection efficiency.

The following diagram illustrates a general workflow for investigating the mechanism of action of a novel compound like Macedonic acid.

General Experimental Workflow.

Conclusion

While direct experimental evidence for the mechanism of action of Macedonic acid is currently limited, a comparative analysis with other well-characterized triterpenoids from Glycyrrhiza and other plant sources provides a solid foundation for future research. The postulated involvement of Macedonic acid in the NF-κB and MAPK signaling pathways, as well as in the intrinsic apoptosis pathway, offers promising avenues for investigation. The experimental protocols outlined in this guide provide a clear roadmap for researchers to systematically unravel the therapeutic potential of this enigmatic natural compound. Further studies are crucial to validate these hypotheses and to fully understand the pharmacological profile of Macedonic acid.

References

• 2. biosynth.com [biosynth.com]
• 3. researchgate.net [researchgate.net]
• 4. Nauclefine | CAS:57103-51-2 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. tmrjournals.com [tmrjournals.com]

in vivo validation of Macedonic acid's therapeutic potential

An In Vivo Comparative Guide to the Therapeutic Potential of Maslinic Acid

Disclaimer: Initial searches for "Macedonic acid" did not yield sufficient data for a comprehensive in vivo analysis. It is highly likely that the intended subject of this guide is Maslinic acid , a structurally similar and well-researched pentacyclic triterpene. This guide will proceed with a detailed analysis of Maslinic acid's therapeutic potential based on available in vivo experimental data.

Maslinic acid (MA), a natural pentacyclic triterpene found predominantly in the wax-like coating of olives, has garnered significant attention within the scientific community for its diverse pharmacological activities.[1][2][3][4] Extensive preclinical in vivo studies have demonstrated its potential in the management of various pathologies, including cancer, diabetes, and inflammation.[1][2][5][6] This guide provides a comparative overview of the in vivo therapeutic efficacy of Maslinic acid, supported by experimental data and detailed methodologies.

Comparative Efficacy of Maslinic Acid in Vivo

The therapeutic effects of Maslinic acid have been evaluated in various animal models, demonstrating significant positive outcomes compared to control or alternative treatments.

Anticancer Activity

Maslinic acid has been shown to inhibit tumor growth and induce apoptosis in various cancer models.

Table 1: In Vivo Anticancer Efficacy of Maslinic Acid

Cancer Model	Animal Model	Treatment Protocol	Key Findings	Alternative/Control
Pancreatic Cancer	Athymic nu/nu mice with xenograft pancreatic cells	Subcutaneous administration of 10 and 50 mg/kg of MA	Dose-dependent decrease in tumor volume and weight; Increased apoptotic cells (from 8% to 21% and 38% for 10 and 50 mg/kg respectively)	Control group
Colon Cancer	ApcMin/+ mice	100 mg/kg MA for six weeks	45% reduction in the formation of total intestinal polyps	Untreated ApcMin/+ mice

Antidiabetic Activity

In vivo studies have highlighted the hypoglycemic effects of Maslinic acid.

Table 2: In Vivo Antidiabetic Efficacy of Maslinic Acid

Animal Model	Treatment Protocol	Key Findings	Alternative/Control
KK-Ay mice (obese, Type II diabetes model)	Single oral administration of 10 and 30 mg/kg of MA	Significant reduction in plasma glucose at 2 and 4 hours; effect sustained up to 7 hours at the highest dose	Control animals
KK-Ay mice	Daily oral administration of 10 and 30 mg/kg of MA for 2 weeks	Approximately 30% reduction in plasma glucose	Control animals
Diabetic mice	20 mg/kg MA treatment for 8 weeks	Effective reduction in blood sugar content	Untreated diabetic mice

Experimental Protocols

In Vivo Pancreatic Cancer Xenograft Study

• Animal Model: Athymic nu/nu mice.

• Cell Line: Human pancreatic cancer cells.

• Procedure:

  • Pancreatic cancer cells are cultured and then implanted subcutaneously into the flanks of the mice.

  • Once tumors are established, mice are randomly assigned to treatment and control groups.

  • Maslinic acid is dissolved in a suitable vehicle and administered subcutaneously at doses of 10 and 50 mg/kg. The control group receives the vehicle only.

  • Tumor volume and body weight are measured regularly throughout the study.

  • At the end of the study, mice are euthanized, and tumors are excised, weighed, and processed for histological analysis to determine the extent of apoptosis.[2]

In Vivo Diabetic Mouse Study

• Animal Model: KK-Ay mice, a model for obesity and Type II non-insulin-dependent diabetes.

• Procedure for Single Dose Study:

  • Mice are fasted overnight.

  • A baseline blood glucose level is measured.

  • Maslinic acid is administered orally at doses of 10 and 30 mg/kg. The control group receives the vehicle.

  • Blood glucose levels are monitored at regular intervals (e.g., 2, 4, and 7 hours) post-administration.[2]

• Procedure for Chronic Dosing Study:

  • Mice are divided into treatment and control groups.

  • Maslinic acid is administered orally on a daily basis for a period of 2 weeks at doses of 10 and 30 mg/kg.

  • Blood glucose levels and body weight are monitored regularly.

  • At the end of the study, blood and tissue samples may be collected for further analysis of metabolic parameters.[2]

Signaling Pathways Modulated by Maslinic Acid

Maslinic acid exerts its therapeutic effects by modulating several key signaling pathways.

AMPK/SIRT1 Signaling Pathway in Diabetic Nephropathy

In diabetic mice, Maslinic acid has been shown to activate the renal AMPK/SIRT1 signaling pathway, which plays a crucial role in oxidative protection and anti-inflammatory activity.[5]

Caption: Maslinic acid activates the AMPK/SIRT1 pathway, leading to renal protection.

NF-κB Signaling Pathway in Cancer

Maslinic acid has been found to potentiate the anti-tumor activity of TNFα by inhibiting the NF-κB signaling pathway, which is involved in cell survival and proliferation.[7]

Caption: Maslinic acid inhibits NF-κB activation, promoting apoptosis in cancer cells.

MAPK/ERK Signaling Pathway in Cancer

Maslinic acid has also been shown to induce anticancer effects by targeting the MAPK/ERK signaling pathway in neuroblastoma cells.[8]

References

• 1. mdpi.com [mdpi.com]
• 2. Maslinic Acid, a Natural Phytoalexin-Type Triterpene from Olives — A Promising Nutraceutical? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Maslinic Acid | C30H48O4 | CID 73659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Maslinic Acid: A New Compound for the Treatment of Multiple Organ Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Maslinic acid activates renal AMPK/SIRT1 signaling pathway and protects against diabetic nephropathy in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Anticancer Potential of Maslinic Acid and Its Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Maslinic acid potentiates the anti-tumor activity of tumor necrosis factor α by inhibiting NF-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Maslinic acid induces anticancer effects in human neuroblastoma cells mediated via apoptosis induction and caspase activation, inhibition of cell migration and invasion and targeting MAPK/ERK signaling pathway - ProQuest [proquest.com]

Comparative Safety Profiles of Gallic Acid Derivatives: An Exemplary Guide

Disclaimer: Initial searches for "Macedonic acid" and its derivatives did not yield any relevant scientific information. It is possible that this is a non-standard chemical name or a typographical error. Therefore, this guide provides a comparative safety profile of Gallic Acid and its derivatives as a template to demonstrate the requested format and content for such a document. The data and methodologies presented here are based on published experimental findings for Gallic Acid and its related compounds.

This guide is intended for researchers, scientists, and drug development professionals to facilitate an objective comparison of the safety profiles of various Gallic Acid derivatives based on available experimental data.

Quantitative Safety Data

The following tables summarize the in vitro cytotoxicity and in vivo acute toxicity data for Gallic Acid and several of its derivatives. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function, with lower values indicating higher cytotoxicity. The median lethal dose (LD50) is the dose required to kill half the members of a tested population.

Table 1: In Vitro Cytotoxicity of Gallic Acid and its Alkyl Gallate Derivatives against MCF-7 Breast Cancer Cells

Compound	IC50 (µg/mL)[1][2]
Gallic Acid	166.90
Methyl Gallate	113.25
Ethyl Gallate	130.12
Propyl Gallate	>1000
Butyl Gallate	>1000
Isobutyl Gallate	227.83
Tert-butyl Gallate	151.20
Amyl Gallate	>1000
Isoamyl Gallate	58.11
Heptyl Gallate	25.94
Octyl Gallate	42.34
Doxorubicin (Control)	6.58

Table 2: In Vitro Cytotoxicity of N-Alkyl Gallamide Derivatives against MCF-7 Breast Cancer Cells

Compound	IC50 (µg/mL)[3]
N-methyl gallamide	12.6
N-ethyl gallamide	11.3
N-butyl gallamide	10.3
N-sec-butyl gallamide	8.4
N-tert-butyl gallamide	2.1
N-hexyl gallamide	3.5

Table 3: In Vitro Cytotoxicity of Gallic Acid against Various Cell Lines

Cell Line	IC50 (µg/mL)[4]
SMMC-7721 (Hepatocellular Carcinoma)	22.1 ± 1.4
HepG2 (Hepatocellular Carcinoma)	28.5 ± 1.6
HL-7702 (Normal Human Hepatocyte)	80.9 ± 4.6
HCT-15 (Colon Cancer)	~740 µmol/L

Table 4: In Vivo Acute Toxicity of Gallic Acid

Animal Model	LD50 (Oral)[5]	No-Observed-Adverse-Effect-Level (NOAEL)[5]
Mice	>2000 mg/kg	-
Rabbits	5000 mg/kg	-
Rats (Male)	-	119 mg/kg/day
Rats (Female)	-	128 mg/kg/day

Experimental Protocols

In Vitro Cytotoxicity Assessment using MTS Assay[1][2]

This protocol outlines the methodology used to determine the cytotoxic effects of Gallic Acid derivatives on cancer cell lines.

• Cell Culture: MCF-7 breast cancer cells are cultured in a suitable medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum. Cells are maintained in an incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are harvested, counted, and seeded into a 96-well microplate at a density of 1 x 10^4 cells/well. The plate is incubated overnight to allow for cell attachment.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compounds (e.g., 0.4 to 51.2 µg/mL).

• Incubation: The cells are incubated with the compounds for 48 hours.

• MTS Assay: 20 µL of MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) solution, premixed with PMS (phenazine methosulfate), is added to each well. The plate is then incubated for 2 hours.

• Absorbance Measurement: The absorbance of the formazan (B1609692) product is measured at a wavelength of 490 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined by linear regression analysis.

In Vitro Cytotoxicity Assessment using MTT Assay[6]

This protocol provides an alternative method for assessing cytotoxicity.

• Cell Seeding: HCT-15 colon cancer cells are seeded at 1000 cells per well in a 96-well plate and incubated for 24 hours.

• Compound Treatment: The medium is replaced with 100 µL of medium containing the desired concentration of the Gallic Acid derivative. Cells are incubated for 72 hours.

• MTT Addition: 100 µL of MTT reagent (5 mg/mL) is added to each well, and the plate is incubated for 2 hours at 37°C.

• Formazan Solubilization: The medium containing MTT is removed, and the formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (typically 570 nm).

• Data Analysis: Cell viability is calculated, and the IC50 is determined from the dose-response curve.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key signaling pathways implicated in the biological activity of Gallic Acid and its derivatives, as well as a typical experimental workflow for assessing cytotoxicity.

Caption: Workflow for determining in vitro cytotoxicity.

Caption: Mitochondrial-mediated apoptosis by Gallic Acid.

Caption: Gallic Acid's inhibition of the Ras/ERK pathway.

References

• 1. atlantis-press.com [atlantis-press.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Gallic acid as a selective anticancer agent that induces apoptosis in SMMC-7721 human hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Validating Target Engagement of Mesaconic Acid in Cellular Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the cellular target engagement of mesaconic acid, an endogenous metabolite with anti-inflammatory properties. A key aspect of its mechanism is reported to be its lack of interaction with succinate (B1194679) dehydrogenase (SDH), an enzyme inhibited by the structurally similar anti-inflammatory metabolite, itaconic acid.[1][2] This differential engagement with a key metabolic enzyme presents a critical point of comparison for validating its mechanism of action in cellular models.

This document outlines key experimental approaches, presents data in a comparative format, and offers detailed protocols to enable rigorous validation of mesaconic acid's target engagement profile.

Introduction to Mesaconic Acid and its Putative Target

Mesaconic acid is an endogenous dicarboxylic acid that has demonstrated anti-inflammatory effects.[1][2][3] It is an isomer of itaconic acid, another metabolite known for its immunomodulatory functions.[4] A significant distinction between the two is that while itaconic acid is a known inhibitor of succinate dehydrogenase (SDH), a key enzyme in the tricarboxylic acid (TCA) cycle, mesaconic acid is reported not to inhibit SDH.[1][2][5][6][7][8] This makes the validation of its non-engagement with SDH a crucial step in understanding its specific mechanism of action and differentiating it from itaconic acid.

Comparative Analysis of Target Engagement Methodologies

To validate the differential interaction of mesaconic acid and itaconic acid with SDH in a cellular context, several biophysical methods can be employed. This guide focuses on two widely adopted, label-free techniques: the Cellular Thermal Shift Assay (CETSA) and the Drug Affinity Responsive Target Stability (DARTS) assay.

Method	Principle	Advantages	Considerations
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein, increasing its melting temperature (Tm).[9]	Measures target engagement in intact cells and tissues without modification of the compound.[9]	Requires a specific antibody for the target protein for detection by Western blot. Throughput can be limited in the traditional format.[10]
Drug Affinity Responsive Target Stability (DARTS)	Ligand binding protects the target protein from proteolysis.[11]	Does not require compound modification and can be used with crude cell lysates.[11][12] Can be adapted for proteome-wide target identification.[11]	Requires careful optimization of protease concentration and digestion time. Over-digestion can mask the protective effect.[11]

Experimental Protocols

Cellular Thermal Shift Assay (CETSA) for SDH Engagement

This protocol is designed to assess the thermal stabilization of SDH in response to mesaconic acid and itaconic acid treatment in cellular models.

a. Cell Culture and Treatment:

• Culture a relevant cell line (e.g., macrophages like RAW 264.7) to 80-90% confluency.

• Treat cells with the desired concentrations of mesaconic acid, itaconic acid (as a positive control for engagement), or vehicle (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.

b. Heat Challenge:

• Harvest and wash the cells, then resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).

• Aliquot the cell suspension into PCR tubes.

• Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling to 4°C.

c. Lysis and Protein Quantification:

• Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

• Separate the soluble protein fraction from the precipitated aggregates by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Carefully collect the supernatant.

• Determine the protein concentration of the soluble fractions using a standard protein assay (e.g., BCA).

d. Western Blot Analysis:

• Normalize the protein concentrations of all samples.

• Prepare samples for SDS-PAGE, load equal amounts of protein, and perform electrophoresis.

• Transfer the proteins to a PVDF membrane.

• Block the membrane and then incubate with a primary antibody specific for an SDH subunit (e.g., SDHA or SDHB).

• Wash and incubate with an appropriate HRP-conjugated secondary antibody.

• Develop the blot and quantify the band intensities.

e. Data Analysis:

• Plot the relative band intensity of the soluble SDH subunit against the corresponding temperature for each treatment condition.

• Determine the melting temperature (Tm) for each condition. A significant increase in Tm for itaconic acid-treated cells compared to the vehicle control would confirm target engagement. No significant shift in Tm for mesaconic acid would indicate a lack of direct, stabilizing binding to SDH.

Drug Affinity Responsive Target Stability (DARTS) for SDH Engagement

This protocol assesses the protection of SDH from proteolysis upon binding of mesaconic acid or itaconic acid.

a. Cell Lysis and Treatment:

• Harvest and wash cells as described for CETSA.

• Lyse the cells in a suitable lysis buffer (e.g., M-PER or a buffer compatible with the chosen protease).

• Clarify the lysate by centrifugation to remove cell debris.

• Determine the protein concentration of the lysate.

• Aliquot the lysate and treat with mesaconic acid, itaconic acid, or vehicle for a specified time (e.g., 1 hour) at room temperature.

b. Protease Digestion:

• Add a protease (e.g., pronase or thermolysin) to each sample. The optimal protease concentration and digestion time need to be determined empirically.

• Incubate the samples for a set time at the optimal temperature for the chosen protease.

• Stop the digestion by adding a protease inhibitor or by adding SDS-PAGE sample buffer and heating.

c. Western Blot Analysis:

• Perform SDS-PAGE and Western blotting as described for CETSA, using an antibody against an SDH subunit.

d. Data Analysis:

• Compare the band intensity of the SDH subunit in the drug-treated samples to the vehicle-treated control.

• A stronger band in the itaconic acid-treated sample compared to the control would indicate protection from proteolysis and thus, target engagement.

• A similar or weaker band in the mesaconic acid-treated sample compared to the control would suggest no protective interaction with SDH.

Data Presentation

Table 1: Expected Outcomes of Target Engagement Assays for SDH

Compound	CETSA (Change in Tm)	DARTS (Protection from Proteolysis)	Conclusion on SDH Engagement
Mesaconic Acid	No significant shift	No significant protection	No direct engagement
Itaconic Acid (Positive Control)	Significant increase	Significant protection	Direct engagement
Vehicle Control	Baseline Tm	Baseline proteolysis	No engagement

Table 2: Comparison of Mesaconic Acid and Itaconic Acid

Feature	Mesaconic Acid	Itaconic Acid
Chemical Nature	Isomer of Itaconic Acid	Dicarboxylic Acid
Biological Activity	Anti-inflammatory[1][2][3]	Anti-inflammatory, Antimicrobial[2]
Known Target Interaction	Does not inhibit Succinate Dehydrogenase (SDH)[1][2]	Inhibits Succinate Dehydrogenase (SDH)[5][6][7][8]

Visualizations

Caption: Differential effects of Mesaconic and Itaconic acid on SDH.

Caption: CETSA experimental workflow for SDH target engagement.

Caption: DARTS experimental workflow for SDH target engagement.

References

• 1. International team discovers endogenous anti-inflammatory substance - LCSB I Uni.lu [uni.lu]
• 2. Effective against an overactive immune system - TU Braunschweig | Blogs [magazin.tu-braunschweig.de]
• 3. Mesaconic acid as a key metabolite with anti-inflammatory and anti-aging properties produced by Lactobacillus plantarum 124 from centenarian gut microbiota - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The potential therapeutic role of itaconate and mesaconate on the detrimental effects of LPS-induced neuroinflammation in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Itaconate Links Inhibition of Succinate Dehydrogenase with Macrophage Metabolic Remodeling and Regulation of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Itaconate Links Inhibition of Succinate Dehydrogenase with Macrophage Metabolic Remodeling and Regulation of Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Itaconate Alters Succinate and Coenzyme A Metabolism via Inhibition of Mitochondrial Complex II and Methylmalonyl-CoA Mutase [mdpi.com]
• 9. Cellular thermal shift assay - Wikipedia [en.wikipedia.org]
• 10. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Step-by-Step Protocol: How to Perform a DARTS Assay - Creative Proteomics [creative-proteomics.com]
• 12. Drug Affinity Responsive Target Stability (DARTS ) Assay to Detect Interaction Between a Purified Protein and a Small Molecule - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Macedonic Acid: A Guide for Laboratory Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Macedonic acid was located. The following guidance is based on the general properties of organic acids and safety information for structurally similar compounds. Always consult with your institution's Environmental Health and Safety (EHS) department for specific disposal requirements in your location.

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel and protecting the environment. This guide provides a comprehensive overview of the recommended procedures for the safe disposal of Macedonic acid, tailored for researchers, scientists, and drug development professionals.

Hazard Assessment and Classification

Assumed Properties of Macedonic Acid:

Property	Assumed Value/Classification	Rationale
Physical State	Solid	Based on information for similar compounds.
GHS Hazard Class	Assumed to be an irritant (skin and eye)	Common characteristic of organic acids.[1][2][3]
Environmental Hazards	Potentially harmful to aquatic life if released in large quantities.	General precaution for laboratory chemicals.

Personal Protective Equipment (PPE)

When handling Macedonic acid for disposal, appropriate personal protective equipment must be worn to minimize exposure.

PPE Item	Specification
Gloves	Nitrile rubber or other chemically resistant gloves.[1]
Eye Protection	Safety glasses with side shields or chemical splash goggles.[1][3]
Lab Coat	Standard laboratory coat.
Respiratory Protection	Generally not required for small quantities handled in a well-ventilated area. If creating dust, a NIOSH-approved respirator may be necessary.[1]

Disposal Procedures

The appropriate disposal method for Macedonic acid depends on the quantity and the specific regulations of your institution. The following decision workflow provides a step-by-step guide.

Disposal decision workflow for Macedonic acid.

Step-by-Step Experimental Protocol for Neutralization of Small-Scale Aqueous Solutions:

• Preparation: Work in a well-ventilated fume hood and wear all required PPE.

• Dilution: If the solution is concentrated, dilute it with water to less than 10%.

• Neutralization: Slowly add a weak base, such as sodium bicarbonate (baking soda) or sodium carbonate (soda ash), to the acidic solution while stirring. Be cautious as this may cause foaming or heat generation.

• pH Monitoring: Use pH paper or a calibrated pH meter to monitor the pH of the solution. Continue adding the base until the pH is between 6.0 and 8.0.

• Disposal: Once neutralized, the solution can typically be poured down the sanitary sewer with a large volume of running water (at least 20 parts water to 1 part solution), as per many institutional guidelines for non-hazardous aqueous waste.[4][5]

For solid Macedonic acid and larger quantities of aqueous solutions:

• Segregation: Do not mix Macedonic acid waste with other chemical waste streams, especially bases or oxidizing agents, to avoid potentially hazardous reactions.[6][7]

• Containment: Place the waste in a chemically compatible container with a secure lid. The container must be in good condition and not leaking.

• Labeling: Clearly label the waste container with "Hazardous Waste," the name "Macedonic Acid," and the approximate quantity.

• Storage: Store the container in a designated satellite accumulation area within the laboratory.

• Disposal: Arrange for pickup and disposal through your institution's licensed hazardous waste management program.[8][9][10]

Spill Management

In the event of a spill, follow these procedures:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Alert: Inform your supervisor and your institution's EHS department.

• Contain: For small spills, if you are trained and it is safe to do so, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Clean-up: Wearing appropriate PPE, carefully sweep or scoop up the absorbed material and place it in a labeled hazardous waste container.

• Decontaminate: Clean the spill area with soap and water.

General Best Practices for Laboratory Waste Management

• Minimize Waste: Only prepare the amount of Macedonic acid solution needed for your experiment.[9]

• Segregate Waste: Always keep different classes of chemical waste separate.[11]

• Labeling: Ensure all waste containers are clearly and accurately labeled.[12]

• Container Management: Never dispose of chemicals in their original containers in the regular trash. Empty containers that held acidic materials should be rinsed with water, and the rinsate collected as hazardous waste before the container is discarded.[11]

By adhering to these procedures, you can ensure the safe and environmentally responsible disposal of Macedonic acid, contributing to a secure and sustainable research environment.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. coral.washington.edu [coral.washington.edu]
• 5. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 6. tcichemicals.com [tcichemicals.com]
• 7. fishersci.com [fishersci.com]
• 8. danielshealth.com [danielshealth.com]
• 9. vumc.org [vumc.org]
• 10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

Personal protective equipment for handling Macedonic acid

Essential Safety and Handling Guide for Macedonic Acid

Disclaimer: Macedonic acid is a chemical compound intended for research use only.[1] Information from suppliers indicates it is shipped as a non-hazardous chemical.[1] However, a comprehensive Safety Data Sheet (SDS) with detailed toxicological data is not publicly available. Therefore, it is crucial to handle Macedonic acid as a substance of unknown toxicity and to apply prudent laboratory safety practices. Always consult the supplier-provided SDS, if available, before handling. The following guidelines are based on best practices for handling solid organic compounds of unknown hazards in a research setting.

This guide provides essential procedural information for researchers, scientists, and drug development professionals on the safe handling, use, and disposal of Macedonic acid.

Personal Protective Equipment (PPE)

When handling Macedonic acid, a comprehensive PPE strategy is mandatory to minimize exposure. Assume all substances of unknown toxicity are hazardous.

Minimum Required PPE:

• Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement.[2] For procedures with a risk of splashing or aerosol generation, chemical splash goggles are necessary.[1][3] A full-face shield should be worn over safety glasses or goggles during operations that could result in sprays or splashes.[1][4]

• Body Protection: A flame-resistant laboratory coat is required to protect personal clothing and skin.[5][6] Ensure the lab coat is fully buttoned. For tasks with a higher risk of spills, a chemically resistant apron over the lab coat is recommended.[7]

• Hand Protection: Wear chemical-resistant gloves at all times.[2][5][6] Given the unknown specific hazards of Macedonic acid, nitrile gloves are a suitable initial choice for minor splashes.[8] For prolonged contact or handling larger quantities, consider double-gloving or using a more robust glove material.[9] Always inspect gloves for tears or degradation before use and wash hands thoroughly after removal.[7]

• Foot Protection: Fully enclosed, non-perforated shoes must be worn in the laboratory at all times.[1][9]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational protocol is essential for the safe use of research chemicals.

2.1. Engineering Controls

• Ventilation: All weighing and handling of solid Macedonic acid should be conducted within a certified chemical fume hood to prevent the inhalation of any fine particulates.[7][9]

2.2. Handling Procedures

• Preparation: Before beginning work, review this guide and any available SDS.[9] Ensure that the location of all safety equipment, including eyewash stations, emergency showers, fire extinguishers, and spill kits, is known.[9]

• Designated Area: Whenever possible, designate a specific area within a fume hood for handling Macedonic acid to contain potential contamination.

• Weighing: To minimize the generation of airborne dust, use a spatula to carefully transfer the solid compound. Avoid pouring the dry powder.

• Transport: When moving Macedonic acid outside of the fume hood, use sealed, clearly labeled, and shatter-resistant secondary containers.[10][11]

2.3. Storage

• General Storage: Store Macedonic acid in a cool, dry, and dark place.[1][11] Supplier recommendations suggest storage at 0 - 4°C for the short term and -20°C for the long term.[1]

• Segregation: Store Macedonic acid away from incompatible materials. As a general rule for organic acids, segregate them from bases, oxidizing agents, and reactive metals.[9][10][11]

• Labeling: Ensure all containers of Macedonic acid are clearly labeled with the chemical name and any known hazard information.[6] Containers should be dated upon receipt and upon opening.[11]

Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety. Even if classified as non-hazardous for shipping, laboratory waste must be managed cautiously.

3.1. Waste Segregation

• Solid Waste: Dispose of solid Macedonic acid and any materials grossly contaminated with it (e.g., weigh boats, contaminated gloves, paper towels) in a dedicated, clearly labeled hazardous waste container.[12] Do not mix with other waste streams.[12]

• Liquid Waste: If Macedonic acid is dissolved in a solvent, the resulting solution must be disposed of as hazardous chemical waste. Collect in a sealed, properly labeled container, noting all constituents.

• Empty Containers: Empty containers must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[13] After rinsing, deface the label on the empty container before disposing of it in regular trash.[14]

3.2. Waste Collection

• All chemical waste containers must be kept closed except when adding waste.[12]

• Store waste containers in a designated satellite accumulation area within the laboratory.

• Follow your institution's specific procedures for hazardous waste pickup and disposal.

Quantitative Data Summary

Since specific quantitative exposure limits for Macedonic acid are not available, the following table provides general guidelines for handling solid organic compounds in a research setting.

Parameter	Guideline / Recommendation	Rationale
Occupational Exposure Limit (OEL)	Not Established. Handle as a substance of unknown toxicity.	Prudent practice dictates minimizing exposure to all research chemicals to As Low As Reasonably Achievable (ALARA).
Handling Quantity	Use the minimum quantity necessary for the experiment.	Reduces the potential risk and scale of a spill or exposure event.
Storage Temperature	0-4°C (short-term); -20°C (long-term).[1]	Based on supplier data to ensure chemical stability and integrity.
Working Environment	Certified Chemical Fume Hood (Face Velocity: 80-120 fpm).[9]	Engineering control to prevent inhalation of airborne particulates.

Mandatory Visualizations

Experimental Workflow: Solid Chemical Spill Response

The following diagram outlines the procedural steps for responding to a minor spill of a solid chemical like Macedonic acid in a laboratory setting.

Caption: Workflow for responding to a minor solid chemical spill.

References

• 1. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 2. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 4. coral.washington.edu [coral.washington.edu]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. ehs.washington.edu [ehs.washington.edu]
• 8. twu.edu [twu.edu]
• 9. editverse.com [editverse.com]
• 10. Lab Safety Manual: Chemical Management | Hampshire College [hampshire.edu]
• 11. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]
• 12. - Division of Research Safety | Illinois [drs.illinois.edu]
• 13. sites.rowan.edu [sites.rowan.edu]
• 14. sfasu.edu [sfasu.edu]